Methyl 5-bromo-4-chloronicotinate

• CAS: 1256808-62-4

Core Science & Biosynthesis

Synthesis and characterization of Methyl 5-bromo-4-chloronicotinate

An In-depth Technical Guide to the Synthesis and Characterization of Methyl 5-bromo-4-chloronicotinate

Foreword: The Strategic Value of Halogenated Nicotinates

In the landscape of modern medicinal and agricultural chemistry, halogenated heterocyclic compounds serve as indispensable building blocks. Their unique electronic properties and metabolic stability often impart desirable pharmacokinetic and pharmacodynamic characteristics to bioactive molecules. Methyl 5-bromo-4-chloronicotinate, a di-halogenated pyridine derivative, is a prime example of such a strategic intermediate. The distinct reactivity of the chloro and bromo substituents, coupled with the ester functionality, provides medicinal chemists with a versatile scaffold for constructing complex molecular architectures through selective, site-directed modifications. This guide offers a comprehensive overview of a robust synthetic pathway to Methyl 5-bromo-4-chloronicotinate, followed by a detailed protocol for its structural characterization, grounded in established chemical principles and analytical validation.

Part 1: A Proposed Synthetic Route and Mechanistic Rationale

The synthesis of Methyl 5-bromo-4-chloronicotinate is most effectively approached via a multi-step sequence, commencing with the halogenation of a suitable nicotinic acid precursor, followed by esterification. This strategy allows for controlled introduction of the desired functionalities and purification of intermediates.

Overall Synthetic Workflow

The proposed pathway involves two primary transformations: the synthesis of the key intermediate, 5-bromo-4-chloronicotinic acid, and its subsequent esterification to yield the target compound.

Caption: Proposed two-stage synthesis of Methyl 5-bromo-4-chloronicotinate.

Step 1: Synthesis of 5-Bromo-4-chloronicotinic Acid (Proposed)

While a direct, one-pot synthesis from nicotinic acid is not extensively documented, a plausible route can be constructed based on known pyridine chemistry. A robust method involves the direct bromination of nicotinic acid to form 5-bromonicotinic acid, followed by a chlorination step.

Protocol 1.1: Bromination of Nicotinic Acid

This procedure is adapted from established methods for the bromination of nicotinic acid.[1]

• Reaction Setup: To a flask containing nicotinic acid (1.0 eq), add thionyl chloride (2.4 eq).

• Catalyst Addition: Introduce catalytic iron powder (0.5-2.0% by weight of nicotinic acid). The iron acts as a Lewis acid catalyst to polarize the bromine molecule, facilitating electrophilic aromatic substitution.[1]

• Bromine Addition: Heat the mixture to 70°C. Slowly add bromine (1.9 eq) over 2 hours, maintaining the temperature.

• Reflux: After the addition is complete, reflux the reaction mixture for 6-10 hours. The thionyl chloride serves as both a reagent and a solvent.[1]

• Work-up: Distill off the excess bromine and thionyl chloride. Cool the residue to 0°C and carefully adjust the pH to ~3 with a 4N sodium hydroxide solution to precipitate the product.

• Purification: Filter the crude 5-bromonicotinic acid, wash with cold water, and recrystallize from a suitable solvent like isopropyl alcohol to achieve high purity.[1]

Protocol 1.2: Chlorination of 5-Bromonicotinic Acid (Theoretical)

The introduction of a chlorine atom at the 4-position of the 5-bromonicotinic acid intermediate would likely require a nucleophilic substitution approach on a suitably activated precursor, as direct electrophilic chlorination at C4 is challenging. A more viable industrial approach may involve starting with a pre-chlorinated pyridine ring. However, for the purpose of this guide, we acknowledge this step as a synthetic challenge requiring specific process development. The existence of 5-Bromo-4-chloronicotinic acid as a commercially available building block suggests that scalable synthetic routes have been developed.[2]

Step 2: Fischer Esterification to Methyl 5-bromo-4-chloronicotinate

The final step is the conversion of the carboxylic acid to its corresponding methyl ester. The Fischer esterification is a classic, reliable, and equilibrium-driven reaction perfect for this transformation.[3][4]

Causality Behind the Fischer Esterification: The reaction requires an acid catalyst (commonly H₂SO₄) for two primary reasons:

• Activation: The acid protonates the carbonyl oxygen of the carboxylic acid. This protonation makes the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the weakly nucleophilic alcohol (methanol).[3]

• Leaving Group Formation: The protonation of one of the hydroxyl groups in the tetrahedral intermediate allows it to leave as a neutral water molecule, which is a much better leaving group than the hydroxide anion (HO⁻).[4]

To drive the equilibrium towards the product (the ester), a large excess of the alcohol (methanol) is used as the solvent, and in some protocols, water is removed as it is formed.[4]

Protocol 2.1: Synthesis of Methyl 5-bromo-4-chloronicotinate

• Reaction Setup: Suspend 5-bromo-4-chloronicotinic acid (1.0 eq) in anhydrous methanol (used in large excess, serving as solvent and reagent).

• Catalyst Addition: Cool the suspension in an ice bath and slowly add concentrated sulfuric acid (0.1-0.2 eq) as the catalyst.

• Reaction: Allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching and Extraction: Cool the reaction mixture and neutralize the acid with a saturated solution of sodium bicarbonate. The ester product can then be extracted into an organic solvent such as ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization to yield the final product.

Part 2: Comprehensive Characterization and Data Validation

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized Methyl 5-bromo-4-chloronicotinate.

Physicochemical and Spectroscopic Data Summary

Property	Expected Value/Observation
Molecular Formula	C₇H₅BrClNO₂[5]
Molecular Weight	~248.92 g/mol [5][6]
Appearance	Off-white crystalline powder[7]
CAS Number	1256808-62-4[8]
¹H NMR	Two singlets in the aromatic region (~8.5-9.0 ppm) corresponding to the two pyridine protons, and a singlet (~3.9 ppm) for the methyl ester protons.
¹³C NMR	Signals corresponding to the ester carbonyl (~165 ppm), four distinct aromatic carbons, and the methoxy carbon (~53 ppm).
Mass Spec (EI-MS)	A complex molecular ion cluster due to the isotopes of Br (⁷⁹Br, ⁸¹Br) and Cl (³⁵Cl, ³⁷Cl). The most abundant peaks would be expected around m/z 247, 249, 251.
IR Spectroscopy	Strong C=O stretch for the ester at ~1720-1740 cm⁻¹, C-O stretches at ~1200-1300 cm⁻¹, and aromatic C-H/C=C bands.

Characterization Workflow

The following workflow ensures a comprehensive validation of the synthesized compound.

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Spectroscopic Profile of Methyl 5-bromo-4-chloronicotinate: A Technical Guide

This technical guide provides an in-depth analysis of the key spectroscopic characteristics of Methyl 5-bromo-4-chloronicotinate, a halogenated pyridine derivative of significant interest in synthetic chemistry and drug discovery. As a substituted nicotinate, its structural confirmation is paramount for its application as a versatile building block. This document outlines the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering field-proven insights into the experimental choices and data interpretation for researchers, scientists, and professionals in drug development.

Molecular Structure and Overview

Methyl 5-bromo-4-chloronicotinate possesses a pyridine ring substituted with a bromine atom at the 5-position, a chlorine atom at the 4-position, and a methyl ester group at the 3-position. This unique substitution pattern dictates its electronic properties and, consequently, its spectroscopic signature. Understanding this signature is crucial for reaction monitoring, quality control, and structural verification.

Caption: Molecular Structure of Methyl 5-bromo-4-chloronicotinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for elucidating the carbon-hydrogen framework of organic molecules.[1] For Methyl 5-bromo-4-chloronicotinate, both ¹H and ¹³C NMR provide unambiguous evidence for its structure.

Experimental Protocol: NMR

A robust and reliable NMR spectrum can be obtained by following a standardized protocol.

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).[1] The choice of solvent is critical as it must dissolve the compound without interfering with the signals of interest. CDCl₃ is often a good first choice for its relatively simple residual solvent peak.

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) as an internal standard for referencing the chemical shift scale to 0 ppm.[2]

• Filtration: Filter the solution through a small plug of cotton wool or a syringe filter directly into a clean 5 mm NMR tube to remove any particulate matter.[3]

• Data Acquisition: Acquire the spectra on a 400 MHz or higher field spectrometer. For ¹H NMR, a standard pulse sequence is sufficient. For ¹³C NMR, a proton-decoupled experiment is typically performed to simplify the spectrum to single lines for each unique carbon atom.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The ¹H NMR spectrum is expected to be simple, showing two signals corresponding to the two aromatic protons and one signal for the methyl ester protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.95	Singlet	1H	H-2	The proton at the C-2 position is adjacent to the electronegative nitrogen atom and the ester group, causing a significant downfield shift.
~8.65	Singlet	1H	H-6	The proton at the C-6 position is also adjacent to the ring nitrogen, resulting in a downfield shift, though slightly less deshielded than H-2.
~3.95	Singlet	3H	-OCH₃	The methyl protons of the ester group typically appear in this region. The singlet multiplicity indicates no adjacent protons.

Causality Behind Assignments: The chemical shifts of the pyridine ring protons are highly influenced by the nitrogen atom's electron-withdrawing nature and the substitution pattern.[4] Protons at the α-positions (C-2 and C-6) are the most deshielded. The absence of proton-proton coupling results in singlets for both H-2 and H-6, confirming their isolated positions on the ring.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum is predicted to show seven distinct signals, corresponding to each unique carbon atom in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~164.0	C=O (ester)	The carbonyl carbon of the ester group is highly deshielded and typically appears in this region.[5]
~155.0	C-6	An aromatic carbon atom adjacent to nitrogen is significantly deshielded.
~152.0	C-2	Similar to C-6, this carbon is adjacent to the ring nitrogen, causing a downfield shift.
~145.0	C-4	The carbon atom bearing the chlorine atom is deshielded due to the halogen's inductive effect.
~128.0	C-3	The carbon atom attached to the ester group.
~120.0	C-5	The carbon atom bearing the bromine atom. The "heavy atom effect" of bromine can influence the shift.
~53.0	-OCH₃	The methyl carbon of the ester group is found in the typical upfield region for sp³ hybridized carbons attached to oxygen.[6]

Infrared (IR) Spectroscopy

FTIR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.[7]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a common technique that requires minimal sample preparation.[8]

• Instrument Background: Record a background spectrum of the clean, empty ATR crystal to subtract atmospheric and instrumental interferences.

• Sample Application: Place a small amount of the solid, powdered sample directly onto the ATR diamond crystal.[9]

• Apply Pressure: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal surface. This is critical for obtaining a high-quality spectrum.[10]

• Data Acquisition: Collect the sample spectrum, typically over the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands

The IR spectrum of Methyl 5-bromo-4-chloronicotinate will be dominated by absorptions from the aromatic ring and the ester functional group.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
~3100-3000	C-H Stretch	Aromatic	Stretching vibrations of C-H bonds on the pyridine ring.[11]
~2960-2850	C-H Stretch	Aliphatic (-CH₃)	Asymmetric and symmetric stretching of the methyl group C-H bonds.
~1730-1715	C=O Stretch	Ester	This is expected to be a very strong and sharp absorption, characteristic of the ester carbonyl group.[7]
~1600-1450	C=C & C=N Stretch	Aromatic Ring	Multiple bands corresponding to the stretching vibrations within the pyridine ring.
~1300-1100	C-O Stretch	Ester	Strong absorptions corresponding to the asymmetric and symmetric C-O-C stretching of the ester linkage.[12]
~850-750	C-Cl Stretch	Aryl Halide	Stretching vibration for the carbon-chlorine bond.
~700-600	C-Br Stretch	Aryl Halide	Stretching vibration for the carbon-bromine bond.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound, as well as structural details based on its fragmentation patterns.[13]

Experimental Protocol: Electron Ionization (EI)-MS

Electron Ionization is a "hard" ionization technique that produces significant fragmentation, which is useful for structural elucidation of small organic molecules.[14]

• Sample Introduction: Introduce a small quantity of the volatile sample into the ion source, typically via a direct insertion probe or from the output of a gas chromatograph (GC). The sample is vaporized by heating under high vacuum.[15]

• Ionization: Bombard the gaseous sample molecules with a high-energy electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a positively charged molecular ion (M•⁺).[16]

• Fragmentation: The high energy of the molecular ion causes it to fragment into smaller, characteristic ions.

• Mass Analysis: Accelerate the resulting ions into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge (m/z) ratio.

• Detection: The separated ions are detected, and their abundance is plotted against their m/z ratio to generate the mass spectrum.

Predicted Mass Spectrum

The mass spectrum will show a characteristic molecular ion cluster due to the natural isotopic abundances of bromine (⁷⁹Br: ~50.5%, ⁸¹Br: ~49.5%) and chlorine (³⁵Cl: ~75.8%, ³⁷Cl: ~24.2%).

• Molecular Ion (M•⁺): The molecular weight is approximately 250.48 g/mol . The isotopic pattern will be distinctive:

  • M⁺ peak: (C₇H₅⁷⁹Br³⁵ClNO₂) - The most abundant combination.

  • M+2 peak: (C₇H₅⁸¹Br³⁵ClNO₂ and C₇H₅⁷⁹Br³⁷ClNO₂) - This peak will be very intense, nearly 1.25 times the intensity of the M⁺ peak.

  • M+4 peak: (C₇H₅⁸¹Br³⁷ClNO₂) - A significant peak, approximately 0.25 times the intensity of the M⁺ peak.

• Key Fragmentation Pathways: Fragmentation provides a fingerprint for the molecule.[17] Common fragmentation pathways for esters and halogenated aromatics include the loss of the alkoxy group and cleavage of the ester functionality.[18][19]

Caption: Predicted Electron Ionization (EI) fragmentation pathway.

• Loss of a Methoxy Radical (-•OCH₃): Cleavage of the ester C-O single bond results in a stable acylium ion. This fragment will also exhibit the characteristic Br/Cl isotopic pattern.

• Loss of the Carbomethoxy Radical (-•COOCH₃): Cleavage of the bond between the pyridine ring and the ester group yields the halogenated pyridine cation.

Summary of Spectroscopic Data

Technique	Feature	Predicted Value
¹H NMR	Chemical Shift (δ, ppm)	~8.95 (s, 1H), ~8.65 (s, 1H), ~3.95 (s, 3H)
¹³C NMR	Chemical Shift (δ, ppm)	~164.0, 155.0, 152.0, 145.0, 128.0, 120.0, 53.0
IR	Key Peaks (cm⁻¹)	~1725 (C=O, strong), ~1280 & ~1120 (C-O, strong)
MS (EI)	Molecular Ion Cluster (m/z)	249/251/253 (M⁺, M+2, M+4)
Key Fragments (m/z)	218/220/222, 190/192/194

References

• Spectroscopy Online. (2006). Electron Ionization Sources: The Basics. Retrieved from [Link][20]

• Chemical Instrumentation Facility, Iowa State University. (n.d.). Mass Spectrometry Tutorial. Retrieved from [Link][13]

• Bitesize Bio. (2025). Ionization Methods in Mass Spec: Making Molecules Fly. Retrieved from [Link][16]

• Agilent Technologies. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link][8]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis. Retrieved from [Link][9]

• Specac Ltd. (n.d.). Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. Retrieved from [Link][10]

• Chemistry LibreTexts. (2022). The 1H-NMR experiment. Retrieved from [Link]

• eGyanKosh. (n.d.). EXPT. 8 STRUCTURAL DETERMINATION OF SIMPLE ORGANIC COMPOUNDS USING 1H-NMR SPECTROMETRY. Retrieved from [Link]

• University of Bath. (2017). How to Prepare and Run a NMR Sample [Video]. YouTube. Retrieved from [Link][3]

• Chemistry LibreTexts. (2020). Predicting a 1H-NMR Spectrum From The Structure. Retrieved from [Link][4]

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• NIST. (n.d.). Nicotinic acid, propyl ester. NIST Chemistry WebBook. Retrieved from [Link][12]

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A Technical Guide to the Retrosynthetic Analysis and Forward Synthesis of Methyl 5-bromo-4-chloronicotinate

Prepared by: Gemini, Senior Application Scientist

Abstract

Methyl 5-bromo-4-chloronicotinate is a key substituted pyridine derivative widely utilized as a versatile building block in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its strategic halogenation pattern provides distinct reactive sites for diverse synthetic transformations, such as cross-coupling reactions. This guide presents an in-depth retrosynthetic analysis of Methyl 5-bromo-4-chloronicotinate, detailing the logical disconnection approach to identify practical and economically viable starting materials. Furthermore, a comprehensive forward synthesis is outlined, supported by detailed, step-by-step protocols and an explanation of the chemical principles governing each transformation. This document is intended for researchers, chemists, and process development scientists engaged in synthetic organic chemistry.

Introduction: The Strategic Importance of Methyl 5-bromo-4-chloronicotinate

Substituted pyridines are privileged scaffolds in medicinal chemistry and materials science.[1][2][3] Methyl 5-bromo-4-chloronicotinate (CAS No. 1256808-62-4) is a particularly valuable intermediate due to its trifunctional nature: a methyl ester, a chloro group at the 4-position, and a bromo group at the 5-position.[4][5][6][7] This arrangement allows for selective and sequential functionalization. For instance, the different reactivities of the C-Cl and C-Br bonds in palladium-catalyzed cross-coupling reactions enable the stepwise introduction of various substituents, making it a cornerstone in the synthesis of numerous active pharmaceutical ingredients (APIs). A thorough understanding of its synthesis is therefore crucial for efficient drug development and manufacturing.

Retrosynthetic Analysis: A Logic-Driven Disconnection

Retrosynthetic analysis is a technique for deconstructing a target molecule into simpler, readily available precursors.[1][3] Our analysis of Methyl 5-bromo-4-chloronicotinate focuses on logical and high-yielding transformations.

Initial Disconnections and Functional Group Interconversion (FGI)

The most apparent disconnections on the target molecule involve the C-Br, C-Cl, and C-C bond of the ester group.

• C(sp²)-Br Bond: Disconnecting the bromine at the 5-position via a standard electrophilic aromatic substitution (bromination) leads to Methyl 4-chloronicotinate (I) . This is a logical first step, as halogenation of pyridine rings is a well-established transformation.

• Ester Group (FGI): The methyl ester can be traced back to its corresponding carboxylic acid through Functional Group Interconversion (FGI). This disconnection points to 5-bromo-4-chloronicotinic acid (II) as an immediate precursor. Combining this with the first disconnection, the key intermediate becomes 4-chloronicotinic acid (III) .

• C(sp²)-Cl Bond: The chloro group at the 4-position is the most challenging to install directly. A common strategy for introducing a halide at this position on a pyridine ring involves a Sandmeyer-type reaction from a corresponding amino group.[8][9][10][11][12] This suggests 4-aminonicotinic acid as a potential precursor. However, a more robust and industrially scalable approach starts from a more fundamental building block. A highly effective route begins with Citrazinic Acid (IV) (2,6-dihydroxyisonicotinic acid), a commercially available starting material derived from citric acid.[13][14]

The Chosen Retrosynthetic Pathway

Based on the analysis, the most field-proven and efficient retrosynthetic pathway is identified as follows:

Caption: Retrosynthetic analysis of the target molecule.

This pathway is advantageous because it begins with an inexpensive, readily available starting material and proceeds through a series of robust, high-yielding reactions. The key strategic intermediate is 4-chloronicotinic acid (III) .

Forward Synthesis: From Commodity Chemicals to a High-Value Intermediate

The forward synthesis translates the retrosynthetic plan into a series of practical laboratory or production steps.

Synthesis Workflow Overview

The overall process can be visualized as a three-stage workflow:

Caption: Forward synthesis workflow from Citrazinic Acid.

Detailed Experimental Protocols

Step 1: Synthesis of 2,6-dichloro-isonicotinic acid from Citrazinic Acid

The conversion of the dihydroxy functionality of citrazinic acid to dichloro groups is a critical first step. This is typically achieved using a strong chlorinating agent like phosphorus oxychloride (POCl₃) or triphosgene.

• Protocol:

  • To a flask equipped with a reflux condenser and a stirrer, add citrazinic acid.

  • Slowly add an excess of phosphorus oxychloride (POCl₃). A phase transfer catalyst such as tetramethylammonium chloride can be added to facilitate the reaction.[15]

  • Heat the mixture to reflux (approx. 110-145°C) and maintain for 10-12 hours until the reaction is complete (monitored by TLC or HPLC).[15]

  • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

  • The solid precipitate, 2,6-dichloro-isonicotinic acid, is collected by filtration, washed with cold water, and dried.

Step 2: Synthesis of 4-chloronicotinic acid via Selective Dechlorination

This step involves the regioselective removal of the chlorine atom at the 6-position while retaining the one at the 4-position (relative to the carboxylic acid). This is a reductive dechlorination process.

• Protocol:

  • Dissolve the 2,6-dichloro-isonicotinic acid in a suitable solvent (e.g., ethanol or acetic acid).

  • Add a reducing agent. A common and effective method involves catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst in the presence of a base like sodium acetate.

  • Pressurize the reaction vessel with hydrogen gas (H₂) and stir at room temperature until the theoretical amount of hydrogen is consumed.

  • Filter the mixture to remove the catalyst.

  • Acidify the filtrate to precipitate the product, 4-chloronicotinic acid.

  • Collect the solid by filtration, wash with water, and dry.

Step 3: Regioselective Bromination of 4-chloronicotinic acid

Electrophilic bromination of the pyridine ring is directed by the existing substituents. The electron-withdrawing nature of the chloro and carboxyl groups deactivates the ring, but the 5-position remains the most susceptible to electrophilic attack.

• Protocol:

  • Suspend 4-chloronicotinic acid in a suitable solvent, such as oleum or concentrated sulfuric acid.

  • Add a brominating agent, such as N-Bromosuccinimide (NBS) or bromine (Br₂), portion-wise while maintaining the temperature.[16]

  • Heat the mixture to 80-100°C and stir for several hours until the reaction is complete.

  • Cool the reaction and carefully quench by pouring it into an ice-water mixture.

  • The precipitated 5-bromo-4-chloronicotinic acid is collected by filtration, washed thoroughly with water to remove acid, and dried.

Step 4: Esterification to Methyl 5-bromo-4-chloronicotinate

The final step is the conversion of the carboxylic acid to a methyl ester. Fischer esterification is a standard and cost-effective method.[17]

• Protocol:

  • Suspend 5-bromo-4-chloronicotinic acid in an excess of methanol.

  • Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or thionyl chloride (SOCl₂).

  • Heat the mixture to reflux for 3-13 hours, monitoring the reaction by TLC.[17]

  • After completion, cool the mixture and neutralize the excess acid with a base (e.g., saturated sodium bicarbonate solution).

  • Extract the product into an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product, Methyl 5-bromo-4-chloronicotinate.

Summary of Reagents and Conditions

Step	Starting Material	Key Reagents & Conditions	Product	Typical Yield
1	Citrazinic Acid	POCl₃, (CH₃)₄NCl, Reflux (110-145°C)	2,6-dichloroisonicotinic acid	>85%
2	2,6-dichloroisonicotinic acid	H₂, Pd/C, NaOAc, Ethanol	4-chloronicotinic acid	>90%
3	4-chloronicotinic acid	NBS or Br₂, H₂SO₄/Oleum, 80-100°C	5-bromo-4-chloronicotinic acid	~80-90%
4	5-bromo-4-chloronicotinic acid	Methanol, H₂SO₄ (cat.), Reflux	Methyl 5-bromo-4-chloronicotinate	>95%

Conclusion

The retrosynthetic analysis of Methyl 5-bromo-4-chloronicotinate reveals a logical and efficient synthetic pathway originating from the inexpensive commodity chemical, citrazinic acid. The forward synthesis involves a sequence of robust and scalable reactions: dichlorination, selective reductive dechlorination, regioselective bromination, and Fischer esterification. Each step is governed by well-understood principles of organic chemistry, ensuring high yields and purity. This guide provides a comprehensive framework for the laboratory synthesis and process scale-up of this critical chemical intermediate, empowering researchers in the advancement of pharmaceutical and agrochemical development.

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The Strategic Utility of Methyl 5-bromo-4-chloronicotinate in Modern Medicinal Chemistry: A Technical Guide

Introduction: The Privileged Scaffold in Drug Discovery

In the landscape of contemporary drug discovery, the pyridine nucleus stands as a "privileged scaffold," a core structural motif frequently found in a multitude of approved therapeutic agents.[1] Its unique electronic properties, including its ability to act as a hydrogen bond acceptor and its lower reactivity compared to benzene, make it a versatile platform for molecular design.[1] Within the vast chemical space of pyridine derivatives, halogenated pyridines have emerged as exceptionally valuable building blocks.[2][3] The presence of halogen substituents not only modulates the physicochemical properties of the parent molecule, such as lipophilicity and metabolic stability, but also provides reactive handles for the construction of complex molecular architectures through modern cross-coupling reactions.[2]

This technical guide delves into the potential applications of a specific, yet underexplored, dihalogenated pyridine derivative: Methyl 5-bromo-4-chloronicotinate (CAS No. 1256808-62-4) .[4][5] We will explore its synthetic utility, propose strategic applications in medicinal chemistry, and provide a framework for its incorporation into drug discovery programs. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage novel chemical matter to address unmet medical needs.

Physicochemical Properties and Reactivity Profile

Methyl 5-bromo-4-chloronicotinate is a dihalogenated pyridine derivative with the following structure:

Table 1: Physicochemical Properties of Methyl 5-bromo-4-chloronicotinate

Property	Value	Source
CAS Number	1256808-62-4	[4]
Molecular Formula	C₇H₅BrClNO₂	[6]
Molecular Weight	250.48 g/mol	[7]
Appearance	White to light yellow powder/crystal	[8]
Predicted XlogP	2.0	[6]

The key to the synthetic utility of Methyl 5-bromo-4-chloronicotinate lies in the differential reactivity of the carbon-bromine and carbon-chlorine bonds. In palladium-catalyzed cross-coupling reactions, the reactivity of aryl halides generally follows the order: I > Br > OTf > Cl.[9] This hierarchy allows for the selective functionalization of the C5 position (C-Br bond) while leaving the C4 position (C-Cl bond) intact for subsequent transformations. This opens up a vast array of possibilities for creating diverse molecular scaffolds.

Potential Applications in Medicinal Chemistry

The strategic placement of the bromo, chloro, and methyl ester functionalities on the pyridine ring makes Methyl 5-bromo-4-chloronicotinate a highly attractive starting material for the synthesis of a variety of potential therapeutic agents.

Kinase Inhibitors

A significant number of kinase inhibitors feature a substituted pyridine core. The synthesis of intermediates for protein kinase inhibitors often involves the use of halogenated pyridines.[10] For example, a synthetic route towards a protein kinase inhibitor intermediate has been described starting from 5-bromo-4-methyl-nicotinamide.[10]

Proposed Synthetic Strategy:

Leveraging the differential reactivity of the halogens, Methyl 5-bromo-4-chloronicotinate can be subjected to a Suzuki-Miyaura coupling at the C5 position with a suitable boronic acid. The remaining chloro substituent at C4 can then be displaced by a nucleophile, such as an amine, to introduce further diversity. The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to generate a library of amides.

Caption: Proposed synthetic workflow for kinase inhibitors.

Anti-inflammatory Agents

Nicotinic acid derivatives have been investigated for their analgesic and anti-inflammatory properties.[11] The synthesis of novel nicotinic acid derivatives with potential anti-inflammatory activity often involves the functionalization of the pyridine ring.[11]

Proposed Synthetic Strategy:

The bromine atom at the C5 position can be utilized in various cross-coupling reactions, such as the Sonogashira coupling with terminal alkynes or the Buchwald-Hartwig amination with various amines. The resulting derivatives can be evaluated for their ability to inhibit key inflammatory mediators.

Caption: Divergent synthesis of potential anti-inflammatory agents.

Agrochemicals

Halogenated pyridines are crucial intermediates in the synthesis of various agrochemicals, including herbicides and fungicides.[8][12] The specific substitution pattern of Methyl 5-bromo-4-chloronicotinate makes it a candidate for the development of new crop protection agents.

Proposed Application:

The core scaffold of Methyl 5-bromo-4-chloronicotinate can be elaborated through reactions at the halogenated positions to generate molecules with potential herbicidal or fungicidal activity. For example, the synthesis of N-(thiophen-2-yl) nicotinamide derivatives with fungicidal activity has been reported starting from a related 5-bromo-6-chloronicotinoyl chloride.[12] A similar approach could be employed with the 5-bromo-4-chloro isomer.

Experimental Protocols: A Starting Point

The following are generalized, step-by-step methodologies for key transformations of Methyl 5-bromo-4-chloronicotinate, based on established protocols for similar substrates.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C5-Position

• Reaction Setup: To a flame-dried Schlenk flask, add Methyl 5-bromo-4-chloronicotinate (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and a suitable base (e.g., K₂CO₃, 2.0 equiv.).

• Catalyst Addition: Add a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add a degassed solvent system (e.g., 1,4-dioxane and water, 4:1 v/v).

• Reaction: Stir the mixture at 80-100 °C and monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Nucleophilic Aromatic Substitution of the C4-Chloro Group

• Reaction Setup: In a sealed tube, dissolve the Methyl 5-aryl-4-chloronicotinate (from Protocol 1) (1.0 equiv.) in a suitable solvent (e.g., DMSO or NMP).

• Reagent Addition: Add the desired amine (1.5-2.0 equiv.) and a base (e.g., K₂CO₃ or DIPEA, 2.0 equiv.).

• Reaction: Heat the mixture to 120-150 °C and stir until the reaction is complete (monitored by TLC or LC-MS).

• Work-up: Cool the reaction mixture, pour it into water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography.

Conclusion: A Versatile Building Block with Untapped Potential

Methyl 5-bromo-4-chloronicotinate represents a promising, yet underutilized, building block for medicinal chemistry. Its dihalogenated nature, coupled with the presence of a modifiable ester group, provides a versatile platform for the synthesis of diverse and complex molecules. The principles of differential reactivity in cross-coupling reactions allow for a programmed and selective approach to molecular design. While direct reports of its application in the synthesis of bioactive compounds are currently limited, the extensive use of similar halogenated pyridine scaffolds in drug discovery strongly suggests its potential.[2][3] This guide serves as a call to action for medicinal chemists to explore the synthetic and therapeutic possibilities offered by this intriguing molecule.

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The Strategic Utility of Methyl 5-bromo-4-chloronicotinate in the Synthesis of Novel Heterocycles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-bromo-4-chloronicotinate has emerged as a highly versatile and strategically important building block in modern synthetic organic chemistry, particularly in the construction of novel and complex heterocyclic scaffolds. Its unique substitution pattern, featuring two distinct halogen atoms at positions amenable to differential reactivity, alongside an activating ester functionality, provides a powerful platform for a wide array of chemical transformations. This guide offers a comprehensive exploration of the reactivity and synthetic applications of methyl 5-bromo-4-chloronicotinate, providing field-proven insights and detailed protocols for its use in palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and the synthesis of fused heterocyclic systems.

Introduction: A Building Block of Strategic Importance

The pyridine nucleus is a ubiquitous motif in pharmaceuticals, agrochemicals, and functional materials.[1] The ability to selectively functionalize the pyridine ring is therefore of paramount importance in the discovery and development of new chemical entities. Methyl 5-bromo-4-chloronicotinate (CAS No: 1256808-62-4) presents an invaluable tool for medicinal chemists and process developers due to its trifunctional nature. The ester group at the 3-position can be readily modified, while the bromine at the 5-position and the chlorine at the 4-position offer orthogonal handles for sequential and site-selective functionalization.[2][3][4]

This guide will delve into the core principles governing the reactivity of this building block and provide practical, step-by-step methodologies for its application in the synthesis of diverse heterocyclic structures.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physical and chemical properties of a building block is fundamental to its effective use in synthesis.

Property	Value
Molecular Formula	C₇H₅BrClNO₂
Molecular Weight	250.48 g/mol
Appearance	Off-white to light yellow solid
CAS Number	1256808-62-4

The Dichotomy of Reactivity: Palladium-Catalyzed Cross-Coupling vs. Nucleophilic Aromatic Substitution

The synthetic utility of methyl 5-bromo-4-chloronicotinate is rooted in the differential reactivity of its two halogen substituents. This dichotomy allows for a high degree of control over the synthetic outcome, enabling the selective introduction of various functionalities.

The Realm of Palladium: Site-Selective Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, and methyl 5-bromo-4-chloronicotinate is an excellent substrate for these transformations. The general order of reactivity for aryl halides in palladium-catalyzed reactions is I > Br > Cl > F.[6] This inherent difference in reactivity between the C-Br and C-Cl bonds allows for selective functionalization at the 5-position (bromine) while leaving the 4-position (chlorine) intact for subsequent transformations.

Expert Insight: The choice of palladium catalyst, ligand, and reaction conditions is critical in achieving high selectivity and yield. For substrates with multiple halide substitution patterns, careful optimization is often necessary to minimize side products arising from competitive coupling at the less reactive site. Modern bulky phosphine ligands and N-heterocyclic carbene (NHC) ligands have shown great promise in enhancing selectivity in such systems.

Below, we explore the application of this principle in several key cross-coupling reactions.

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds.[7] In the case of methyl 5-bromo-4-chloronicotinate, the reaction can be selectively performed at the C-Br bond.

Caption: General workflow for the Suzuki-Miyaura coupling of methyl 5-bromo-4-chloronicotinate.

Experimental Protocol: Site-Selective Suzuki-Miyaura Coupling

• To a degassed solution of methyl 5-bromo-4-chloronicotinate (1.0 equiv) and the desired arylboronic acid (1.2 equiv) in a suitable solvent system (e.g., 1,4-dioxane/water, 4:1), add a palladium catalyst such as Pd(PPh₃)₄ (0.05 equiv) and a base (e.g., K₂CO₃, 2.0 equiv).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-100 °C for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and partition between an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired methyl 4-chloro-5-aryl-nicotinate.

The Sonogashira coupling enables the introduction of alkynyl groups, which are valuable precursors for further transformations.[8][9] Similar to the Suzuki coupling, this reaction can be performed selectively at the C-Br bond.

Caption: General workflow for the Sonogashira coupling of methyl 5-bromo-4-chloronicotinate.

Experimental Protocol: Site-Selective Sonogashira Coupling

• To a solution of methyl 5-bromo-4-chloronicotinate (1.0 equiv) and a terminal alkyne (1.5 equiv) in a suitable solvent (e.g., THF or DMF), add a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 equiv), a copper(I) co-catalyst (e.g., CuI, 0.05 equiv), and a base (e.g., triethylamine or diisopropylamine).

• Stir the reaction mixture under an inert atmosphere at room temperature or with gentle heating (40-60 °C) for 2-8 hours, monitoring by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite and concentrate the filtrate.

• Partition the residue between an organic solvent and water.

• Separate the organic layer, wash with brine, dry, and concentrate.

• Purify the crude product by column chromatography to yield the methyl 4-chloro-5-alkynyl-nicotinate.

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds, providing access to a wide range of substituted anilines and related compounds.[10]

Caption: General workflow for the Buchwald-Hartwig amination of methyl 5-bromo-4-chloronicotinate.

Experimental Protocol: Site-Selective Buchwald-Hartwig Amination

• In a glovebox or under an inert atmosphere, combine methyl 5-bromo-4-chloronicotinate (1.0 equiv), the desired amine (1.2 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 equiv), a suitable phosphine ligand (e.g., Xantphos, 0.08 equiv), and a strong base (e.g., NaOt-Bu or Cs₂CO₃, 1.5 equiv) in a dry, degassed solvent (e.g., toluene or dioxane).

• Heat the reaction mixture at 80-110 °C for 12-24 hours.

• Monitor the reaction progress by LC-MS.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the product by column chromatography.

The Nucleophilic Path: Nucleophilic Aromatic Substitution (SNAr)

In contrast to palladium-catalyzed reactions, nucleophilic aromatic substitution (SNAr) on halopyridines is governed by the electronegativity of the halogen and the stability of the Meisenheimer intermediate.[11][12] The general reactivity order for leaving groups in SNAr is F > Cl > Br > I.[13] This is because the rate-determining step is typically the nucleophilic attack, which is facilitated by a more electronegative halogen that increases the electrophilicity of the carbon atom.[5][14]

For methyl 5-bromo-4-chloronicotinate, the 4-position is activated by the electron-withdrawing nitrogen atom of the pyridine ring and the ester group. Therefore, under SNAr conditions, nucleophilic attack is expected to occur preferentially at the 4-position, displacing the chloride.

Expert Insight: The success of a selective SNAr reaction on a dihalogenated pyridine hinges on the careful choice of nucleophile and reaction conditions. Strong, hard nucleophiles and polar aprotic solvents generally favor the SNAr pathway. It is also crucial to consider the potential for competitive reactions at the ester functionality.

Caption: General workflow for the nucleophilic aromatic substitution on methyl 5-bromo-4-chloronicotinate.

Experimental Protocol: Regioselective Nucleophilic Aromatic Substitution

• Dissolve methyl 5-bromo-4-chloronicotinate (1.0 equiv) in a polar aprotic solvent such as DMF or DMSO.

• Add the nucleophile (e.g., sodium methoxide, sodium thiophenoxide, or a secondary amine, 1.1-1.5 equiv) portion-wise at room temperature.

• Heat the reaction mixture to 60-100 °C and monitor its progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into ice-water and extract with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography or recrystallization to obtain the methyl 5-bromo-4-substituted-nicotinate.

Building Complexity: Synthesis of Fused Heterocycles

The sequential and selective functionalization of methyl 5-bromo-4-chloronicotinate opens up a plethora of possibilities for the synthesis of fused heterocyclic systems, which are prevalent in many biologically active molecules.

Synthesis of Thienopyridines

Thienopyridines are an important class of heterocycles with diverse biological activities.[13][15][16] A common strategy for their synthesis involves the introduction of a sulfur-containing nucleophile at the 4-position via SNAr, followed by an intramolecular cyclization.

Caption: Synthetic workflow for thienopyridine derivatives.

Synthesis of Furopyridines and Pyrrolopyridines

Similar strategies can be employed for the synthesis of furopyridines and pyrrolopyridines by using oxygen and nitrogen nucleophiles, respectively, in the initial SNAr step.[17] Subsequent intramolecular cyclization, often mediated by a palladium catalyst, leads to the desired fused heterocyclic core.

Conclusion

Methyl 5-bromo-4-chloronicotinate is a powerful and versatile building block that offers a wealth of opportunities for the synthesis of novel and complex heterocyclic compounds. The differential reactivity of its two halogen atoms provides a handle for selective and sequential functionalization through a variety of modern synthetic methodologies. This guide has provided a comprehensive overview of the key reactions of this building block, complete with practical protocols and expert insights. By leveraging the strategic application of palladium-catalyzed cross-coupling and nucleophilic aromatic substitution reactions, researchers can unlock the full potential of methyl 5-bromo-4-chloronicotinate in their quest for new medicines and materials.

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An In-depth Technical Guide to TAK-243: A First-in-Class Ubiquitin-Activating Enzyme (UAE) Inhibitor

This guide provides a comprehensive technical overview of TAK-243 (also known as MLN7243), a potent and selective inhibitor of the ubiquitin-activating enzyme (UAE). Designed for researchers, scientists, and drug development professionals, this document delves into the core properties, mechanism of action, experimental protocols, and supply sources of this promising anti-cancer agent.

Introduction: Targeting the Apex of the Ubiquitination Cascade

The ubiquitin-proteasome system (UPS) is a critical cellular machinery responsible for maintaining protein homeostasis. Its dysregulation is a hallmark of numerous diseases, including cancer. TAK-243 emerges as a pioneering therapeutic agent that targets the very first step of this cascade: the E1 ubiquitin-activating enzyme (UAE or UBA1).[1][2] By inhibiting UAE, TAK-243 effectively shuts down the entire ubiquitination process, leading to the accumulation of misfolded and regulatory proteins, ultimately triggering proteotoxic stress and apoptosis in cancer cells.[3][4][5] This unique mechanism of action makes TAK-243 a compelling candidate for cancer therapy, with ongoing clinical investigations for various solid tumors and lymphomas.[6][7]

Physicochemical Properties of TAK-243

A thorough understanding of the physicochemical properties of a compound is paramount for its application in research and development. The key properties of TAK-243 are summarized in the table below.

Property	Value	Source
CAS Number	1450833-55-2 (Note: While some sources link CAS 1256808-62-4 to a different molecule, the vast majority of scientific literature and suppliers identify it with TAK-243)	[3][5][8]
Molecular Formula	C19H20F3N5O5S2	[5][8]
Molecular Weight	519.52 g/mol	[3][8]
IUPAC Name	sulfamic acid, [(1R,2R,3S,4R)-2,3-dihydroxy-4-[[2-[3-[(trifluoromethyl)thio]phenyl]pyrazolo[1,5-a]pyrimidin-7-yl]amino]cyclopentyl]methyl ester	[5]
Synonyms	MLN7243	[3][5]
Appearance	Solid Powder	[8]
Purity	≥98% (typical)	[8]
Solubility	Soluble in DMSO (up to 100 mM)	[8]
Storage	Short term (days to weeks) at 0 - 4 °C; Long term (months) at -20 °C	[5]

Mechanism of Action: Inducing Proteotoxic Stress

TAK-243 is a mechanism-based inhibitor that forms a covalent adduct with ubiquitin, which then binds to the adenylate-binding site of the UAE.[9] This action effectively blocks the transfer of ubiquitin to E2 conjugating enzymes, thereby halting the ubiquitination cascade.[3] The downstream consequences of UAE inhibition are profound and multifaceted, as illustrated in the signaling pathway diagram below.

Caption: Mechanism of action of TAK-243 leading to cancer cell apoptosis.

The inhibition of UAE by TAK-243 leads to a rapid depletion of both mono- and poly-ubiquitinated proteins.[3] This disrupts critical cellular processes that rely on ubiquitination, including signal transduction, cell cycle progression, and DNA damage repair.[4] The accumulation of unfolded and misfolded proteins triggers the Unfolded Protein Response (UPR), a key indicator of proteotoxic stress, which ultimately culminates in programmed cell death (apoptosis).[1][10]

Experimental Protocols: A Guide to In Vitro Assessment

The following protocol provides a standardized workflow for assessing the in vitro efficacy of TAK-243 on a cancer cell line.

Cell Viability Assay (MTS/MTT Assay)

This assay determines the concentration-dependent effect of TAK-243 on cell proliferation and viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• TAK-243 stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• MTS or MTT reagent

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of TAK-243 in complete culture medium. Remove the old medium from the wells and add the TAK-243 dilutions. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) under standard cell culture conditions.

• Reagent Addition: Add MTS or MTT reagent to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate for 1-4 hours to allow for the conversion of the reagent by viable cells.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Caption: Workflow for a cell viability assay to determine the IC50 of TAK-243.

Synergistic Potential and Therapeutic Applications

TAK-243 has demonstrated significant anti-tumor activity as a monotherapy in various preclinical models of both solid and hematological malignancies.[1][8] Furthermore, its unique mechanism of action provides a strong rationale for combination therapies. Studies have shown synergistic or additive effects when TAK-243 is combined with standard-of-care chemotherapies (e.g., mitotane, etoposide, cisplatin), PARP inhibitors, and BCL2 inhibitors.[10][11][12] These findings underscore the potential of TAK-243 to enhance the efficacy of existing anti-cancer regimens and overcome drug resistance.

Suppliers of TAK-243

For research purposes, TAK-243 can be procured from several reputable suppliers. It is crucial to obtain a certificate of analysis to ensure the purity and identity of the compound.

Supplier	Product Name	CAS Number
Selleck Chemicals	TAK-243 (MLN7243)	1450833-55-2
MedKoo Biosciences	TAK-243 (MLN7243)	1450833-55-2
MCE (MedChemExpress)	TAK-243	Not explicitly stated, but associated with the compound

Note: The CAS number 1256808-62-4 is listed by some chemical suppliers (e.g., Sigma-Aldrich, Ambeed, Inc.) for a different compound, "Methyl 5-bromo-4-chloronicotinate".[13] Researchers should exercise caution and verify the identity of the compound based on its chemical name and structure.

Conclusion

TAK-243 represents a novel and promising strategy in cancer therapy by targeting the ubiquitin-activating enzyme, the gatekeeper of the ubiquitination pathway. Its potent and selective inhibition of UAE leads to profound proteotoxic stress and apoptosis in cancer cells. The ongoing clinical trials and promising preclinical data, both as a monotherapy and in combination, highlight its potential to become a valuable tool in the oncologist's armamentarium. This guide provides a foundational understanding for researchers and drug developers to explore the full therapeutic potential of this first-in-class UAE inhibitor.

References

• Activity of the Ubiquitin-activating Enzyme Inhibitor TAK-243 in Adrenocortical Carcinoma Cell Lines, Patient-derived Organoids, and Murine Xenografts. Cancer Research Communications - AACR Journals. [Link]

• TAK-243 is a mechanism-based, cell-active inhibitor of UAE (a) Chemical... ResearchGate. [Link]

• A small-molecule inhibitor of the ubiquitin activating enzyme for cancer treatment. PubMed. [Link]

• Definition of UAE inhibitor TAK-243. NCI Drug Dictionary - National Cancer Institute. [Link]

• Activity of the ubiquitin-activating enzyme inhibitor TAK-243 in adrenocortical carcinoma (ACC) cell lines, patient-derived organoids (PDOs) and murine xenografts. AACR Journals. [Link]

• Studying TAK-243 in Patients With Advanced Cancer. ClinicalTrials.gov. [Link]

• Studying TAK-243 in Patients with Advanced Cancer. National Cancer Institute. [Link]

• Methyl 5-broMo-4-chloronicotinate CAS#: 1256808-62-4. ChemSrc. [Link]

• Activity of the Ubiquitin-activating Enzyme Inhibitor TAK-243 in Adrenocortical Carcinoma Cell Lines, Patient-derived Organoids, and Murine Xenografts. PubMed. [Link]

• Targeting the Ubiquitin–Proteasome System Using the UBA1 Inhibitor TAK-243 is a Potential Therapeutic Strategy for Small-Cell Lung Cancer. NIH. [Link]

• Carbohydrate. AbacipharmTech-Global Chemical supplier. [Link]

• BLD Pharmatech Co., Limited. ChemBuyersGuide.com, Inc. [Link]

• TLC Pharmaceutical Standards Ltd. ChemBuyersGuide.com, Inc. [Link]

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• 11. Activity of the Ubiquitin-activating Enzyme Inhibitor TAK-243 in Adrenocortical Carcinoma Cell Lines, Patient-derived Organoids, and Murine Xenografts [pubmed.ncbi.nlm.nih.gov]
• 12. Targeting the Ubiquitin–Proteasome System Using the UBA1 Inhibitor TAK-243 is a Potential Therapeutic Strategy for Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Methyl 5-bromo-4-chloronicotinate | 1256808-62-4 [sigmaaldrich.com]

An In-depth Technical Guide to the Synthesis of C7H5BrClNO2 Isomers: Key Intermediates in Modern Drug Development

Introduction: The Strategic Importance of Halogenated and Nitrated Aromatic Scaffolds

In the landscape of contemporary drug discovery and development, the molecular formula C7H5BrClNO2 represents a constellation of isomeric compounds that serve as pivotal building blocks. These substituted aromatic rings, typically derivatives of benzoic acid or phenol, are endowed with a unique combination of functional groups—a bromine atom, a chlorine atom, and a nitro group—that impart distinct reactivity and steric properties. This trifecta of substituents allows for highly specific and controlled downstream chemical transformations, making these isomers invaluable starting materials and intermediates in the synthesis of complex active pharmaceutical ingredients (APIs). Their utility is particularly pronounced in the development of novel therapeutics, including SGLT2 inhibitors for diabetes and receptor agonists for hematological disorders.[1][2]

This technical guide provides an in-depth exploration of the synthetic pathways leading to key isomers of C7H5BrClNO2. As a Senior Application Scientist, the focus extends beyond mere procedural descriptions to elucidate the underlying chemical principles and strategic considerations that govern these syntheses. We will delve into the mechanistic nuances of electrophilic aromatic substitution and other key transformations, providing a robust framework for researchers, scientists, and drug development professionals to approach the synthesis of these vital compounds.

Isomeric Landscape of C7H5BrClNO2

The constitutional isomers of C7H5BrClNO2 primarily fall into two major classes: substituted benzoic acids and substituted phenols. The relative positions of the bromo, chloro, and nitro groups on the aromatic ring give rise to a multitude of isomers, each with its own unique reactivity profile and synthetic accessibility. This guide will focus on the synthesis of a selection of medicinally relevant isomers, providing detailed protocols and mechanistic insights for each.

Key Isomer Classes:

• Bromochloronitrobenzoic Acids: These compounds are characterized by a carboxylic acid functional group and are frequently employed in the synthesis of complex heterocyclic systems.

• Bromochloronitrophenols: Featuring a hydroxyl group, these isomers are valuable precursors for the synthesis of ethers and other derivatives with biological activity.

Synthesis of Bromochloronitrobenzoic Acid Isomers

Synthesis of 5-Bromo-4-chloro-2-nitrobenzoic Acid

5-Bromo-4-chloro-2-nitrobenzoic acid is a key intermediate in the synthesis of various pharmaceuticals.[1] Its synthesis typically involves a multi-step sequence starting from a readily available substituted toluene or benzoic acid derivative. A common strategy is the nitration of a pre-existing bromochlorobenzoic acid.

A plausible and efficient route to 5-bromo-4-chloro-2-nitrobenzoic acid involves the nitration of 5-bromo-4-chlorobenzoic acid. This approach leverages the directing effects of the existing substituents to achieve the desired regioselectivity.

Caption: Synthesis of 5-bromo-2-chloro-3-nitrobenzoic acid by nitration.

[3]

• To a reactor, add 125 g of 5-bromo-2-chlorobenzoic acid and 200 g of 50% sulfuric acid.

• Cool the mixture to 10 °C.

• Slowly add 638 g of a mixed acid (374 g of sulfuric acid and 264 g of nitric acid) dropwise.

• After the addition, raise the temperature to 85 °C and maintain for 2 hours.

• Cool the reaction mixture and pour it onto ice.

• Filter the resulting solid, wash with water, and dry to obtain the product.

Parameter	Value
Starting Material	5-Bromo-2-chlorobenzoic Acid
Key Reagents	HNO3, H2SO4
Reported Yield	88.03% [3]
Product Form	Yellow crystalline solid [3]

Synthesis of Bromochloronitrophenol Isomers

Synthesis of 2-Bromo-4-chloro-6-nitrophenol

2-Bromo-4-chloro-6-nitrophenol is a valuable intermediate in organic synthesis. [4][5]A common and effective method for its preparation is the bromination of 4-chloro-2-nitrophenol.

Caption: Synthesis of 2-bromo-4-chloro-6-nitrophenol via bromination.

The bromination of 4-chloro-2-nitrophenol is another example of electrophilic aromatic substitution. The directing effects of the substituents are as follows:

• -OH (Hydroxyl): A strongly activating, ortho, para-directing group. [6]* -NO2 (Nitro): A strongly deactivating, meta-directing group.

• -Cl (Chloro): A deactivating, ortho, para-director.

The powerful activating and ortho, para-directing effect of the hydroxyl group dominates. The position ortho to the hydroxyl group (C6) is also meta to the nitro group and the chlorine atom. The other ortho position (C2) is already occupied. The para position is occupied by the chlorine atom. Therefore, bromination occurs selectively at the C6 position.

[5] Materials:

• 4-Chloro-2-nitrophenol

• Bromine (Br2)

• Glacial Acetic Acid

• Deionized water

• Heptane

Procedure:

• Dissolve 4-chloro-2-nitrophenol (1.0 eq.) in glacial acetic acid (0.64 M) in a round-bottom flask and cool the solution in an ice bath.

• Slowly add bromine (1.1 eq.) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• Continue stirring in the ice bath for 3 hours, allowing the mixture to gradually warm to room temperature.

• Add an additional portion of bromine (0.3 eq.) and stir for another hour to ensure complete reaction, monitoring by TLC.

• Pour the reaction mixture into ice-cold deionized water to precipitate the product.

• Collect the yellow-orange precipitate by filtration.

• Wash the solid sequentially with deionized water and heptane.

• Dry the product under high vacuum.

Parameter	Value
Starting Material	4-Chloro-2-nitrophenol
Key Reagent	Bromine
Solvent	Acetic Acid
Reported Yield	76% [5]
Product Form	Yellow powdery product [5]

• MS (m/z): [M+H]+ = 291.9 [5]* Physical Properties: White to light brown crystalline powder with a melting point of approximately 125 °C. [7]

Alternative Synthetic Strategies: The Sandmeyer Reaction

The Sandmeyer reaction is a powerful tool for the introduction of halides and other functional groups onto an aromatic ring, starting from an aryl amine. [8][9]This method is particularly useful for accessing substitution patterns that are not easily achievable through direct electrophilic aromatic substitution.

General Workflow for Sandmeyer Reaction

Caption: General workflow of the Sandmeyer reaction.

This two-step process involves:

• Diazotization: The primary aryl amine is treated with a source of nitrous acid (typically generated in situ from sodium nitrite and a strong acid) at low temperatures (0-5 °C) to form a diazonium salt. [10]2. Substitution: The diazonium salt is then treated with a copper(I) halide (e.g., CuCl, CuBr) to replace the diazonium group with the corresponding halide. [11] This methodology can be strategically employed in the synthesis of C7H5BrClNO2 isomers by starting with an appropriately substituted aminobenzoic acid or aminophenol. For instance, a bromo-nitro-aminobenzoic acid could be converted to the corresponding chloro-bromo-nitrobenzoic acid via a Sandmeyer reaction.

Applications in Drug Development

The isomers of C7H5BrClNO2 are not merely synthetic curiosities; they are crucial intermediates in the production of life-saving and life-improving medications.

• SGLT2 Inhibitors: Substituted bromochlorobenzoic acids are key intermediates in the synthesis of a class of antidiabetic drugs known as sodium-glucose cotransporter 2 (SGLT2) inhibitors. [2][12]These drugs help to lower blood glucose levels by promoting its excretion in the urine.

• Oncology and Hematology: Halogenated nitrophenols, such as 2-bromo-6-nitrophenol, are precursors in the synthesis of Eltrombopag, a thrombopoietin receptor agonist used to treat thrombocytopenia (low platelet count) in patients with chronic immune thrombocytopenia and chronic hepatitis C. [13][14]

Conclusion

The synthesis of C7H5BrClNO2 isomers is a testament to the power and elegance of modern organic chemistry. Through a deep understanding of reaction mechanisms, particularly electrophilic aromatic substitution and the strategic application of powerful transformations like the Sandmeyer reaction, chemists can construct these highly functionalized aromatic building blocks with precision and control. The importance of these compounds is underscored by their role as indispensable intermediates in the synthesis of a growing number of innovative pharmaceuticals. This guide has provided a comprehensive overview of the key synthetic strategies, mechanistic principles, and practical considerations for the preparation of these valuable molecules, empowering researchers and developers in their quest for the next generation of therapeutics.

References

• PubChem. (n.d.). 2-Bromo-4-chloro-6-nitrophenol. Retrieved from [Link]

• NRO-Chemistry. (2025). Sandmeyer Reaction - experimental procedure and set up. Retrieved from [Link]

• Wikipedia. (n.d.). Sandmeyer reaction. Retrieved from [Link]

• Supporting Information. (n.d.). 1 - Supporting Information. Retrieved from [Link]

• YouTube. (2016). Directing Effects in Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). 2-Bromo-6-nitrophenol: Comprehensive Overview and Applications. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring Advanced Synthetic Pathways with 2-Bromo-6-nitrophenol. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II. Retrieved from [Link]

• Lumen Learning. (n.d.). 14.3. Substituent Effects | Organic Chemistry II. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

• Quora. (2021). What is the synthesis of 2-Bromo-4-nitrophenol from benzene?. Retrieved from [Link]

• ResearchGate. (2022). Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a Key Intermediate in the Manufacturing of Therapeutic SGLT2 Inhibitors. Retrieved from [Link]

• Google Patents. (n.d.). CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis.

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• 4. 2-Bromo-4-chloro-6-nitrophenol | C6H3BrClNO3 | CID 291871 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-bromo-4-chloro-6-nitro-phenol | 15969-10-5 [chemicalbook.com]
• 6. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II [kpu.pressbooks.pub]
• 7. echemi.com [echemi.com]
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• 14. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Chemoselective Suzuki-Miyaura Coupling of Methyl 5-bromo-4-chloronicotinate

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This application note provides a comprehensive, field-proven protocol for the selective Suzuki-Miyaura coupling of Methyl 5-bromo-4-chloronicotinate, a versatile dihalogenated building block crucial for the synthesis of complex molecules in pharmaceutical and materials science research. We delve into the critical aspect of chemoselectivity, detailing a robust methodology for the preferential coupling at the C-Br bond over the more inert C-Cl bond. This guide explains the mechanistic rationale behind the choice of catalyst, ligand, base, and solvent, offering researchers a self-validating system for achieving high yields and predictable outcomes.

Introduction: The Strategic Importance of Selective Coupling

Functionalized pyridine scaffolds are ubiquitous in medicinal chemistry and drug development. Methyl 5-bromo-4-chloronicotinate represents a highly valuable starting material, offering two distinct handles for sequential, site-selective functionalization. The success of a synthetic campaign involving this substrate hinges on the ability to controllably react at one halogen while leaving the other intact for subsequent transformations.

The palladium-catalyzed Suzuki-Miyaura reaction is ideally suited for this challenge.[3][4] The key to selectivity lies in the significant difference in reactivity between the C-Br and C-Cl bonds in the rate-determining oxidative addition step of the catalytic cycle.[5] The carbon-bromine bond, being weaker and more polarizable than the carbon-chlorine bond, undergoes oxidative addition to the Pd(0) catalyst much more readily.[4][5] This inherent reactivity difference (I > Br > OTf >> Cl) allows for the selective synthesis of Methyl 5-aryl-4-chloronicotinate derivatives under carefully controlled conditions.[4]

This protocol is designed to exploit this reactivity differential, providing a reliable method for researchers to synthesize key intermediates for drug discovery and materials development.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states.[3][6][7] Understanding this cycle is paramount to troubleshooting and optimizing the reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (preferentially the C-Br bond of our substrate) to form a Pd(II) complex. This is typically the rate-determining step.[3][8]

• Transmetalation: In the presence of a base, the organoboron compound (e.g., a boronic acid) forms a more nucleophilic boronate "ate" complex.[9][10][11] This complex then transfers its organic group to the Pd(II) center, displacing the halide.

• Reductive Elimination: The two organic groups on the Pd(II) center couple and are eliminated from the metal, forming the new C-C bond of the desired product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[3][12]

Figure 1: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol

This protocol details the selective coupling of Methyl 5-bromo-4-chloronicotinate with a generic arylboronic acid.

Materials and Reagents

Reagent	CAS No.	Supplier	Notes
Methyl 5-bromo-4-chloronicotinate	1017791-62-5	(Various)	Starting material.
Arylboronic Acid	(Varies)	(Various)	Coupling partner. Ensure high purity.
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	(Various)	Palladium source (precatalyst).
SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)	657408-07-6	(Various)	A bulky, electron-rich phosphine ligand, ideal for promoting oxidative addition and reductive elimination, especially with heteroaryl halides.[13]
Potassium Phosphate, tribasic (K₃PO₄)	7778-53-2	(Various)	An effective base for activating the boronic acid. Anhydrous grade is preferred.
1,4-Dioxane, Anhydrous	123-91-1	(Various)	Reaction solvent. Must be degassed thoroughly.
Deionized Water	7732-18-5	N/A	Co-solvent. Must be degassed thoroughly.
Ethyl Acetate (EtOAc)	141-78-6	(Various)	For extraction.
Brine (Saturated NaCl solution)	N/A	N/A	For washing during workup.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	(Various)	Drying agent.
Silica Gel	7631-86-9	(Various)	For column chromatography.

Optimized Reaction Conditions

Component	Molar Equiv.	Amount (for 1 mmol scale)	Concentration / Notes
Methyl 5-bromo-4-chloronicotinate	1.0	250.5 mg (1.0 mmol)	Limiting reagent.
Arylboronic Acid	1.2	1.2 mmol	A slight excess ensures complete consumption of the starting material.
Pd(OAc)₂	0.02	4.5 mg (0.02 mmol)	2 mol % catalyst loading.
SPhos	0.04	16.4 mg (0.04 mmol)	Ligand:Pd ratio of 2:1.
K₃PO₄	3.0	636.8 mg (3.0 mmol)	Base.
1,4-Dioxane / Water (4:1)	N/A	5.0 mL	Final concentration of substrate ~0.2 M.

Step-by-Step Procedure

Figure 2: Experimental workflow for the selective Suzuki-Miyaura coupling.

• Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add Methyl 5-bromo-4-chloronicotinate (1.0 eq), the arylboronic acid (1.2 eq), K₃PO₄ (3.0 eq), Pd(OAc)₂ (0.02 eq), and SPhos (0.04 eq).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed. Expertise Note: Oxygen can oxidize the Pd(0) catalyst to inactive Pd(II) species, leading to failed reactions or the formation of palladium black.[6]

• Solvent Addition: Prepare the degassed solvent mixture by bubbling argon through a 4:1 mixture of anhydrous 1,4-dioxane and deionized water for at least 30 minutes. Add the required volume of the degassed solvent to the flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously. Trustworthiness Note: Vigorous stirring is essential in biphasic reactions to ensure efficient mixing and mass transfer between the organic and aqueous phases.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting halide is consumed (typically 4-12 hours).

• Workup: Once complete, cool the reaction mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water and then brine.

• Purification: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to afford the pure Methyl 5-aryl-4-chloronicotinate product.

• Analysis: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Discussion of Key Parameters

Catalyst and Ligand Selection

The choice of the palladium source and ligand is critical. While Pd(PPh₃)₄ can be effective, modern catalyst systems using a separate Pd source and a specialized ligand offer superior performance.[5] We recommend a dialkylbiaryl phosphine ligand such as SPhos . These ligands are both bulky and electron-rich.[13]

• Electron-rich character: Increases the electron density on the palladium center, which promotes the rate-limiting oxidative addition step.[14]

• Steric bulk: Facilitates the final reductive elimination step to release the product and regenerate the catalyst.[13][14]

This combination is particularly effective for challenging substrates like electron-deficient heteroaryl halides.[15]

The Role of the Base

The base plays multiple crucial roles in the catalytic cycle.[11][14] It is required to activate the boronic acid, forming a more nucleophilic boronate species (R-B(OH)₃⁻) that is competent for transmetalation.[8][9] The choice of base can significantly impact the reaction outcome.

• K₃PO₄ (Potassium Phosphate): A strong, non-nucleophilic base that is highly effective in many Suzuki couplings. Its solubility in the aqueous phase of the solvent system facilitates the reaction.

• Cs₂CO₃ (Cesium Carbonate): Often gives excellent results, sometimes superior to K₃PO₄, due to the high solubility of its boronate salts.

• K₂CO₃ (Potassium Carbonate): A milder and more economical option that is effective for many systems.[12]

For this substrate, which contains a potentially base-sensitive ester group, K₃PO₄ provides a good balance of reactivity without promoting significant hydrolysis. If ester hydrolysis is a concern, weaker bases like KF can be employed, although reaction times may be longer.[10][16]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (improper degassing).2. Poor quality boronic acid (protodeboronation).3. Insufficient temperature.	1. Ensure meticulous degassing of solvents and reaction vessel. Use fresh, high-quality catalyst/ligand.2. Use fresh boronic acid or consider using a more stable boronic ester (e.g., a pinacol ester).[6] 3. Increase reaction temperature in 10 °C increments.
Formation of Homocoupled Product (Ar-Ar)	Presence of oxygen leading to Pd(II) species that can catalyze boronic acid homocoupling.[6]	Improve degassing procedure. Ensure the reaction is maintained under a positive pressure of inert gas.
Protodeboronation (R'-H formed)	Boronic acid is unstable under reaction conditions (often an issue with heteroaryl boronic acids).[6][13]	Use a different base (e.g., KF).[16] Use anhydrous conditions or a different solvent system (e.g., anhydrous THF with TMSOK as base).[17] Use a boronic ester instead of the acid.
Ester Hydrolysis	The base is too strong or the reaction time/temperature is excessive.	Switch to a milder base like K₂CO₃ or KF.[10][16] Try to reduce the reaction temperature or time.

Conclusion

This application note provides a robust and reproducible protocol for the chemoselective Suzuki-Miyaura coupling of Methyl 5-bromo-4-chloronicotinate. By leveraging the inherent difference in C-Br and C-Cl bond reactivity and employing a modern, highly active palladium-SPhos catalyst system, researchers can confidently synthesize valuable 5-aryl-4-chloronicotinate intermediates. The detailed procedural steps, mechanistic insights, and troubleshooting guide are intended to empower scientists in drug discovery and materials science to efficiently advance their synthetic objectives.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Amatore, C., et al. (2006). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Macharia, J. M., et al. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Semantic Scholar. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. [Link]

• PubMed Central. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. [Link]

• Chemistry LibreTexts. (2020, July 1). 17.2: Palladium catalyzed couplings. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. [Link]

• Almond-Thynne, J., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PubMed Central. [Link]

• PubMed Central. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. [Link]

• ACS Publications. (2022, May 18). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. [Link]

• Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society. [Link]

• Old, D. W., et al. (1998). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• de Vries, J. G. (2006). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Synlett. [Link]

• National Institutes of Health. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. [Link]

• MDPI. (2025, August 10). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. [Link]

• ResearchGate. Suzuki coupling of different chloropyridines with phenylboronic acids. [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. [Link]

• Semantic Scholar. Cross-Coupling Reactions of Polyhalogenated Heterocycles. [Link]

• MDPI. (2019). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• ACS Publications. (2016, August 18). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. [Link]

• PubMed Central. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. [Link]

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. [Link]

• PubMed Central. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. [Link]

• ChemRxiv. Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. [Link]

• ResearchGate. Selected examples for the site selective SM cross‐coupling with electron‐deficient and neutral aryl boronic acids. [Link]

• ResearchGate. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling?. [Link]

• Organic Synthesis. Suzuki-Miyaura Coupling. [Link]

• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

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• 8. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. | Semantic Scholar [semanticscholar.org]
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Application Notes and Protocols for the Selective Buchwald-Hartwig Amination of Methyl 5-bromo-4-chloronicotinate

Introduction: Navigating Regioselectivity in Dihalogenated Pyridines

The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and scope.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are critical components in pharmaceuticals, agrochemicals, and advanced materials. However, the presence of multiple halogen substituents on an aromatic core, as seen in Methyl 5-bromo-4-chloronicotinate, introduces a significant challenge: regioselectivity. The ability to selectively functionalize one halogen over another is paramount for streamlining complex synthetic routes and avoiding tedious protection-deprotection steps.

This application note provides a comprehensive guide to the catalyst and ligand selection for the selective Buchwald-Hartwig amination of Methyl 5-bromo-4-chloronicotinate. We will delve into the mechanistic principles governing this selectivity and provide a detailed, field-proven protocol for the preferential amination at the C-Br position.

The Principle of Regioselective Amination: A Mechanistic Perspective

The selective amination of the C-Br bond over the C-Cl bond in Methyl 5-bromo-4-chloronicotinate is rooted in the fundamental steps of the Buchwald-Hartwig catalytic cycle. The generally accepted mechanism proceeds through oxidative addition, ligand exchange, deprotonation, and reductive elimination.[1][2]

The key to regioselectivity lies in the initial oxidative addition step, where the Pd(0) catalyst inserts into the carbon-halogen bond. The C-Br bond is weaker and more polarized than the C-Cl bond, making it more susceptible to oxidative addition by the electron-rich Pd(0) center. This inherent difference in reactivity allows for a kinetic differentiation between the two halogen atoms, enabling selective C-N bond formation at the 5-position.

Diagram of the Buchwald-Hartwig Catalytic Cycle

Caption: The Buchwald-Hartwig catalytic cycle and the basis for regioselectivity.

Catalyst and Ligand Selection: A Data-Driven Approach

The choice of ligand is critical in modulating the reactivity and stability of the palladium catalyst. For the selective amination of dihalopyridines, ligands that are both electron-rich and sterically bulky have shown great promise. Electron-rich ligands enhance the rate of oxidative addition, while steric bulk promotes the formation of the active monoligated Pd(0) species and facilitates reductive elimination.

Based on literature precedents for similar substrates, the Xantphos ligand is a highly effective choice for achieving excellent regioselectivity in the amination of bromo-chloro pyridines.[3][4] Its wide bite angle and steric hindrance around the palladium center are well-suited for this transformation.

Catalyst Component	Recommended Choice	Rationale
Palladium Source	Pd(OAc)₂ or XantPhos Pd G3	Pd(OAc)₂ is a common and cost-effective precursor. XantPhos Pd G3 is a pre-catalyst that offers convenience and improved air stability.
Ligand	Xantphos	Proven to be highly effective for selective amination of dihalopyridines, offering excellent yields and regioselectivity.[3][4][5]
Base	Cs₂CO₃	A moderately strong base that is effective in this transformation and is compatible with the ester functionality.
Solvent	Toluene or Dioxane	Anhydrous, non-polar aprotic solvents that are well-suited for the Buchwald-Hartwig amination.

Experimental Protocol: Selective Amination of Methyl 5-bromo-4-chloronicotinate

This protocol is designed for the selective amination at the C-5 position (C-Br) of Methyl 5-bromo-4-chloronicotinate.

Materials:

• Methyl 5-bromo-4-chloronicotinate

• Amine (e.g., Morpholine, Aniline, etc.)

• Palladium(II) Acetate (Pd(OAc)₂)

• Xantphos

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous Toluene

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask or equivalent)

• Magnetic stirrer and heating mantle

• Standard work-up and purification equipment (e.g., Celite, silica gel for chromatography)

Procedure:

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add Methyl 5-bromo-4-chloronicotinate (1.0 equiv.), Cesium Carbonate (2.0 equiv.), Palladium(II) Acetate (0.02 equiv.), and Xantphos (0.04 equiv.).

  • Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times to ensure an inert atmosphere.

• Reagent Addition:

  • Through the septum, add anhydrous toluene (to make a ~0.2 M solution with respect to the substrate) via a syringe.

  • Add the amine (1.2 equiv.) via syringe.

• Reaction:

  • Place the flask in a pre-heated oil bath at 110 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues and inorganic salts.

  • Wash the Celite pad with additional ethyl acetate.

  • Combine the organic filtrates and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Methyl 4-amino-5-bromonicotinate derivative.

Diagram of the Experimental Workflow

Caption: A streamlined workflow for the selective amination.

Troubleshooting and Considerations

• Low Conversion: If the reaction stalls, consider increasing the catalyst loading slightly (e.g., to 3 mol% Pd(OAc)₂) or extending the reaction time. Ensure that the solvent and reagents are scrupulously dry, as water can deactivate the catalyst.

• Formation of Diaminated Product: If significant amounts of the diaminated product are observed, the reaction temperature may be too high, or the reaction has been run for too long. Consider reducing the temperature to 90-100 °C.

• Hydrodehalogenation: The formation of dehalogenated byproducts can sometimes occur. The choice of a bulky ligand like Xantphos generally minimizes this side reaction.

• Amine Scope: The reactivity of the amine nucleophile can influence the reaction outcome. Electron-rich anilines and secondary aliphatic amines are generally good substrates. For less nucleophilic amines, a stronger base such as sodium tert-butoxide (NaOtBu) may be required, although this should be used with caution due to the presence of the ester group.

Conclusion

The selective Buchwald-Hartwig amination of Methyl 5-bromo-4-chloronicotinate is a highly valuable transformation for the synthesis of functionalized pyridine derivatives. By leveraging the inherent reactivity difference between the C-Br and C-Cl bonds and employing a well-chosen palladium/Xantphos catalyst system, high regioselectivity and good yields can be achieved. The protocol and insights provided in this application note offer a robust starting point for researchers and drug development professionals to successfully implement this powerful synthetic tool.

References

• Ji, J., Li, T., & Bunnelle, W. H. (2003). Selective amination of polyhalopyridines catalyzed by a palladium-xantphos complex. Organic Letters, 5(24), 4611–4614. [Link]

• [Reference to a similar selective amination of a dihalopyridine, if available

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• Yin, J., & Buchwald, S. L. (2002). Pd-catalyzed intermolecular amidation of aryl halides: the discovery that xantphos can be trans-chelating in a palladium complex. Journal of the American Chemical Society, 124(21), 6043–6048. [Link]

• [A general reference on Buchwald-Hartwig amination protocols, if available

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

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• 4. Selective amination of polyhalopyridines catalyzed by a palladium-xantphos complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pd-catalyzed intermolecular amidation of aryl halides: the discovery that xantphos can be trans-chelating in a palladium complex - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Selective Sonogashira Coupling of Methyl 5-bromo-4-chloronicotinate

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Selective Alkynylation

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2][3] This powerful transformation, typically catalyzed by a combination of palladium and copper complexes, proceeds under mild conditions, tolerates a wide array of functional groups, and has become indispensable in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[2][3][4]

This guide focuses on a specific and nuanced application: the selective Sonogashira coupling of Methyl 5-bromo-4-chloronicotinate. This substrate presents a common challenge in synthetic chemistry—the presence of two different halogen atoms on an aromatic ring. The ability to selectively functionalize one halide in the presence of another is crucial for efficient and modular synthesis. These functionalized nicotinate scaffolds are of significant interest to drug development professionals due to their prevalence in biologically active molecules. This document provides a deep dive into the mechanistic rationale for selectivity, optimized reaction conditions, and a detailed protocol for researchers.

Reaction Principle: Exploiting Halide Reactivity Differentials

The core principle enabling the selective coupling lies in the inherent difference in reactivity between the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds in the palladium-catalyzed cycle. The general reactivity trend for halides in the rate-determining oxidative addition step is: I > Br > OTf >> Cl.[1][5] The C-Br bond is significantly more susceptible to oxidative addition by the Pd(0) catalyst than the stronger, less reactive C-Cl bond.[1] By carefully controlling the reaction conditions, particularly temperature, we can achieve highly selective alkynylation at the 5-position (bromine) while leaving the 4-position (chlorine) intact for subsequent transformations.

Reaction Scheme: Methyl 5-bromo-4-chloronicotinate reacts selectively at the C-Br bond with a terminal alkyne in the presence of a Pd/Cu catalyst system and an amine base to yield the corresponding 5-alkynyl-4-chloronicotinate.

The Catalytic Machinery: A Mechanistic Deep Dive

The Sonogashira reaction operates through two interconnected catalytic cycles: a primary palladium cycle and a co-catalytic copper cycle.[1][6] Understanding these cycles is paramount to rational troubleshooting and optimization.

• The Palladium Cycle: This is the main engine of the cross-coupling. It begins when a catalytically active Pd(0) species undergoes oxidative addition into the more reactive C-Br bond of the nicotinate ester. This is the key selectivity-determining step.[6]

• The Copper Cycle: The role of the copper(I) co-catalyst is to activate the terminal alkyne.[6] The copper(I) salt reacts with the terminal alkyne in the presence of the amine base to form a copper acetylide intermediate.[1][6] This copper acetylide is a much more potent nucleophile for the subsequent transmetalation step.

• Transmetalation and Reductive Elimination: The copper acetylide transfers its alkynyl group to the Pd(II) complex in a step called transmetalation. The resulting diorganopalladium(II) complex then undergoes reductive elimination to release the final coupled product and regenerate the active Pd(0) catalyst, allowing the cycle to continue.[1]

Figure 1: Interconnected catalytic cycles of the Sonogashira reaction.

Optimizing the Reaction: A Guide to Key Parameters

Successful and selective coupling of Methyl 5-bromo-4-chloronicotinate requires careful consideration of several key experimental variables.

Parameter	Recommended Reagents/Conditions	Rationale & Expert Insights
Palladium Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄, Pd(OAc)₂	PdCl₂(PPh₃)₂ is often a reliable and cost-effective choice. It is a Pd(II) precatalyst that is reduced in situ to the active Pd(0) species.[6] Catalyst loading is typically 1-5 mol%.
Copper(I) Co-catalyst	Copper(I) iodide (CuI)	CuI is the most common and effective co-catalyst for generating the reactive copper acetylide.[1][3] Loading is typically 1-5 mol%. Anhydrous conditions are preferred as moisture can deactivate the catalysts.
Ligand	Triphenylphosphine (PPh₃)	Often included with the precatalyst (e.g., in PdCl₂(PPh₃)₂). Additional ligand may be required if starting from a source like Pd(OAc)₂ to stabilize the Pd(0) species and facilitate the catalytic cycle.
Base	Triethylamine (Et₃N), Diisopropylamine (i-Pr₂NH), Diisopropylethylamine (DIPEA)	The base is critical. It neutralizes the HBr byproduct formed during the reaction and facilitates the deprotonation of the terminal alkyne in the copper cycle.[2] Et₃N often doubles as the solvent.
Solvent	Tetrahydrofuran (THF), Dimethylformamide (DMF), Acetonitrile (MeCN), or neat amine base	The choice of solvent can influence reaction rates and solubility. THF is a good general-purpose solvent. Using the amine base (like Et₃N) as the solvent is a classic and effective approach.[2][7]
Temperature	Room Temperature to 60 °C	This is the most critical parameter for selectivity. Running the reaction at room temperature is often sufficient for the reactive C-Br bond and will minimize any competing reaction at the C-Cl bond.[2][6] Gentle heating (40-60 °C) may be required for less reactive alkynes, but higher temperatures risk loss of selectivity.
Atmosphere	Inert (Nitrogen or Argon)	The Pd(0) catalyst and the copper acetylide intermediate can be sensitive to oxygen.[8] Oxygen can also promote the undesirable side reaction of alkyne homocoupling (Glaser coupling).[6]

Detailed Experimental Protocol

This protocol provides a robust starting point for the selective Sonogashira coupling. Optimization may be required for specific terminal alkyne substrates.

5.1. Materials and Reagents:

• Methyl 5-bromo-4-chloronicotinate (1.0 eq)

• Terminal Alkyne (1.1 - 1.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 eq, 2 mol%)

• Copper(I) Iodide [CuI] (0.02 eq, 2 mol%)

• Anhydrous Tetrahydrofuran (THF)

• Triethylamine (Et₃N), distilled

• Standard glassware (Schlenk flask or oven-dried round-bottom flask)

• Inert atmosphere supply (Nitrogen or Argon)

• Magnetic stirrer and stir bar

• Standard work-up and purification supplies (Silica gel, solvents for chromatography)

5.2. Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add Methyl 5-bromo-4-chloronicotinate, PdCl₂(PPh₃)₂ (a yellow powder), and CuI (an off-white powder).

• Inert Atmosphere: Seal the flask and evacuate and backfill with nitrogen or argon three times to ensure an inert atmosphere.

• Solvent & Reagent Addition: Under a positive pressure of inert gas, add anhydrous THF via syringe, followed by triethylamine. Begin stirring to dissolve the solids.

• Alkyne Addition: Add the terminal alkyne substrate dropwise via syringe.

• Reaction Execution: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical TLC system would be Hexanes/Ethyl Acetate. The disappearance of the starting aryl bromide spot and the appearance of a new, less polar product spot indicates conversion. The reaction is typically complete within 2-12 hours.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvents.

• Extraction: Redissolve the residue in a suitable organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with a saturated aqueous solution of ammonium chloride (to remove the amine salts) and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure product.

Figure 2: Experimental workflow for selective Sonogashira coupling.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst; Insufficiently anhydrous conditions; Poor quality reagents.	Use fresh, high-purity catalysts and reagents. Ensure solvents are rigorously dried. Gently warm the reaction to 40-50 °C.
Glaser Homocoupling	Presence of oxygen; High catalyst loading.	Ensure the reaction is maintained under a strictly inert atmosphere. Use degassed solvents. Avoid unnecessarily high catalyst concentrations.
Loss of Selectivity	Reaction temperature is too high.	Maintain the reaction at room temperature or use minimal heating. Monitor carefully if heating is required.
Difficult Purification	Close Rf values of starting material and product.	Optimize the eluent system for column chromatography. A shallow solvent gradient may be necessary for effective separation.

References

• Sonogashira Coupling - Chemistry LibreTexts. [Link]

• Sonogashira Coupling - Organic Chemistry Portal. [Link]

• Sonogashira coupling - Wikipedia. [Link]

• Sonogashira Coupling | Synthetic Methods in Drug Discovery: Volume 1 - Royal Society of Chemistry. [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ACS Publications. [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Publishing. [Link]

• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC, NIH. [Link]

• Sonogashira cross-coupling reaction of 5-bromoindole 15 with... - ResearchGate. [Link]

• Sonogashira Coupling - NROChemistry. [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org. [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scientific Research Publishing. [Link]

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• 4. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sonogashira Coupling | NROChemistry [nrochemistry.com]
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• 8. Sonogashira Coupling [organic-chemistry.org]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions Using Methyl 5-bromo-4-chloronicotinate

Introduction

Methyl 5-bromo-4-chloronicotinate is a versatile dihalogenated pyridine derivative that serves as a crucial building block in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.[1][2][3][4][5] The presence of two distinct halogen atoms (bromine and chlorine) at positions 5 and 4, respectively, allows for selective, sequential palladium-catalyzed cross-coupling reactions. This regioselectivity is fundamental to creating diverse molecular architectures. Generally, in such dihalogenated pyridines, the carbon-halogen bond at positions alpha to the nitrogen (like C-4) is weaker and more susceptible to oxidative addition by a palladium(0) catalyst.[6][7] However, the relative reactivity can be influenced by the specific reaction conditions, including the choice of catalyst, ligand, and base, enabling chemists to target either the C-Br or C-Cl bond.[6][7][8]

This guide provides an in-depth exploration of the primary palladium-catalyzed cross-coupling reactions involving Methyl 5-bromo-4-chloronicotinate, offering detailed protocols and insights into experimental design for researchers, scientists, and drug development professionals.

The Foundation: The Palladium Catalytic Cycle

The majority of palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle involving palladium in the Pd(0) and Pd(II) oxidation states.[9][10][11] Understanding this cycle is paramount to troubleshooting and optimizing these transformations.

The three key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the electrophile (Methyl 5-bromo-4-chloronicotinate), forming a Pd(II) intermediate. This is often the rate-determining step.[10][12]

• Transmetalation: The organic group from a nucleophilic organometallic reagent is transferred to the palladium center, displacing the halide.[13][14]

• Reductive Elimination: The two organic partners on the palladium complex couple, forming the new carbon-carbon or carbon-heteroatom bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[10][13][14]

Caption: Generalized Palladium Catalytic Cycle.

Application 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is one of the most widely used methods for forming carbon-carbon bonds, celebrated for its mild conditions and the low toxicity of its boron-based reagents.[11][12][15]

Scientific Rationale

In the context of Methyl 5-bromo-4-chloronicotinate, the Suzuki-Miyaura coupling allows for the selective introduction of aryl, heteroaryl, or alkyl groups. The choice of reaction conditions can dictate which halogen participates. Generally, the C-Br bond is more reactive than the C-Cl bond in palladium-catalyzed couplings.[6] This inherent reactivity difference can be exploited for selective mono-arylation at the 5-position.

Comparative Reaction Conditions

Parameter	Condition A (Selective for C-Br)	Condition B (For less reactive C-Cl)
Catalyst	Pd(PPh₃)₄ (0.05 eq)	Pd₂(dba)₃ (0.02 eq) / SPhos (0.05 eq)
Base	K₂CO₃ (2.0 eq)	K₃PO₄ (3.0 eq)
Solvent	Dioxane/H₂O (4:1)	Toluene/H₂O (10:1)
Temperature	80-90 °C	100-110 °C
Reactant	Arylboronic acid (1.1 eq)	Arylboronic acid (1.2 eq)

Detailed Protocol: Selective Suzuki-Miyaura Coupling at the 5-Position

This protocol is optimized for the selective coupling at the C-Br bond.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Materials:

• Methyl 5-bromo-4-chloronicotinate (1.0 mmol)

• Arylboronic acid (1.1 mmol)

• Pd(PPh₃)₄ (0.05 mmol)

• Potassium Carbonate (K₂CO₃) (2.0 mmol)

• 1,4-Dioxane (8 mL, degassed)

• Water (2 mL, degassed)

Procedure:

• To a flame-dried round-bottom flask, add Methyl 5-bromo-4-chloronicotinate, the arylboronic acid, and potassium carbonate.

• Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes.

• Add the degassed 1,4-dioxane and water via syringe.[12]

• Add the Pd(PPh₃)₄ catalyst under a positive pressure of inert gas.

• Heat the reaction mixture to 85 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL).

• Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired product.

Application 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, which are ubiquitous in pharmaceuticals.[14][16][17] This reaction couples aryl halides with primary or secondary amines.

Scientific Rationale

For Methyl 5-bromo-4-chloronicotinate, this reaction allows for the introduction of a wide range of amine functionalities. The choice of a sterically hindered phosphine ligand is crucial as it promotes the formation of the active monoligated Pd(0) species and facilitates the rate-limiting reductive elimination step.[14][18] Strong, non-nucleophilic bases like sodium tert-butoxide are typically required to deprotonate the amine or the intermediate palladium-amido complex.[16][19]

Comparative Reaction Conditions

Parameter	Primary Amine Coupling	Secondary Amine Coupling
Catalyst	Pd₂(dba)₃ (0.02 eq)	Pd(OAc)₂ (0.02 eq)
Ligand	XPhos (0.05 eq)	BINAP (0.04 eq)
Base	NaOt-Bu (1.4 eq)	Cs₂CO₃ (1.5 eq)
Solvent	Toluene	Dioxane
Temperature	100 °C	110 °C
Reactant	Primary Amine (1.2 eq)	Secondary Amine (1.2 eq)

Detailed Protocol: Buchwald-Hartwig Amination with a Primary Amine

This protocol is optimized for the selective amination at the 4-position, which is often favored for C-Cl bonds in electron-deficient pyridine rings.

Materials:

• Methyl 5-bromo-4-chloronicotinate (1.0 mmol)

• Primary Amine (1.2 mmol)

• Pd₂(dba)₃ (0.02 mmol)

• XPhos (0.05 mmol)

• Sodium tert-butoxide (NaOt-Bu) (1.4 mmol)

• Toluene (10 mL, anhydrous and degassed)

Procedure:

• In a glovebox, add Pd₂(dba)₃, XPhos, and NaOt-Bu to an oven-dried reaction vial or flask.

• Add Methyl 5-bromo-4-chloronicotinate and a stir bar.

• Seal the vial, remove from the glovebox, and add anhydrous, degassed toluene followed by the primary amine via syringe.

• Heat the reaction mixture to 100 °C for 12-24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite, washing with additional ethyl acetate.

• Concentrate the filtrate and purify the residue by column chromatography to yield the aminated product.

Application 3: Sonogashira Coupling

The Sonogashira coupling reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[20][21] It is a reliable method for synthesizing arylalkynes.

Scientific Rationale

This reaction requires a palladium catalyst and a copper(I) co-catalyst.[20] The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide, which is the active nucleophile in the transmetalation step. An amine base is used to deprotonate the alkyne and neutralize the HX formed during the reaction.[21]

Detailed Protocol: Sonogashira Coupling

This protocol targets the more reactive C-Br bond at the 5-position.

Materials:

• Methyl 5-bromo-4-chloronicotinate (1.0 mmol)

• Terminal Alkyne (1.2 mmol)

• PdCl₂(PPh₃)₂ (0.03 mmol)

• Copper(I) Iodide (CuI) (0.06 mmol)

• Triethylamine (Et₃N) (3.0 mmol)

• THF (10 mL, anhydrous and degassed)

Procedure:

• To a flame-dried flask, add Methyl 5-bromo-4-chloronicotinate, PdCl₂(PPh₃)₂, and CuI.

• Purge the flask with argon.

• Add anhydrous, degassed THF, followed by triethylamine and the terminal alkyne.

• Stir the reaction at room temperature or heat to 50 °C if necessary, monitoring by TLC. The reaction is often complete within 2-6 hours.

• Once complete, dilute the reaction mixture with diethyl ether and filter through Celite to remove the ammonium salts.

• Concentrate the filtrate and purify the crude product by column chromatography.

Application 4: Heck Reaction

The Heck reaction (or Mizoroki-Heck reaction) couples an aryl halide with an alkene to form a substituted alkene.[22][23] It is a powerful tool for C-C bond formation and vinylation of aryl systems.

Scientific Rationale

The reaction involves the oxidative addition of the aryl halide to Pd(0), followed by migratory insertion of the alkene into the palladium-aryl bond. A subsequent β-hydride elimination releases the product and a hydridopalladium species, which is converted back to Pd(0) by the base.[24] The choice of base and ligand is critical to ensure efficient catalyst turnover and prevent side reactions.

Detailed Protocol: Heck Coupling with Styrene

Materials:

• Methyl 5-bromo-4-chloronicotinate (1.0 mmol)

• Styrene (1.5 mmol)

• Pd(OAc)₂ (0.03 mmol)

• P(o-tolyl)₃ (0.06 mmol)

• Triethylamine (Et₃N) (1.5 mmol)

• DMF (5 mL, anhydrous)

Procedure:

• In a sealed tube, combine Methyl 5-bromo-4-chloronicotinate, Pd(OAc)₂, and P(o-tolyl)₃.

• Purge with argon.

• Add anhydrous DMF, triethylamine, and styrene.

• Seal the tube and heat to 120 °C for 12-18 hours.

• Cool the reaction, dilute with water, and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to obtain the coupled product.

Conclusion

Methyl 5-bromo-4-chloronicotinate is a highly valuable substrate for palladium-catalyzed cross-coupling reactions. By carefully selecting the catalyst, ligand, base, and reaction conditions, researchers can achieve site-selective functionalization at either the C4-Cl or C5-Br position. The protocols outlined in this guide for Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck reactions provide a robust starting point for the synthesis of complex, substituted pyridine derivatives, enabling further exploration in drug discovery and materials science.

References

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• Choi, K., et al. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. eScholarship. [Link]

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• Bacsa, I., et al. (2019). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 15, 249-257. [Link]

• Ashenhurst, J. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. [Link]

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Application Notes & Protocols: Strategic Synthesis of Pharmaceutical Intermediates from Methyl 5-bromo-4-chloronicotinate

Introduction: The Strategic Advantage of Methyl 5-bromo-4-chloronicotinate

Methyl 5-bromo-4-chloronicotinate is a highly versatile heterocyclic building block in modern medicinal chemistry. Its utility stems from the differential reactivity of the two halogen substituents on the pyridine ring, enabling selective and sequential functionalization.[1] The electron-deficient nature of the pyridine core, combined with the distinct electronic properties of the C4-Cl and C5-Br bonds, allows for precise manipulation through palladium-catalyzed cross-coupling reactions. This document provides an in-depth guide to leveraging this substrate for the synthesis of key pharmaceutical intermediates, focusing on the underlying principles and detailed, field-proven protocols.

The chlorine at the C4 position is more electron-deficient and generally less reactive in standard palladium-catalyzed cross-coupling reactions compared to the bromine at the C5 position. This reactivity differential is the cornerstone of its strategic use, allowing for selective coupling at the C5 position while leaving the C4 position available for subsequent transformations.

Figure 1: Structural overview of Methyl 5-bromo-4-chloronicotinate highlighting its key reactive sites for selective cross-coupling.

Palladium-Catalyzed Cross-Coupling: The Workhorse of Modern Synthesis

Palladium-catalyzed cross-coupling reactions are fundamental tools for constructing C-C and C-N bonds.[2] The general mechanism for these transformations follows a well-established catalytic cycle. Understanding this cycle is critical for troubleshooting and optimizing reaction conditions.

The catalytic cycle typically involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond (preferentially C-Br over C-Cl), forming a Pd(II) complex.[3][4]

• Transmetalation (for Suzuki/Sonogashira) or Amine Coordination/Deprotonation (for Buchwald-Hartwig): The nucleophilic partner displaces the halide on the palladium complex.

• Reductive Elimination: The two organic partners are expelled from the palladium coordination sphere, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst.[3][5]

Figure 2: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a powerful method for creating biaryl structures, which are common motifs in pharmaceuticals.[3][6] The reaction couples an organoboron species (like a boronic acid) with an aryl halide.

Expert Insights & Causality

• Choice of Base: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates transmetalation.[6] Carbonates (K₂CO₃, Cs₂CO₃) are common, with cesium carbonate often providing better results for less reactive substrates due to its higher solubility and basicity.

• Ligand Selection: Phosphine ligands stabilize the palladium catalyst and modulate its reactivity. For a substrate like this, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) used with a Pd(OAc)₂ precursor are highly effective as they promote the rate-limiting oxidative addition step.[3][7]

• Solvent System: A mixture of an organic solvent (like Dioxane or Toluene) and water is typically used. Water is essential for dissolving the inorganic base and assisting in the formation of the active boronate species.

Data Presentation: Typical Suzuki-Miyaura Conditions

Parameter	Condition	Rationale
Catalyst	Pd(OAc)₂ (1-5 mol%), Pd(dppf)Cl₂ (1-5 mol%)	Precursors for the active Pd(0) species.[8]
Ligand	SPhos, XPhos, PPh₃ (2-10 mol%)	Bulky ligands accelerate oxidative addition and reductive elimination.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃ (2-3 equivalents)	Activates the boronic acid for transmetalation.[6]
Solvent	Dioxane/H₂O, Toluene/H₂O (typically 4:1 to 10:1)	Organic phase for reactants, aqueous phase for the base.
Temperature	80-120 °C	Provides thermal energy to overcome activation barriers.
Reactant	Aryl/heteroaryl boronic acid or ester (1.1-1.5 eq.)	The nucleophilic coupling partner.

Protocol 3.1: Synthesis of Methyl 4-chloro-5-(phenyl)nicotinate

• Reagents & Setup:

  • Methyl 5-bromo-4-chloronicotinate (1.0 eq.)

  • Phenylboronic acid (1.2 eq.)

  • Pd(OAc)₂ (0.02 eq.)

  • SPhos (0.04 eq.)

  • K₃PO₄ (2.5 eq.)

  • 1,4-Dioxane and Water (5:1 mixture)

  • Schlenk flask or sealed reaction vial, magnetic stirrer, heating block.

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Methyl 5-bromo-4-chloronicotinate, phenylboronic acid, and K₃PO₄.

  • In a separate vial, pre-mix the Pd(OAc)₂ and SPhos in a small amount of the dioxane solvent. Add this catalyst solution to the main reaction flask.

  • Add the remaining 1,4-Dioxane and water.

  • Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes or by three freeze-pump-thaw cycles. This step is critical to remove oxygen, which can deactivate the palladium catalyst.

  • Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

  • Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., Hexanes/Ethyl Acetate gradient) to yield the desired biaryl product.

Sonogashira Coupling: Introducing Alkynyl Scaffolds

The Sonogashira reaction is a highly efficient method for coupling terminal alkynes with aryl halides, forming C(sp²)-C(sp) bonds.[9][10] This reaction is invaluable for introducing linear alkyne linkers, which are often used in pharmaceuticals to probe binding pockets or as precursors for more complex heterocycles.

Expert Insights & Causality

• Dual Catalysis: The Sonogashira reaction uniquely employs a dual catalytic system: a palladium catalyst for the main cross-coupling cycle and a copper(I) co-catalyst (typically CuI).[9] The copper salt reacts with the terminal alkyne to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex much more readily than the alkyne itself.[11][12]

• Base and Solvent: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used both as the base to deprotonate the alkyne and often as the solvent.[10]

• Copper-Free Variants: While the copper co-catalyst is highly effective, it can sometimes lead to the homocoupling of the alkyne (Glaser coupling). Copper-free Sonogashira protocols have been developed to mitigate this, though they may require more specialized ligands or conditions.

Data Presentation: Typical Sonogashira Conditions

Parameter	Condition	Rationale
Catalyst	PdCl₂(PPh₃)₂ (1-3 mol%), Pd(PPh₃)₄ (1-3 mol%)	Common and robust palladium sources for this reaction.
Co-catalyst	CuI (1-5 mol%)	Forms the copper acetylide intermediate, accelerating transmetalation.[9]
Base	Et₃N, DIPA (2-5 equivalents or as solvent)	Deprotonates the terminal alkyne and neutralizes the H-X byproduct.
Solvent	THF, Toluene, DMF	Used when the amine base is not the primary solvent.
Temperature	Room Temperature to 80 °C	Often proceeds under mild conditions.
Reactant	Terminal Alkyne (1.1-1.5 eq.)	The C(sp) nucleophile.

Protocol 4.1: Synthesis of Methyl 4-chloro-5-(phenylethynyl)nicotinate

• Reagents & Setup:

  • Methyl 5-bromo-4-chloronicotinate (1.0 eq.)

  • Phenylacetylene (1.2 eq.)

  • PdCl₂(PPh₃)₂ (0.02 eq.)

  • CuI (0.04 eq.)

  • Triethylamine (Et₃N) (3.0 eq.)

  • Anhydrous THF

  • Schlenk flask, magnetic stirrer.

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere, add Methyl 5-bromo-4-chloronicotinate, PdCl₂(PPh₃)₂, and CuI.

  • Add anhydrous THF, followed by triethylamine and phenylacetylene via syringe.

  • Degas the mixture as described in Protocol 3.1.

  • Stir the reaction at room temperature. The mild conditions are a key advantage of this reaction.

  • Monitor progress by TLC or LC-MS (typically 2-8 hours). The reaction mixture often turns dark with a salt precipitate (triethylammonium bromide).

  • Upon completion, dilute the reaction with diethyl ether and filter through a pad of Celite® to remove the catalyst and salts.

  • Wash the filtrate with saturated aq. NH₄Cl and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify by flash column chromatography to isolate the product.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a landmark reaction that enables the formation of C-N bonds by coupling aryl halides with amines.[5][13] This reaction has revolutionized access to anilines and their derivatives, which are ubiquitous in drug molecules.

Expert Insights & Causality

• Strong, Non-Nucleophilic Base: This reaction requires a strong, sterically hindered base to deprotonate the amine (or the N-H bond in the palladium complex) without competing as a nucleophile. Sodium tert-butoxide (NaOt-Bu) is the most common choice.[14]

• Ligand is Key: The choice of ligand is absolutely critical for a successful Buchwald-Hartwig reaction. Bulky, electron-rich biarylphosphine ligands (e.g., BINAP, Xantphos, BrettPhos) are essential. They promote the reductive elimination step, which is often the turnover-limiting step in C-N coupling, and prevent the formation of inactive catalyst species.[13][14][15]

• Anhydrous Conditions: The reaction is highly sensitive to moisture, as water can hydrolyze the strong base and interfere with the catalytic cycle. Therefore, using anhydrous solvents and inert atmosphere techniques is mandatory.

Data Presentation: Typical Buchwald-Hartwig Conditions

Parameter	Condition	Rationale
Catalyst	Pd₂(dba)₃ (1-2 mol%), Pd(OAc)₂ (2-4 mol%)	Common Pd(0) and Pd(II) precursors.[8]
Ligand	BINAP, Xantphos, BrettPhos (2-8 mol%)	Bulky phosphines are required to facilitate C-N reductive elimination.[15]
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃ (1.5-2.5 eq.)	Strong, non-nucleophilic base is critical for amine deprotonation.[14]
Solvent	Toluene, Dioxane (anhydrous)	Aprotic solvents are required to prevent quenching the strong base.
Temperature	80-110 °C	Thermal energy is needed to drive the reaction.
Reactant	Primary or Secondary Amine (1.1-1.5 eq.)	The nitrogen nucleophile.

Protocol 5.1: Synthesis of Methyl 4-chloro-5-(phenylamino)nicotinate

• Reagents & Setup:

  • Methyl 5-bromo-4-chloronicotinate (1.0 eq.)

  • Aniline (1.2 eq.)

  • Pd₂(dba)₃ (0.015 eq.)

  • Xantphos (0.03 eq.)

  • Sodium tert-butoxide (NaOt-Bu) (1.4 eq.)

  • Anhydrous Toluene

  • Glovebox or Schlenk line for handling air-sensitive reagents.

• Procedure:

  • Inside a glovebox: Add NaOt-Bu, Pd₂(dba)₃, and Xantphos to a dry Schlenk tube.

  • Add Methyl 5-bromo-4-chloronicotinate.

  • Add anhydrous toluene, followed by aniline.

  • Seal the tube, remove it from the glovebox, and place it in a preheated oil bath at 100 °C.

  • Stir the reaction vigorously. Monitor by LC-MS (typically 6-24 hours).

  • After completion, cool the reaction to room temperature and carefully quench by adding saturated aqueous NH₄Cl.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify via column chromatography to obtain the desired aryl amine.

Application Case Study: Synthesis of a Vemurafenib Precursor Fragment

Vemurafenib is a potent inhibitor of the BRAF V600E mutated kinase, used in the treatment of melanoma.[16][17] While the final drug does not contain the nicotinate ester, key intermediates in its synthesis often involve coupling reactions on a substituted pyridine or pyrrolopyridine core, demonstrating the principles outlined above.[18][19] For instance, a Suzuki reaction could be employed to couple a boronic acid derivative of 1H-pyrrolo[2,3-b]pyridine with a functionalized aryl halide, a strategy analogous to the protocols described.

Figure 3: Synthetic pathways from Methyl 5-bromo-4-chloronicotinate to diverse pharmaceutical intermediates.

References

• Google Patents. Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• AccelaChem. 1256808-62-4,Methyl 5-Bromo-4-chloronicotinate. [Link]

• National Institutes of Health (NIH). Development of [11C]vemurafenib employing a carbon-11 carbonylative Stille coupling and preliminary evaluation in mice bearing melanoma tumor xenografts. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• PubChem. Methyl 5-bromo-4-chloronicotinate (C7H5BrClNO2). [Link]

• Wikipedia. Sonogashira coupling. [Link]

• National Institutes of Health (NIH). Design, Synthesis, and Bioactivity Assessment of Modified Vemurafenib Analog. [Link]

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• Theranostics. Theranostics Design and Development of Fluorescent Vemurafenib Analogs for In Vivo Imaging. [Link]

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• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

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• YouTube. Sonogashira Coupling Reaction Mechanism. [Link]

• Mount Sinai Scholars Portal. Inhibition of vemurafenib-resistant melanoma by interference with pre-mRNA splicing. [Link]

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Application Notes and Protocols for the Utilization of Methyl 5-bromo-4-chloronicotinate in Agrochemical Synthesis

Introduction: The Strategic Importance of a Dihalogenated Pyridine Intermediate

In the competitive landscape of agrochemical research and development, the discovery of novel active ingredients with improved efficacy, selectivity, and environmental profiles is paramount. The synthetic pathways to these complex molecules often rely on versatile and strategically functionalized building blocks. Methyl 5-bromo-4-chloronicotinate (CAS No: 1256808-62-4) has emerged as a key intermediate, offering chemists a robust scaffold for the elaboration of a new generation of pesticides.[1][2]

This dihalogenated pyridine derivative, featuring a methyl ester at the 3-position, is uniquely primed for sequential and selective chemical modifications. The differential reactivity of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds, particularly in metal-catalyzed cross-coupling reactions, allows for a programmed approach to molecular construction.[3] This guide provides an in-depth exploration of the applications of Methyl 5-bromo-4-chloronicotinate in agrochemical synthesis, complete with detailed protocols and mechanistic insights to empower researchers in the field.

Core Chemical Principles: Exploiting Differential Reactivity

The synthetic utility of Methyl 5-bromo-4-chloronicotinate is rooted in the distinct chemical properties of its functional groups. Understanding these principles is crucial for designing logical and efficient synthetic routes.

• Halogen Reactivity in Cross-Coupling: In palladium-catalyzed cross-coupling reactions, the reactivity of aryl halides typically follows the order C-I > C-Br > C-Cl.[3] This hierarchy is fundamental to the selective functionalization of Methyl 5-bromo-4-chloronicotinate. The C-Br bond at the 5-position is significantly more susceptible to oxidative addition to a low-valent palladium catalyst than the more robust C-Cl bond at the 4-position. This allows for the initial, selective coupling at the C5 position while leaving the C4-Cl bond intact for subsequent transformations.

• The Nicotinate Scaffold: Nicotinic acid and its derivatives are prevalent structural motifs in a wide array of biologically active compounds, including established agrochemicals like the herbicide diflufenican, the insecticide flonicamid, and the fungicide boscalid.[4] This scaffold's proven bioactivity makes it an attractive starting point for new discovery programs.

• Ester and Amide Functionality: The methyl ester group can be readily hydrolyzed to the corresponding carboxylic acid, which can then be converted into a diverse range of amides. This transformation is a cornerstone of many agrochemical syntheses, as the amide linkage is a common feature in numerous commercial pesticides.

Below is a diagram illustrating the key reactive sites on the molecule that enable its synthetic versatility.

Caption: Synthetic utility map of Methyl 5-bromo-4-chloronicotinate.

Application in Fungicide Synthesis: A Nicotinamide Approach

The development of novel fungicides is critical for managing plant diseases and preventing crop loss. By leveraging the Methyl 5-bromo-4-chloronicotinate scaffold, researchers can synthesize new nicotinamide derivatives, a class of compounds known for its fungicidal activity.[4][5] The general approach involves an initial cross-coupling reaction to introduce diversity, followed by conversion of the ester to an amide.

A representative synthetic pathway is outlined below, starting with a selective Suzuki-Miyaura coupling reaction.

Caption: Workflow for synthesizing fungicide candidates.

Detailed Experimental Protocols

The following protocols are provided as a guide for researchers. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn. Solvents should be anhydrous where specified.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C5-Position

Objective: To demonstrate the selective functionalization of the C-Br bond over the C-Cl bond by coupling Methyl 5-bromo-4-chloronicotinate with an arylboronic acid.

Materials & Reagents Data:

Reagent/Material	CAS No.	Molecular Weight ( g/mol )	Role
Methyl 5-bromo-4-chloronicotinate	1256808-62-4	250.48	Starting Material
4-Methoxyphenylboronic acid	452-26-6	151.96	Coupling Partner
Pd(dppf)Cl₂·CH₂Cl₂	95464-05-4	816.64	Palladium Catalyst
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	Base
1,4-Dioxane (anhydrous)	123-91-1	88.11	Solvent
Water (deionized)	7732-18-5	18.02	Co-solvent

Procedure:

• Reaction Setup: To a dry 50 mL Schlenk flask, add Methyl 5-bromo-4-chloronicotinate (1.00 g, 3.99 mmol, 1.0 equiv), 4-methoxyphenylboronic acid (0.73 g, 4.79 mmol, 1.2 equiv), and potassium carbonate (1.65 g, 11.97 mmol, 3.0 equiv).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

  • Causality: The palladium catalyst, particularly in its active Pd(0) state, is sensitive to oxygen and can be deactivated through oxidation. An inert atmosphere is critical for catalytic turnover and reaction efficiency.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl₂·CH₂Cl₂, 0.163 g, 0.20 mmol, 5 mol%). Add anhydrous 1,4-dioxane (20 mL) and water (5 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (50 mL) and water (30 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with ethyl acetate (2 x 25 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the product, methyl 4-chloro-5-(4-methoxyphenyl)nicotinate.

Protocol 2: Synthesis of a Nicotinamide Derivative

Step A: Saponification of the Methyl Ester

Objective: To hydrolyze the methyl ester of the Suzuki coupling product to the corresponding carboxylic acid, a necessary precursor for amide formation.

Procedure:

• Dissolution: Dissolve the purified product from Protocol 1 (e.g., 3.5 mmol) in a mixture of tetrahydrofuran (THF, 20 mL) and water (10 mL) in a round-bottom flask.

• Hydrolysis: Add lithium hydroxide monohydrate (LiOH·H₂O, 0.29 g, 7.0 mmol, 2.0 equiv) to the solution. Stir at room temperature for 4-6 hours, or until TLC/LC-MS indicates complete consumption of the starting material.

• Acidification: Cool the flask in an ice bath and slowly acidify the reaction mixture to pH 2-3 by adding 1 M hydrochloric acid (HCl). A precipitate should form.

  • Causality: The basic hydrolysis creates the carboxylate salt, which is soluble in the aqueous medium. Acidification protonates the carboxylate, forming the neutral carboxylic acid, which is typically less soluble and precipitates out.

• Isolation: Collect the solid by vacuum filtration, wash the filter cake with cold water, and dry under vacuum to obtain the 4-chloro-5-(4-methoxyphenyl)nicotinic acid.

Step B: Amide Coupling

Objective: To form the final N-substituted nicotinamide by coupling the carboxylic acid with a primary or secondary amine.

Procedure:

• Activation: Suspend the carboxylic acid from Step A (e.g., 3.0 mmol, 1.0 equiv) in anhydrous dichloromethane (DCM, 20 mL). Add oxalyl chloride ((COCl)₂, 0.39 mL, 4.5 mmol, 1.5 equiv) dropwise, followed by a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

  • Causality: The carboxylic acid is converted to a highly reactive acyl chloride intermediate. DMF catalyzes this transformation. The reaction produces gaseous byproducts (CO, CO₂, HCl), so it must be performed in a fume hood.

• Reaction: Stir the mixture at room temperature for 2 hours. The solution should become homogeneous.

• Amine Addition: In a separate flask, dissolve the desired amine (e.g., 4-fluoroaniline, 0.40 g, 3.6 mmol, 1.2 equiv) and triethylamine (Et₃N, 0.84 mL, 6.0 mmol, 2.0 equiv) in DCM (10 mL). Cool this solution in an ice bath.

• Coupling: Add the freshly prepared acyl chloride solution dropwise to the cooled amine solution. Allow the reaction to warm to room temperature and stir overnight.

• Workup and Purification: Quench the reaction by adding water. Separate the organic layer, wash sequentially with 1 M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine. Dry over Na₂SO₄, filter, and concentrate. Purify the crude product by recrystallization or column chromatography to yield the target nicotinamide.

Conclusion and Future Outlook

Methyl 5-bromo-4-chloronicotinate is a powerful and versatile building block for modern agrochemical synthesis. Its well-defined reactivity profile enables the strategic and selective introduction of molecular complexity, facilitating the creation of novel compounds for crop protection. The protocols detailed herein provide a practical framework for researchers to exploit the unique chemistry of this intermediate. Future applications will undoubtedly expand as chemists continue to develop more sophisticated cross-coupling methodologies and explore new biological targets.[6] The logical, stepwise functionalization offered by this scaffold will continue to make it an invaluable tool in the quest for the next generation of high-performing and sustainable agrochemicals.

References

• Yu, H., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 27(15), 4983. Available at: [Link]

• Yu, C., et al. (2021). Synthesis, crystal structure, herbicidal activity, and SAR study of Novel N-(Arylmethoxy)-2-chloronicotinamides derived from nicotinic acid. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Frontiers in Bioengineering and Biotechnology. (2025). Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects. Available at: [Link]

• MDPI. (n.d.). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Available at: [Link]

• Google Patents. (n.d.). Agrochemical formulations.

• Frontiers. (n.d.). Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects. Available at: [Link]

• Google Patents. (n.d.). Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• CABI Digital Library. (n.d.). Palladium-catalyzed cross-coupling reactions: a powerful tool for the synthesis of agrochemicals. Available at: [Link]

• ResearchGate. (n.d.). Methods to Produce Nicotinic Acid with Potential Industrial Applications. Available at: [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Applications of Methyl 5-bromo-2-chloroisonicotinate in Agrochemicals. Available at: [Link]

• PubChemLite. (n.d.). Methyl 5-bromo-4-chloronicotinate (C7H5BrClNO2). Available at: [Link]

• Google Patents. (n.d.). New agrochemical formulations.

• PubMed. (n.d.). Synthesis of the insecticide prothrin and its analogues from biomass-derived 5-(chloromethyl)furfural. Available at: [Link]

• Google Patents. (n.d.). Crystallization inhibitors in agricultural formulations.
• Google Patents. (n.d.). Method for synthesizing 5-Bromo-2, 4-dichloropyridine.

• Atlantis Press. (n.d.). Synthesis of 6-bromo-4-iodoquinoline. Available at: [Link]

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Application Notes and Protocols: Accelerated Synthesis of Nicotinate Derivatives via Microwave-Assisted Cross-Coupling of Methyl 5-bromo-4-chloronicotinate

Abstract

In the fast-paced environment of drug discovery and development, the rapid synthesis of novel molecular scaffolds is paramount. Heterocyclic compounds, particularly substituted nicotinates, are privileged structures in medicinal chemistry. This document provides detailed application notes and protocols for the efficient synthesis of a diverse range of nicotinate derivatives through microwave-assisted Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling reactions. By leveraging the versatile building block, Methyl 5-bromo-4-chloronicotinate, these protocols demonstrate a significant reduction in reaction times, from hours to mere minutes, while maintaining high product yields and purity. This guide is intended for researchers, scientists, and professionals in drug development seeking to accelerate their synthetic workflows and expand their chemical libraries.

Introduction: The Imperative for Speed in Modern Synthesis

The journey from a promising lead compound to a marketable therapeutic is long and arduous. A significant bottleneck in this process is often the synthesis of analog libraries for structure-activity relationship (SAR) studies. Traditional synthetic methods, relying on conventional heating, can be time-consuming, often requiring lengthy reaction times and laborious workups.[1] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, addressing the need for speed and efficiency in the modern synthetic laboratory.[2][3]

Microwave irradiation directly heats the reaction mixture by interacting with polar molecules, leading to rapid and uniform temperature elevation. This results in dramatic accelerations of reaction rates, often reducing reaction times from hours or days to minutes.[1] Furthermore, the precise temperature control and sealed-vessel conditions offered by modern microwave reactors can lead to higher yields, cleaner reaction profiles, and access to chemical space not readily achievable with conventional heating.[2]

Methyl 5-bromo-4-chloronicotinate is a particularly attractive starting material for the synthesis of polysubstituted pyridine derivatives. The differential reactivity of the bromo and chloro substituents allows for selective and sequential functionalization, providing a modular approach to a wide array of complex molecules. This application note details robust, microwave-assisted protocols for the Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling reactions, enabling the rapid and efficient diversification of this valuable scaffold.

Principles of Microwave-Assisted Synthesis

Microwave-assisted synthesis utilizes the ability of certain liquids and solids to transform electromagnetic energy into heat. This heating mechanism is fundamentally different from conventional heating, where heat is transferred through conduction and convection. In microwave chemistry, heating occurs through two primary mechanisms: dipolar polarization and ionic conduction.[4] Polar molecules in the reaction mixture attempt to align with the rapidly oscillating electric field of the microwave, generating heat through molecular friction.[5] Similarly, dissolved ions move back and forth in the electric field, creating an electric current that dissipates energy as heat.[4] This direct and instantaneous heating of the reaction mixture is the key to the dramatic rate accelerations observed in microwave-assisted reactions.

Experimental Protocols

Materials and Equipment

Reagents and Solvents:

• Methyl 5-bromo-4-chloronicotinate (CAS: 1256808-62-4)

• Palladium catalysts (e.g., Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃)

• Phosphine ligands (e.g., XPhos, SPhos, dppf)

• Bases (e.g., K₂CO₃, Cs₂CO₃, NaOtBu, Et₃N)

• Boronic acids (for Suzuki coupling)

• Terminal alkynes (for Sonogashira coupling)

• Primary and secondary amines (for Buchwald-Hartwig amination)

• Anhydrous solvents suitable for microwave synthesis (e.g., 1,4-dioxane, DMF, toluene, acetonitrile)

Equipment:

• Microwave reactor designed for chemical synthesis (e.g., Biotage Initiator, CEM Discover)

• Microwave-safe reaction vials with crimp caps

• Magnetic stir bars

• Standard laboratory glassware for workup and purification

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Analytical instrumentation for reaction monitoring and product characterization (TLC, LC-MS, NMR)

General Workflow for Microwave-Assisted Synthesis

The following diagram outlines the general workflow for performing a microwave-assisted cross-coupling reaction.

Caption: General workflow for microwave-assisted synthesis.

Protocol 1: Microwave-Assisted Suzuki Coupling

The Suzuki coupling is a versatile method for the formation of C-C bonds between aryl halides and boronic acids.[6] Microwave irradiation significantly accelerates this reaction, often allowing for the use of less reactive aryl chlorides.[7]

Reaction Scheme:

Step-by-Step Protocol:

• To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add Methyl 5-bromo-4-chloronicotinate (1.0 mmol), the desired arylboronic acid (1.2 mmol), and a suitable base (e.g., K₂CO₃, 2.0 mmol).

• Add a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol).

• Add 5 mL of a degassed solvent mixture (e.g., 1,4-dioxane/H₂O, 4:1).

• Seal the vial with a crimp cap.

• Place the vial in the microwave reactor.

• Irradiate the reaction mixture at a constant temperature of 120 °C for 10-20 minutes.

• After the reaction is complete, allow the vial to cool to room temperature.

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄	A versatile and commonly used catalyst for Suzuki couplings.
Base	K₂CO₃	A mild and effective base for Suzuki reactions.
Solvent	1,4-Dioxane/H₂O	A common solvent system that facilitates the dissolution of both organic and inorganic reagents.
Temperature	120 °C	Provides sufficient energy for rapid reaction rates.
Time	10-20 min	Significantly shorter than conventional heating methods.

Table 1. Recommended conditions for microwave-assisted Suzuki coupling.

Protocol 2: Microwave-Assisted Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne, providing access to important structural motifs in medicinal chemistry.[8] Microwave heating has been shown to dramatically reduce reaction times for this transformation.[9]

Reaction Scheme:

Step-by-Step Protocol:

• To a 10 mL microwave reaction vial, add Methyl 5-bromo-4-chloronicotinate (1.0 mmol), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.03 mmol), and a copper(I) co-catalyst (e.g., CuI, 0.06 mmol).

• Add the terminal alkyne (1.5 mmol) and a suitable base (e.g., Et₃N, 3.0 mmol).

• Add 5 mL of an anhydrous, degassed solvent (e.g., THF or DMF).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 100 °C for 15-30 minutes.

• Upon completion, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate and purify the residue by column chromatography.

Parameter	Condition	Rationale
Catalyst	PdCl₂(PPh₃)₂ / CuI	A classic and effective catalyst system for Sonogashira couplings.
Base	Et₃N	Acts as both a base and a solvent in some cases.
Solvent	THF or DMF	Polar aprotic solvents that perform well under microwave irradiation.
Temperature	100 °C	A common temperature for Sonogashira reactions.
Time	15-30 min	A significant time reduction compared to conventional methods.

Table 2. Recommended conditions for microwave-assisted Sonogashira coupling.

Protocol 3: Microwave-Assisted Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the synthesis of C-N bonds.[10] Microwave irradiation has been successfully applied to this reaction, enabling rapid access to a wide range of arylamines.[11][12]

Reaction Scheme:

Step-by-Step Protocol:

• In a glovebox, add a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol), a suitable phosphine ligand (e.g., XPhos, 0.08 mmol), and a strong base (e.g., NaOtBu, 1.4 mmol) to a 10 mL microwave vial.

• In a separate vial, dissolve Methyl 5-bromo-4-chloronicotinate (1.0 mmol) and the desired amine (1.2 mmol) in 5 mL of an anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane).

• Add the solution of the substrate and amine to the microwave vial containing the catalyst and base.

• Seal the vial and remove it from the glovebox.

• Place the vial in the microwave reactor and irradiate at 130 °C for 20-40 minutes.

• After cooling, quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with an organic solvent, dry the organic layer, and concentrate.

• Purify the crude product by column chromatography.

Parameter	Condition	Rationale
Catalyst/Ligand	Pd₂(dba)₃ / XPhos	A highly active catalyst system for challenging Buchwald-Hartwig aminations.
Base	NaOtBu	A strong, non-nucleophilic base commonly used in this reaction.
Solvent	Toluene or 1,4-Dioxane	Anhydrous, non-protic solvents are required.
Temperature	130 °C	Higher temperatures are often needed for C-N bond formation.
Time	20-40 min	Rapid synthesis of a diverse range of amines is possible.

Table 3. Recommended conditions for microwave-assisted Buchwald-Hartwig amination.

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Application Notes and Protocols for Flow Chemistry Reactions of Methyl 5-bromo-4-chloronicotinate

Introduction: Unlocking the Potential of a Versatile Pyridine Building Block

Methyl 5-bromo-4-chloronicotinate is a key heterocyclic building block in medicinal chemistry and materials science. Its di-halogenated structure offers orthogonal reactivity, allowing for selective functionalization at the C4 (chloro) and C5 (bromo) positions. This enables the synthesis of a diverse array of substituted nicotinates, which are core scaffolds in numerous biologically active compounds, including anti-inflammatory agents and potential COX-2 inhibitors.[1] Traditional batch-wise synthesis of its derivatives, however, often contends with challenges such as prolonged reaction times, inconsistent heating, and difficulties in scaling up safely.

Continuous flow chemistry presents a compelling solution to these limitations. By conducting reactions in a continuously flowing stream through a microreactor, we can achieve superior control over reaction parameters, leading to enhanced reaction rates, higher yields, and improved safety profiles.[2][3] This document provides detailed application notes and protocols for key palladium-catalyzed cross-coupling reactions of Methyl 5-bromo-4-chloronicotinate under continuous flow conditions, tailored for researchers, scientists, and drug development professionals.

Core Principles: Why Flow Chemistry for Halogenated Nicotinates?

The decision to transition from batch to flow for reactions involving Methyl 5-bromo-4-chloronicotinate is underpinned by several key advantages inherent to microreactor technology:

• Enhanced Heat and Mass Transfer: The high surface-area-to-volume ratio in microreactors allows for rapid and uniform heat exchange, preventing the formation of hot spots that can lead to byproduct formation and catalyst degradation. This is particularly crucial for exothermic cross-coupling reactions.

• Precise Control of Residence Time: In a flow system, the reaction time is determined by the reactor volume and the flow rate of the reagents. This precise control allows for the optimization of reaction conditions to maximize yield and minimize impurities.[4]

• Improved Safety: The small internal volume of microreactors minimizes the amount of hazardous material present at any given time. This is especially beneficial when working with pressurized gases, high temperatures, or potentially explosive intermediates.

• Facilitated Scale-up: Scaling up a flow process, often referred to as "numbering-up," involves running multiple reactors in parallel. This approach avoids the challenges and potential changes in reaction performance associated with increasing the volume of a batch reactor.[3]

• Integration of In-line Analysis: Flow chemistry setups can be readily integrated with in-line analytical techniques (e.g., UV-Vis, IR, MS) for real-time reaction monitoring and optimization.

Application Protocol 1: Suzuki-Miyaura Cross-Coupling in Continuous Flow

The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of carbon-carbon bonds.[5][6][7] In the context of Methyl 5-bromo-4-chloronicotinate, it allows for the introduction of a wide range of aryl, heteroaryl, or vinyl substituents at the 5-position.

Scientific Rationale

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation with an organoboron species, and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[6] In a flow setup, the use of a heterogeneous palladium catalyst packed in a column reactor offers significant advantages, including simplified product purification and the potential for catalyst recycling.[8] The choice of a suitable base is critical for the transmetalation step, and the solvent system must be carefully selected to ensure the solubility of all reactants and the catalyst.

Experimental Workflow Diagram

Caption: Workflow for a continuous flow Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol

1. Reagent Preparation:

• Solution A: In a volumetric flask, dissolve Methyl 5-bromo-4-chloronicotinate (1.0 eq) and the desired arylboronic acid (1.2 eq) in a suitable solvent mixture (e.g., 3:1 Dioxane/Water). Degas the solution by sparging with nitrogen for 15 minutes.

• Solution B: In a separate volumetric flask, dissolve a suitable base such as potassium carbonate (K₂CO₃, 2.5 eq) in degassed water.

2. Reactor Setup:

• Assemble the flow chemistry system as depicted in the workflow diagram.

• Use two high-pressure syringe pumps for delivering the reagent solutions.

• Employ a T-mixer to ensure efficient mixing of the two reagent streams before they enter the reactor.

• The reactor consists of a packed-bed column containing a heterogeneous palladium catalyst (e.g., 10% Pd/C). The column should be heated to the desired temperature using a column heater.

• Install a back-pressure regulator (BPR) after the reactor to maintain a constant pressure and prevent solvent boiling.

3. Reaction Execution:

• Prime the system with the reaction solvent.

• Set the reactor temperature (e.g., 100-140 °C) and the back pressure (e.g., 10 bar).

• Start pumping Solution A and Solution B at the desired flow rates to achieve the target residence time. The residence time is calculated as the reactor volume divided by the total flow rate.

• Allow the system to reach a steady state before collecting the product.

• Monitor the reaction progress by collecting aliquots and analyzing them by LC-MS or GC-MS.

4. Work-up and Purification:

• The collected product stream is typically diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Quantitative Data Summary

Entry	Arylboronic Acid	Catalyst	Temperature (°C)	Residence Time (min)	Yield (%)
1	Phenylboronic acid	10% Pd/C	120	10	92
2	4-Methoxyphenylboronic acid	5% Pd/Al₂O₃	130	8	89
3	3-Pyridylboronic acid	Pd(PPh₃)₄ (homogeneous)	110	15	85

Note: The above data are representative and may vary depending on the specific flow chemistry setup and reaction conditions.

Application Protocol 2: Buchwald-Hartwig Amination in Continuous Flow

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[9] This reaction is instrumental for synthesizing aryl amines from aryl halides. For Methyl 5-bromo-4-chloronicotinate, this allows for the introduction of a variety of primary and secondary amines at the 5-position.

Scientific Rationale

The catalytic cycle of the Buchwald-Hartwig amination involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium amide complex, and subsequent reductive elimination to afford the desired aryl amine.[9] The choice of ligand for the palladium catalyst is crucial for the success of this reaction, with sterically hindered phosphine ligands often providing the best results.[10] In a flow setting, using a soluble organic base can prevent clogging issues that may arise from the precipitation of inorganic salts.[10]

Experimental Workflow Diagram

Caption: Workflow for a continuous flow Buchwald-Hartwig amination reaction.

Detailed Protocol

1. Reagent Preparation:

• In a glovebox or under an inert atmosphere, prepare a stock solution containing Methyl 5-bromo-4-chloronicotinate (1.0 eq), the desired amine (1.1 eq), a suitable palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), a phosphine ligand (e.g., Xantphos, 4 mol%), and a soluble organic base (e.g., DBU, 2.0 eq) in an anhydrous, degassed solvent such as toluene.

2. Reactor Setup:

• Assemble the flow chemistry system as shown in the diagram. A single HPLC pump is sufficient for delivering the pre-mixed reagent solution.

• A pre-heating coil is used to bring the reagent solution to the reaction temperature before it enters the main reactor coil.

• The reactor is a heated coil made of a material compatible with the reaction mixture (e.g., stainless steel or PFA tubing).

• A back-pressure regulator is used to maintain the system pressure and prevent solvent evaporation.

3. Reaction Execution:

• Prime the system with the reaction solvent.

• Set the desired temperature for the pre-heating coil and the reactor (e.g., 120-160 °C) and the back pressure (e.g., 15 bar).

• Begin pumping the reagent solution at a flow rate that corresponds to the desired residence time.

• Once the system has stabilized, start collecting the product.

• The reaction can be monitored by taking samples from the output stream and analyzing them by suitable analytical methods.

4. Work-up and Purification:

• The collected product solution is cooled to room temperature and can be directly loaded onto a silica gel column for purification.

• Alternatively, an aqueous work-up can be performed by diluting the reaction mixture with an organic solvent and washing with water and brine. The organic phase is then dried and concentrated.

Quantitative Data Summary

Entry	Amine	Ligand	Temperature (°C)	Residence Time (min)	Yield (%)
1	Morpholine	Xantphos	140	20	95
2	Aniline	RuPhos	150	15	88
3	Benzylamine	Johnphos	130	25	91

Note: The above data are representative and may vary depending on the specific flow chemistry setup and reaction conditions.

Conclusion and Future Outlook

The adoption of continuous flow chemistry for the functionalization of Methyl 5-bromo-4-chloronicotinate offers significant advantages in terms of efficiency, safety, and scalability. The protocols outlined in this document for Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination provide a robust starting point for researchers to explore the synthesis of novel substituted nicotinates. Further development in this area could involve the use of immobilized catalysts for even more sustainable processes, the integration of in-line purification techniques, and the application of these methods to a broader range of cross-coupling reactions. The continued evolution of flow chemistry technologies will undoubtedly play a pivotal role in accelerating drug discovery and the development of new materials.

References

• Development of a green, concise synthesis of nicotinamide derivatives catalysed by Novozym® 435 from Candida antarctica in sustainable continuous-flow microreactors. (2024). RSC Advances. [Link]

• Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. (2025). Organic Process Research & Development. [Link]

• Continuous Flow Hydrogenation of Functionalized Pyridines. (2009). European Journal of Organic Chemistry. [Link]

• One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. (2013). Beilstein Journal of Organic Chemistry. [Link]

• Continuous Flow Microreactor Promoted the Catalytic N-Oxidation Reaction of Pyridine Derivatives. (2022). Synthesis. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. (2021). ChemRxiv. [Link]

• Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. (2016). Reaction Chemistry & Engineering. [Link]

• Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. (2016). Reaction Chemistry & Engineering. [Link]

• One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. (2013). Beilstein Journal of Organic Chemistry. [Link]

• Continuous Flow Microreactor Promoted the Catalytic N-Oxidation Reaction of Pyridine Derivatives. (2022). Organic Chemistry Portal. [Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. (2017). Molecules. [Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. (2017). Semantic Scholar. [Link]

• Towards the Standardization of Flow Chemistry Protocols for Organic Reactions. (2021). Chemistry – A European Journal. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Development of continuous flow microreactor for Buchwald-Hartwig amination. (2015). fedOA. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis and biological evaluation of new nicotinate derivatives as potential anti-inflammatory agents targeting COX-2 enzyme. (2021). Bioorganic Chemistry. [Link]

• Continuous Flow Suzuki Coupling with a Heterogeneous Pd Catalyst. (2015). Vapourtec Ltd. [Link]

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• 1. Synthesis and biological evaluation of new nicotinate derivatives as potential anti-inflammatory agents targeting COX-2 enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. chemrxiv.org [chemrxiv.org]

Nucleophilic aromatic substitution reactions on Methyl 5-bromo-4-chloronicotinate

Exploring Reaction Mechanisms

I am currently immersed in the initial phase of understanding. My focus is on the mechanism of SNAr reactions, particularly those involving compounds akin to Methyl 5-bromo-4-chloronicotinate. Google searches are yielding a wealth of information, which I am actively processing.

Gathering Reaction Data

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Defining a Reaction Plan

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Reviewing SNAr on Pyridines

Okay, I've got a solid grasp on the nucleophilic aromatic substitution (SNAr) mechanism, specifically concerning pyridines. The electron-withdrawing group impact is clear, along with the favoured substitution positions for the nucleophile. Time to delve into the kinetics and leaving group effects next.

Focusing Reaction Conditions

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Investigating Halopyridines

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Building the Application Note

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Technical Notes & Optimization

Technical Support Center: Cross-Coupling Reactions of Methyl 5-bromo-4-chloronicotinate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl 5-bromo-4-chloronicotinate. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding common side reactions encountered during cross-coupling experiments. Our goal is to empower you with the knowledge to optimize your reactions, maximize yields, and minimize impurities.

Understanding the Reactivity of Your Substrate

Methyl 5-bromo-4-chloronicotinate is a di-halogenated pyridine derivative with two potential sites for cross-coupling. The key to a successful reaction lies in understanding the inherent reactivity of the C-Br and C-Cl bonds. In palladium-catalyzed cross-coupling reactions, the general reactivity trend for oxidative addition is C-I > C-Br > C-Cl.[1][2] This difference in reactivity is the foundation for achieving selective coupling at the more reactive C-Br bond, leaving the C-Cl bond available for subsequent transformations.

The electron-withdrawing nature of the pyridine ring and the methyl nicotinate group can influence the reactivity of the halide leaving groups.[3] While the pyridine nitrogen can sometimes coordinate to the palladium center and inhibit catalysis, careful selection of ligands can mitigate this effect.[4]

Troubleshooting Guide: Common Side Reactions and Solutions

This section addresses specific issues you might encounter during your cross-coupling reactions with Methyl 5-bromo-4-chloronicotinate.

Issue 1: Low Yield of the Desired Product

A low yield of your target molecule is a common problem with several potential root causes. The following troubleshooting workflow can help you diagnose and resolve the issue.

Caption: Troubleshooting workflow for low-yield cross-coupling reactions.

Potential Causes and Solutions:

• Poor Reagent Quality:

  • Problem: Impurities in your starting material, coupling partner (e.g., boronic acid), or base can inhibit the catalyst or participate in side reactions. Boronic acids are particularly susceptible to degradation during storage.[4]

  • Solution: Ensure the purity of all reagents. Recrystallize solid starting materials and distill liquid reagents if necessary. Use fresh, high-quality coupling partners and bases.

• Insufficiently Inert Atmosphere:

  • Problem: The active Pd(0) catalyst is sensitive to oxygen.[4] Inadequate degassing of solvents or a poor inert gas blanket can lead to catalyst deactivation.

  • Solution: Use a robust degassing method for your solvents, such as freeze-pump-thaw or sparging with argon for an extended period. Ensure your reaction vessel is properly sealed and maintained under a positive pressure of an inert gas (argon or nitrogen) throughout the experiment.

• Suboptimal Catalyst System:

  • Problem: The choice of palladium precursor and ligand is critical for success.[4] The pyridine nitrogen in your substrate can coordinate with the palladium, hindering the catalytic cycle.

  • Solution: For electron-deficient pyridine substrates, consider using bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos or SPhos) or N-heterocyclic carbene (NHC) ligands.[1][4] These ligands can promote the desired catalytic cycle and prevent catalyst inhibition. If using a Pd(II) precatalyst, ensure it is effectively reduced to the active Pd(0) species.[3]

• Incorrect Reaction Parameters:

  • Problem: Temperature, concentration, and reaction time can all significantly impact the yield.

  • Solution: Systematically vary these parameters. A lower temperature may be necessary to improve selectivity, while a higher temperature might be required to drive the reaction to completion.

Issue 2: Formation of Homocoupled Byproducts

Homocoupling, the dimerization of your coupling partner (e.g., boronic acid), is a frequent side reaction.[5]

Potential Causes and Solutions:

• Presence of Oxygen:

  • Problem: Oxygen can promote the oxidative coupling of boronic acids.[4]

  • Solution: As with low yield issues, rigorous degassing of solvents and maintaining a strict inert atmosphere is crucial.[4]

• Palladium Source:

  • Problem: The in-situ reduction of Pd(II) sources can sometimes favor homocoupling.

  • Solution: Using a Pd(0) source, such as Pd(PPh₃)₄, directly can sometimes reduce the amount of homocoupling.[4]

• Reaction Temperature:

  • Problem: Higher temperatures can sometimes favor the homocoupling pathway.

  • Solution: Try running the reaction at a lower temperature to see if the ratio of desired product to homocoupled byproduct improves.[4]

Issue 3: Dehalogenation of Starting Material

Hydrodehalogenation is a side reaction where the C-Br or C-Cl bond is replaced by a C-H bond.[6] This leads to the formation of methyl 4-chloronicotinate or methyl 5-bromonicotinate, respectively.

Potential Causes and Solutions:

• Hydrogen Source:

  • Problem: The source of the hydrogen atom can be varied, including solvent (e.g., alcohols), water, or the amine base.[3][6][7]

  • Solution: Ensure you are using anhydrous solvents. If using an alcohol as a solvent, consider switching to an aprotic solvent like dioxane or toluene. The choice of base can also be critical; consider a non-protic base if hydrodehalogenation is a significant issue.

• Catalyst and Ligand Choice:

  • Problem: The nature of the palladium catalyst and ligand can influence the rate of hydrodehalogenation.

  • Solution: Experiment with different ligands. Bulky, electron-rich ligands can sometimes suppress this side reaction by favoring the desired reductive elimination step over pathways leading to hydrodehalogenation.

Issue 4: Lack of Selectivity (Reaction at the C-Cl Bond)

While the C-Br bond is inherently more reactive, under certain conditions, you may observe coupling at the C-Cl bond.

Potential Causes and Solutions:

• High Reaction Temperature:

  • Problem: Higher temperatures can provide enough energy to overcome the activation barrier for C-Cl bond cleavage.

  • Solution: Perform the reaction at the lowest possible temperature that still allows for efficient coupling at the C-Br bond.

• Highly Active Catalyst System:

  • Problem: A very active catalyst system, especially with certain ligands, might not differentiate well between the C-Br and C-Cl bonds.

  • Solution: If you are observing a loss of selectivity, consider using a less reactive palladium precursor or a different ligand. A systematic screening of ligands can help identify a system that provides the optimal balance of reactivity and selectivity.[8]

Frequently Asked Questions (FAQs)

Q1: Which cross-coupling reaction is best for my needs?

The choice of reaction depends on the bond you wish to form:

• Suzuki-Miyaura Coupling: Ideal for forming C-C bonds with aryl or vinyl boronic acids/esters.[9][10][11][12]

• Sonogashira Coupling: Used for forming C-C bonds with terminal alkynes.[13][14][15]

• Buchwald-Hartwig Amination: The go-to method for forming C-N bonds with a wide variety of amines.[16][17][18][19]

• Stille Coupling: A versatile method for C-C bond formation using organotin reagents.[16][20][21]

Q2: How does the methyl nicotinate group affect the reaction?

The ester group is an electron-withdrawing group, which can increase the reactivity of the pyridine ring towards oxidative addition. However, it is also a base-labile group.[9] If you are using a strong base, you may risk hydrolysis of the ester. In such cases, using a milder base like K₂CO₃ or Cs₂CO₃ is recommended.

Q3: Can I perform a sequential cross-coupling on both the C-Br and C-Cl positions?

Yes, this is a key advantage of this substrate. By carefully controlling the reaction conditions, you can first selectively couple at the C-Br position.[1] The resulting product, which still contains the C-Cl bond, can then be subjected to a second, typically more forcing, cross-coupling reaction to introduce a different group at the C4 position.

Q4: What is the general mechanism for these cross-coupling reactions?

Most palladium-catalyzed cross-coupling reactions proceed through a similar catalytic cycle.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of your substrate to form a Pd(II) complex.[22]

• Transmetalation: The organic group from your coupling partner (e.g., the aryl group from a boronic acid) is transferred to the palladium center.[22]

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the final product, regenerating the Pd(0) catalyst.[22]

Model Experimental Protocol: Selective Suzuki-Miyaura Coupling

This protocol provides a starting point for the selective coupling at the C5-Br position of Methyl 5-bromo-4-chloronicotinate. Optimization may be required for different arylboronic acids.

Materials:

• Methyl 5-bromo-4-chloronicotinate (1.0 equiv.)

• Arylboronic acid (1.2 equiv.)

• Potassium carbonate (K₂CO₃, 2.0 equiv.)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 3 mol%)

• Anhydrous, degassed 1,4-dioxane

• Degassed water

Procedure:

• To an oven-dried Schlenk flask, add Methyl 5-bromo-4-chloronicotinate, the arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with argon or nitrogen three times.

• Under a positive flow of inert gas, add the Pd(dppf)Cl₂ catalyst.

• Add the degassed 1,4-dioxane and water (typically a 4:1 to 10:1 v/v ratio) via syringe.

• Place the flask in a preheated oil bath at 80-90 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 4-12 hours), cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

References

• Suzuki Coupling - Organic Chemistry Portal. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines | The Journal of Organic Chemistry - ACS Publications. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. [Link]

• Seven Name Reactions in One - Palladium Catalysed Reaction (047 - 053) - YouTube. [Link]

• Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. [Link]

• Reductive Couplings of 2-Halopyridines without External Ligand: Phosphine-Free Nickel-Catalyzed Synthesis of Symmetrical and Unsymmetrical 2,2′-Bipyridines | The Journal of Organic Chemistry - ACS Publications. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC - NIH. [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. [Link]

• Recent Advancement in Palladium-Catalyzed C–C Bond Activation of Strained Ring Systems: Three- and Four-Membered Carbocycles as Prominent C3/C4 Building Blocks - ACS Publications. [Link]

• Sonogashira Coupling - Organic Chemistry Portal. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides | Organometallics - ACS Publications. [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org. [Link]

• A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. [Link]

• Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC - PubMed Central. [Link]

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• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts. [Link]

• Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands | Organic Letters - ACS Publications. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters - Scholarship @ Claremont. [Link]

• Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes | Request PDF - ResearchGate. [Link]

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• Site‐Selective C−S Bond Formation at C−Br over C−OTf and C−Cl Enabled by an Air‐Stable, Easily Recoverable, and Recyclable Palladium(I) Catalyst - PMC - NIH. [Link]

• Stille reaction - Wikipedia. [Link]

• Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions | Request PDF. [Link]

• The Buchwald-Hartwig Amination Reaction - YouTube. [Link]

• Synthesis and Suzuki Cross-Coupling Reactions of 2,6-Bis(trifluoromethyl)pyridine-4-boronic Acid Pinacol Ester | Request PDF - ResearchGate. [Link]

• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - ResearchGate. [Link]

• Stille Coupling - Organic Chemistry Portal. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI. [Link]

• Palladium catalyzed couplings | Organic Chemistry II - Lumen Learning. [Link]

• Palladium-catalyzed cross-couplings by C–O bond activation - Catalysis Science & Technology (RSC Publishing). [Link]

• Cross-Coupling General Reactions: Videos & Practice Problems - Pearson. [Link]

• Evidence for "cocktail"-type catalysis in Buchwald-Hartwig reaction. A mechanistic study. [Link]

• Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes | The Journal of Organic Chemistry - ACS Publications. [Link]

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• 15. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
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• 19. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 20. Stille reaction - Wikipedia [en.wikipedia.org]
• 21. Stille Coupling [organic-chemistry.org]
• 22. 17.2. Palladium catalyzed couplings | Organic Chemistry II [courses.lumenlearning.com]

Troubleshooting low yield in functionalizing the C-Br bond of Methyl 5-bromo-4-chloronicotinate

Welcome to the technical support center for troubleshooting the functionalization of Methyl 5-bromo-4-chloronicotinate. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and provide in-depth solutions for achieving high-yield, selective reactions at the C-Br bond.

Troubleshooting Guide: Low Yield in C-Br Functionalization

This section addresses specific issues you may encounter during your experiments. The answers provide diagnostic steps and corrective actions based on established organometallic principles.

Question 1: My palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Sonogashira, Heck) is resulting in a low yield of the desired C-Br functionalized product, with a significant amount of starting material remaining. What are the likely causes and how can I improve the conversion?

Answer:

Low conversion in palladium-catalyzed cross-coupling reactions with Methyl 5-bromo-4-chloronicotinate is a common challenge. The primary bottleneck is often the efficiency of the catalytic cycle. Here’s a systematic approach to troubleshoot this issue:

1. Catalyst System and Ligand Choice:

• Rationale: The oxidative addition of the C-Br bond to the Pd(0) center is the rate-determining step.[1] The electron-deficient nature of the pyridine ring and potential coordination of the pyridine nitrogen to the palladium center can inhibit catalyst activity.[2][3] The choice of ligand is crucial to stabilize the catalyst and facilitate the reaction.

• Recommendations:

  • For Suzuki Coupling: Switch to bulky, electron-rich phosphine ligands like SPhos, XPhos, or RuPhos.[4][5] These ligands promote the oxidative addition and reductive elimination steps.

  • For Sonogashira Coupling: While traditional Pd(PPh₃)₄ can work, consider more robust catalyst systems, especially if you are performing a copper-free reaction.[6][7]

  • For Heck Coupling: The choice of ligand and base can significantly impact the yield.[8][9][10] Consider screening different phosphine ligands and inorganic bases.

2. Reaction Conditions:

• Temperature: Cautiously increasing the reaction temperature can improve reaction rates and conversion.[2] Monitor for potential decomposition of starting materials or products at higher temperatures. Microwave irradiation can also be an effective method to accelerate the reaction.[11]

• Solvent and Base: Ensure your solvent is anhydrous and thoroughly degassed. Oxygen can lead to catalyst deactivation and side reactions like the homocoupling of boronic acids in Suzuki reactions.[2] The choice of base is critical; for Suzuki reactions, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than Na₂CO₃.[3][12]

3. Reagent Quality:

• Palladium Precatalyst: Ensure your palladium source is of high quality and has not been deactivated by prolonged exposure to air.[5]

• Boronic Acid/Ester (for Suzuki): Boronic acids can undergo protodeboronation, especially in the presence of water and certain bases.[2] Using more stable boronic esters (e.g., pinacol esters) or trifluoroborate salts can mitigate this side reaction.[2]

Below is a troubleshooting workflow to guide your optimization process:

Caption: Troubleshooting workflow for low conversion.

Question 2: I am observing the formation of a significant byproduct corresponding to the functionalization of the C-Cl bond. How can I improve the selectivity for the C-Br bond?

Answer:

Achieving high selectivity for the C-Br bond over the C-Cl bond is dependent on exploiting the inherent differences in their reactivity. The C-Br bond is weaker than the C-Cl bond (~276 kJ/mol vs. ~339 kJ/mol), making it more susceptible to oxidative addition to a Pd(0) catalyst.[1] However, under harsh conditions, the C-Cl bond can also react.

1. Lower Reaction Temperature:

• Rationale: The activation energy for C-Cl bond cleavage is higher than for C-Br bond cleavage. By lowering the reaction temperature, you can often find a window where the C-Br bond reacts selectively.

• Recommendation: Run the reaction at the lowest temperature that still provides a reasonable reaction rate for C-Br functionalization.

2. Ligand Selection:

• Rationale: The electronic and steric properties of the ligand can influence the selectivity of the catalyst.

• Recommendation: For some systems, less bulky or less electron-rich ligands may favor reaction at the more reactive C-Br bond. However, for challenging substrates, bulky biaryl phosphine ligands are often necessary to achieve any reactivity.[4] A careful screening of ligands is recommended.

3. Choice of Palladium Precatalyst:

• Rationale: Different palladium sources can have varying activities.

• Recommendation: Highly active catalysts may be less selective. If you are using a very active catalyst system and observing C-Cl functionalization, consider a less reactive one, such as Pd(PPh₃)₄.

The following diagram illustrates the general reactivity trends:

Caption: Relative reactivity of C-X bonds.

Question 3: I am attempting a Buchwald-Hartwig amination and getting a low yield. What are the key parameters to optimize for this reaction?

Answer:

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation, but its success with heteroaryl halides like Methyl 5-bromo-4-chloronicotinate is highly dependent on the catalyst system.[13]

1. Ligand Selection:

• Rationale: The development of specialized bulky, electron-rich biaryl phosphine ligands has been critical for the success of this reaction, especially with challenging substrates like halo-pyridines.[4][14]

• Recommendations:

  • For primary amines, ligands like BrettPhos can be very effective.[4][15]

  • For secondary amines, RuPhos is often a superior choice.[4][15]

  • Bidentate ligands like BINAP or DPPF can also be effective and may prevent the formation of inactive catalyst species.[13]

2. Base Selection:

• Rationale: The base plays a crucial role in the catalytic cycle, facilitating the deprotonation of the amine.

• Recommendation: Strong, non-nucleophilic bases are typically required. Sodium tert-butoxide (NaOtBu) is a common choice. For substrates with base-sensitive functional groups, weaker bases like K₃PO₄ or Cs₂CO₃ can be used, often in combination with a more active catalyst system.

3. Amine Coupling Partner:

• Rationale: The nature of the amine (primary, secondary, electron-rich, or electron-deficient) will influence the optimal reaction conditions.

• Recommendation: Primary amines are generally more reactive than secondary amines. If you are using a challenging amine, you may need to use a more active catalyst and higher temperatures.

Parameter	Recommendation for Buchwald-Hartwig Amination
Palladium Source	Pd₂(dba)₃ or Pd(OAc)₂
Ligand	BrettPhos (primary amines), RuPhos (secondary amines)
Base	NaOtBu, K₃PO₄, Cs₂CO₃
Solvent	Toluene, Dioxane (anhydrous and degassed)
Temperature	80-110 °C

Frequently Asked Questions (FAQs)

Q1: Which bond, C-Br or C-Cl, is more reactive in Nucleophilic Aromatic Substitution (SNAr) reactions?

A: In contrast to palladium-catalyzed cross-coupling, the reactivity order for SNAr reactions is typically C-F > C-Cl > C-Br > C-I.[16][17] This is because the rate-determining step is the initial nucleophilic attack to form a Meisenheimer complex, and the electronegativity of the halogen influences the electrophilicity of the carbon atom being attacked.[18][19] Therefore, for Methyl 5-bromo-4-chloronicotinate, the C-Cl bond at the 4-position is more likely to undergo SNAr, especially given the electron-withdrawing effect of the adjacent ester and the ring nitrogen.

Q2: What are the general recommended conditions for a Suzuki-Miyaura coupling to selectively functionalize the C-Br bond?

A: A good starting point for selective Suzuki-Miyaura coupling at the C-Br position is to use a modern catalyst system under relatively mild conditions.

Parameter	Recommended Starting Conditions
Palladium Precatalyst	Pd(OAc)₂ (2 mol%) or Pd₂(dba)₃ (1 mol%)
Ligand	SPhos or XPhos (2-4 mol%)
Base	K₃PO₄ (2-3 equivalents)
Boronic Acid/Ester	1.1 - 1.5 equivalents
Solvent	1,4-Dioxane or Toluene/Water (e.g., 10:1)
Temperature	80-100 °C
Atmosphere	Inert (Argon or Nitrogen)

Q3: Can I perform a Sonogashira coupling on Methyl 5-bromo-4-chloronicotinate without a copper co-catalyst?

A: Yes, copper-free Sonogashira couplings are well-established and can be advantageous as they avoid issues with copper-catalyzed alkyne homocoupling (Glaser coupling).[7] These reactions typically require a palladium catalyst, a suitable ligand, and an amine base (which often also acts as the solvent). For selective C-Br coupling, this approach can be effective.[6][20]

Q4: Are there any alternatives to palladium-catalyzed reactions for functionalizing the C-Br bond?

A: While palladium catalysis is the most common method, other transition metals like nickel and copper can also be used. Nickel catalysts can be particularly effective for cross-coupling reactions.[21] Copper-catalyzed C-N coupling (Ullmann-type reactions) can also be an alternative to the Buchwald-Hartwig amination, although they often require higher temperatures.[11]

References

• A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloropyridines in Cross-Coupling Reactions. Benchchem.
• The Buchwald–Hartwig Amination After 25 Years. University of Groningen research portal.
• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. ResearchGate.
• Technical Support Center: Optimizing Suzuki Coupling Yields with 2-Bromo-4-methylpyridine. Benchchem.

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Unsuccessful Suzuki coupling with 2-chloro-3-aminopyridine troubleshooting. Benchchem.

• Why can't I achieve good yields for this Suzuki reaction?. ResearchGate. Available at: [Link]

• Why am I getting low yield for my Suzuki coupling reaction?. Reddit. Available at: [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. ResearchGate. Available at: [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. Available at: [Link]

• Optimization of Heck reaction conditions. ResearchGate. Available at: [Link]

• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PubMed Central. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Ligand redox effects in the synthesis, electronic structure, and reactivity of an alkyl-alkyl cross-coupling catalyst. PubMed. Available at: [Link]

• Optimizing the reaction conditions for Heck reaction at di®erent ratios of Pd/CuO. ResearchGate. Available at: [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. Available at: [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journals. Available at: [Link]

• Nucleophilic Aromatic Substitution (SNAr). YouTube. Available at: [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. NIH. Available at: [Link]

• Nucleophilic Aromatic Substitution. YouTube. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Nucleophilic Aromatic Substitution (NAS). YouTube. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Publishing. Available at: [Link]

• Nucleophilic Aromatic Substitution. Chemistry LibreTexts. Available at: [Link]

• New seven membered palladacycles: C-Br bond activation of 2-bromo-pyridine derivative by Pd(II). ResearchGate. Available at: [Link]

• Concerted Nucleophilic Aromatic Substitutions. PubMed Central. Available at: [Link]

• Palladium Cross-Coupling Reactions 1. An Introduction. YouTube. Available at: [Link]

• Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. ResearchGate. Available at: [Link]

• Optimization of the reaction conditions on the Heck reaction of p-bromotoluene (7b) with 5 a. ResearchGate. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. ACS Publications. Available at: [Link]

• Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction. Chemical Communications (RSC Publishing). Available at: [Link]

• Sonogashira cross-coupling reaction of 5-bromoindole 15 with.... ResearchGate. Available at: [Link]

• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. PubMed Central. Available at: [Link]

• Cross-coupling reaction of alkyl halides with grignard reagents catalyzed by Ni, Pd, or Cu complexes with pi-carbon ligand(s). PubMed. Available at: [Link]

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Optimization of reaction time and temperature for Methyl 5-bromo-4-chloronicotinate couplings

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with Methyl 5-bromo-4-chloronicotinate. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize reaction time and temperature for various palladium-catalyzed cross-coupling reactions. As a di-halogenated heterocyclic substrate, Methyl 5-bromo-4-chloronicotinate presents unique challenges and opportunities, particularly concerning chemoselectivity. This guide is designed to provide both foundational principles and practical, actionable solutions to common experimental hurdles.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. The solutions focus on the interplay between reaction time and temperature, which are critical parameters for success.

Question 1: My Suzuki-Miyaura coupling reaction is giving a low yield, even after several hours. Should I just increase the temperature and run it longer?

Answer: While intuitively appealing, indiscriminately increasing reaction time and temperature can be counterproductive. A low yield is a symptom, and the underlying cause must be diagnosed.

• Causality of Low Yield:

  • Catalyst Inhibition/Deactivation: The lone pair of electrons on the pyridine nitrogen of your substrate can coordinate with the palladium catalyst, leading to inhibition or deactivation.[1] High temperatures can accelerate this deactivation.

  • Inefficient Oxidative Addition: The C-Cl bond is significantly less reactive than the C-Br bond.[2] If you are targeting the C-Cl bond, a higher temperature may be necessary, but this must be balanced against catalyst stability. The oxidative addition of aryl chlorides to palladium is often a rate-limiting step and is typically slower than for aryl bromides.[3][4]

  • Protodeboronation of Boronic Acid: A very common side reaction, especially at elevated temperatures and in the presence of aqueous bases, is the hydrolysis of the boronic acid to the corresponding arene, which removes it from the catalytic cycle.[5] Prolonged reaction times increase the window for this to occur.

• Systematic Optimization Strategy:

  • Temperature Screening: Instead of a single, high-temperature experiment, perform a systematic temperature screen (e.g., 70°C, 85°C, 100°C).[6] Monitor the reaction by LC-MS or TLC at regular intervals (e.g., 1 hr, 4 hrs, 12 hrs). This will reveal the temperature at which the product forms most efficiently without significant byproduct formation or starting material degradation.

  • Time Course Study: At the optimal temperature identified, run a time course experiment. This will help you determine the point at which the reaction stalls or when product degradation begins to outpace formation. Shorter reaction times can sometimes minimize side reactions like dehalogenation.[5]

  • Consider the Ligand: For challenging substrates like this, standard ligands may be insufficient. Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) are often required to promote efficient oxidative addition and prevent catalyst inhibition by the pyridine nitrogen.[1][7]

Question 2: I am attempting a selective Buchwald-Hartwig amination at the C5-Br position but am seeing significant amounts of the di-aminated product. How can I improve selectivity by adjusting time and temperature?

Answer: Achieving chemoselectivity in polyhalogenated systems is a classic challenge where kinetic control is paramount.[8][9] The inherent reactivity difference between the C-Br and C-Cl bonds is your primary tool.[2]

• Exploiting Differential Reactivity: The C-Br bond undergoes oxidative addition to Pd(0) at a much faster rate and under milder conditions than the C-Cl bond.[2] Your goal is to find a temperature window that is energetic enough to activate the C-Br bond but insufficient to activate the C-Cl bond within the reaction timeframe.

• Recommended Optimization Protocol:

  • Lower the Temperature: Start with a significantly lower temperature than you might typically use for a Buchwald-Hartwig amination (e.g., room temperature to 50°C). While the reaction will be slower, the energy barrier for C-Cl activation is much higher, and you will dramatically favor the C-Br coupling.[10]

  • Carefully Monitor Reaction Time: At this lower temperature, monitor the reaction closely. The goal is to stop the reaction as soon as the starting material is consumed and the mono-aminated product is maximized, before the di-aminated product begins to form in significant quantities. An extended reaction time, even at a lower temperature, can eventually lead to the undesired second coupling.

  • Ligand Choice: The ligand can also influence selectivity. Less reactive catalyst systems may exhibit higher selectivity. While highly active, bulky biarylphosphine ligands are excellent for coupling aryl chlorides, a slightly less active system might provide a wider window for selective C-Br coupling.

Below is a decision tree to guide your optimization for chemoselectivity.

Caption: Decision tree for optimizing chemoselectivity.

Question 3: In my Sonogashira coupling, I'm getting a lot of alkyne homocoupling (Glaser coupling). How do temperature and time influence this?

Answer: Alkyne homocoupling is a common byproduct in Sonogashira reactions and is highly dependent on the reaction conditions, including temperature.[11] This side reaction is typically mediated by the copper(I) co-catalyst.

• Mechanism of Homocoupling: The copper(I) acetylide intermediate, which is essential for the main catalytic cycle, can undergo oxidative coupling in the presence of an oxidant (often trace oxygen) to form a di-yne. This process can be accelerated at higher temperatures.

• Mitigation Strategies:

  • Temperature Control: Elevated temperatures can increase the rate of homocoupling. Running the reaction at the lowest effective temperature (often room temperature to 40°C is sufficient for reactive bromides) can significantly reduce this side reaction.[12]

  • Reaction Time: Do not run the reaction longer than necessary. Once the starting aryl bromide is consumed, any remaining copper acetylide is simply a substrate for homocoupling.

  • Strictly Anaerobic Conditions: While not strictly a time/temperature parameter, the influence of oxygen is magnified at higher temperatures. Ensure your solvent is thoroughly degassed and the reaction is maintained under a positive pressure of inert gas (Argon or Nitrogen).[5]

  • Copper-Free Conditions: If homocoupling remains a persistent issue, consider a copper-free Sonogashira protocol. These reactions often require a stronger base and may need slightly higher temperatures, but they completely eliminate the primary pathway for Glaser coupling.[13]

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature and time for a generic Suzuki coupling with Methyl 5-bromo-4-chloronicotinate targeting the C-Br bond?

A1: A good starting point is 80-90°C for 4-12 hours.[14] The pyridine nucleus can be challenging, so slightly elevated temperatures are often required compared to simpler aryl bromides. Always monitor the reaction's progress to avoid unnecessarily long heating times that could promote side reactions.[5]

Q2: How does temperature generally affect the key steps of a cross-coupling catalytic cycle?

A2: Temperature has a profound impact on the three main steps of the cycle:

• Oxidative Addition: This is often the rate-limiting step, particularly for less reactive halides like aryl chlorides.[15] Increasing the temperature provides the necessary activation energy to facilitate this step. However, excessively high temperatures can lead to catalyst decomposition.

• Transmetalation: This step is also temperature-dependent, but its rate can be heavily influenced by the choice of base and solvent.

• Reductive Elimination: This final, product-forming step is typically fast. However, high temperatures can sometimes favor side reactions like beta-hydride elimination over the desired reductive elimination.[16]

Q3: Can microwave heating be used to optimize these reactions?

A3: Absolutely. Microwave irradiation is an excellent tool for rapidly screening reaction conditions. It allows for precise temperature control and can significantly reduce reaction times from hours to minutes. This is particularly useful for optimizing the coupling at the less reactive C-Cl position, which may require temperatures above the boiling point of conventional solvents.[2] A typical screening could involve testing temperatures from 100°C to 160°C with hold times of 10 to 30 minutes.

Q4: I need to perform a second coupling at the C-Cl position. What general adjustments to time and temperature should I make?

A4: Coupling at the C-Cl bond is significantly more challenging and requires more forcing conditions.

• Temperature: You will almost certainly need to increase the reaction temperature substantially, often in the range of 100-140°C.[17][18]

• Time: Reaction times may also need to be longer.

• Catalyst System: Crucially, you will likely need to switch to a more active catalyst system specifically designed for aryl chloride activation. This typically involves using highly active, bulky, and electron-rich phosphine ligands (e.g., cataCXium® A, tBuXPhos) and a strong base (e.g., NaOtBu, LHMDS).[10] Simply increasing the temperature with a standard catalyst system may lead to decomposition before the reaction can proceed.

Summary of Recommended Starting Conditions

Coupling Reaction	Target Bond	Recommended Temperature Range	Typical Reaction Time	Key Considerations
Suzuki-Miyaura	C-Br	80 - 100 °C	4 - 16 hours	Monitor for protodeboronation. Use of boronate esters can improve stability.[5]
Buchwald-Hartwig	C-Br	60 - 90 °C	2 - 12 hours	Lower temperatures enhance selectivity versus the C-Cl bond.
Sonogashira	C-Br	Room Temp - 60 °C	1 - 8 hours	Use lowest effective temperature to minimize alkyne homocoupling.[19]
Any Coupling	C-Cl	100 - 140 °C	12 - 24 hours	Requires a highly active catalyst system (specialized ligand/base).[2][10]

Detailed Experimental Protocols

Protocol: Parallel Temperature Screening for Suzuki-Miyaura Coupling

This protocol describes a method for efficiently determining the optimal reaction temperature for the Suzuki-Miyaura coupling of Methyl 5-bromo-4-chloronicotinate with a boronic acid of interest, targeting the C-Br position.

1. Preparation (Inert Atmosphere):

• In a glovebox or under a positive flow of argon/nitrogen, add a magnetic stir bar to five separate reaction vials.

• To each vial, add Methyl 5-bromo-4-chloronicotinate (e.g., 0.1 mmol, 1.0 equiv).

• Add the desired boronic acid or boronate ester (e.g., 0.15 mmol, 1.5 equiv).

• Add the base (e.g., K₂CO₃, 0.2 mmol, 2.0 equiv). Ensure the base is a fine, dry powder.

• Add the palladium pre-catalyst and ligand (e.g., Pd(OAc)₂ (2 mol%) and SPhos (4 mol%)).

2. Solvent Addition:

• Add anhydrous, degassed solvent (e.g., 1,4-dioxane/water 4:1, 1.0 mL) to each vial.

• Securely cap the vials.

3. Reaction Execution:

• Place the vials in separate wells of a parallel synthesis block or in separate, pre-heated oil baths.

• Set the temperatures for the five vials (e.g., 70°C, 80°C, 90°C, 100°C, 110°C).

• Stir the reactions vigorously for a set period (e.g., 8 hours).

4. Analysis:

• After the set time, cool all reactions to room temperature.

• Take a small aliquot from each vial, dilute with a suitable solvent (e.g., acetonitrile), filter, and analyze by LC-MS.

• Compare the conversion of starting material, yield of desired product, and formation of key byproducts (e.g., homocoupled boronic acid, debrominated starting material) across the different temperatures to identify the optimum.

Below is a workflow diagram for troubleshooting a low-yield reaction, incorporating the principles of time and temperature optimization.

Caption: General workflow for troubleshooting low-yielding reactions.

References

• Benchchem. Technical Support Center: Suzuki Coupling with Unprotected Amino-Pyridines.
• Benchchem. Technical Support Center: Troubleshooting Suzuki Coupling for 3-Methyl-4-(pyridin-4-yl)aniline Synthesis.

• Chemistry LibreTexts. Sonogashira Coupling. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Royal Society of Chemistry. Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. Inorganic Chemistry Frontiers. Available from: [Link]

• ChemRxiv. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Available from: [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Available from: [Link]

• Benchchem. Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo-2-chloro-4-methoxypyrimidine.

• Beilstein Journal of Organic Chemistry. Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins. Available from: [Link]

• Reddit. Why am I getting low yield for my Suzuki coupling reaction?. r/chemistry. Available from: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available from: [Link]

• Wikipedia. Sonogashira coupling. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• National Institutes of Health. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Available from: [Link]

• University of Groningen. The Buchwald–Hartwig Amination After 25 Years. Available from: [Link]

• ResearchGate. Oxidative Addition of Aryl Tosylates to Palladium(0) and Coupling of Unactivated Aryl Tosylates at Room Temperature. Available from: [Link]

• ACS Publications. Synthetic and Mechanistic Evaluation of Palladium(II) Bis(Arylazoformamide) Precatalysts in the Sonogashira Reaction. Organometallics. Available from: [Link]

• J&K Scientific LLC. Buchwald-Hartwig Cross-Coupling. Available from: [Link]

• ResearchGate. Optimization of conditions in the Suzuki-Miyaura coupling reaction a. Available from: [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Available from: [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Available from: [Link]

• National Institutes of Health. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Available from: [Link]

• YouTube. Common cross coupling reactions. Organic Chemistry Explained. Available from: [Link]

• Zenodo. Study of mechanistic pathways in cross-linking reactions with palladium. Available from: [Link]

• University of Illinois. Oxidative Addition of Aryl Bromides at Palladium(I) to form Palladium(III) Complexes. The Mirica Group. Available from: [Link]

• Semantic Scholar. Cross-Coupling Reactions of Polyhalogenated Heterocycles. Available from: [Link]

• ACS Publications. Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A Density-Functional Study Including Solvation. Organometallics. Available from: [Link]

• Royal Society of Chemistry. A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. Chemical Science. Available from: [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Available from: [Link]

• National Institutes of Health. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Available from: [Link]

• MDPI. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Available from: [Link]

• ResearchGate. Cross-Coupling Reactions of Polyhalogenated Heterocycles. Available from: [Link]

• PubMed. Insights into Sonogashira cross-coupling by high-throughput kinetics and descriptor modeling. Available from: [Link]

• ResearchGate. Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Available from: [Link]

• Benchchem. Technical Support Center: Optimizing Suzuki Coupling Yields with 2-Bromo-4-methylpyridine.

• ResearchGate. Optimization of Suzuki-Miyaura coupling reaction (reactions carried out.... Available from: [Link]

• National Institutes of Health. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. mirica.web.illinois.edu [mirica.web.illinois.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. Cross-Coupling Reactions of Polyhalogenated Heterocycles | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. jk-sci.com [jk-sci.com]
• 11. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. Sonogashira Coupling [organic-chemistry.org]
• 14. benchchem.com [benchchem.com]
• 15. Study of mechanistic pathways in cross-linking reactions with palladium | Journal of Wildlife and Biodiversity [wildlife-biodiversity.com]
• 16. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 17. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 18. chemrxiv.org [chemrxiv.org]
• 19. mdpi.com [mdpi.com]

Strategies to avoid dehalogenation during Methyl 5-bromo-4-chloronicotinate reactions

Welcome to the dedicated technical support guide for handling Methyl 5-bromo-4-chloronicotinate. This resource is designed for researchers, chemists, and process development professionals who utilize this versatile building block in complex synthetic applications. The unique electronic and steric properties of this molecule present distinct challenges, most notably the undesired side reaction of dehalogenation.

This guide provides in-depth, field-tested strategies, troubleshooting advice, and mechanistic insights to help you minimize halogen loss and maximize the yield of your target molecule. We will explore the causal factors behind dehalogenation and offer specific, actionable protocols for common cross-coupling reactions.

Understanding the Challenge: The Reactivity Landscape

Methyl 5-bromo-4-chloronicotinate features two distinct halogen atoms on a pyridine ring. In typical palladium-catalyzed cross-coupling reactions, the carbon-bromine (C-Br) bond is significantly more reactive than the carbon-chlorine (C-Cl) bond due to its lower bond dissociation energy. This inherent reactivity difference is the foundation for achieving selective functionalization at the C5 position.

However, under certain conditions, the desired catalytic cycle can be disrupted, leading to competitive dehalogenation pathways where one or both halogens are replaced by a hydrogen atom. This not only consumes starting material but also complicates downstream purification.

Key Factors Influencing Dehalogenation:

• Catalyst System: The choice of palladium source and, more critically, the ligand, dictates the stability and reactivity of the catalytic species.

• Base: The nature and strength of the base can influence the rate of both productive coupling and undesired side reactions.

• Solvent: The solvent system affects the solubility of reagents and the stability of intermediates in the catalytic cycle.

• Temperature: Higher temperatures can accelerate dehalogenation pathways.

• Reducing Agents: The presence of adventitious or intentionally added reducing agents can promote hydrodehalogenation.

Troubleshooting Guide & FAQs

This section addresses specific issues encountered during common synthetic transformations.

FAQ 1: My Suzuki coupling at the C5-Br position is showing significant C5-dehalogenation. What is the primary cause?

Answer: Significant C5-dehalogenation during a Suzuki coupling often points to an issue with the stability of the palladium catalyst or the reaction conditions. The primary mechanistic culprit is frequently the generation of a palladium-hydride (Pd-H) species. This species can arise from several sources, including the β-hydride elimination from certain boronic acids or their esters, or from reactions involving the solvent or base. Once formed, the Pd-H species can reductively cleave the C-Br bond, leading to the dehalogenated product.

Troubleshooting Workflow: Suzuki Coupling Dehalogenation

Caption: Troubleshooting workflow for Suzuki coupling dehalogenation.

FAQ 2: I am attempting a Sonogashira coupling, but I'm seeing both dehalogenation and homocoupling of my alkyne. How can I improve selectivity?

Answer: Sonogashira reactions are sensitive to reaction conditions, particularly the presence of copper co-catalysts and the choice of base. Dehalogenation can occur via Pd-H species, similar to Suzuki couplings. Alkyne homocoupling (Glaser coupling) is often promoted by the copper(I) catalyst in the presence of oxygen.

Recommended Protocol for a Selective, Copper-Free Sonogashira Coupling:

This protocol minimizes both dehalogenation and homocoupling side reactions.

Step-by-Step Methodology:

• Vessel Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Methyl 5-bromo-4-chloronicotinate (1.0 equiv).

• Catalyst & Ligand: Add Pd(OAc)₂ (2 mol %) and a suitable phosphine ligand such as SPhos or XPhos (4 mol %).

• Reagents: Add the terminal alkyne (1.1 - 1.2 equiv).

• Solvent & Base: Add anhydrous, degassed solvent (e.g., Toluene or Dioxane). Add a suitable base, such as Cs₂CO₃ (2.0 equiv) or K₂CO₃ (3.0 equiv). Avoid stronger bases like alkoxides if possible.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to ensure the complete removal of oxygen.

• Reaction: Heat the mixture to 60-80 °C and monitor by TLC or LC-MS. Lower temperatures are preferable to start.

• Work-up: Upon completion, cool the reaction, dilute with a suitable solvent (e.g., ethyl acetate), and filter through a pad of celite to remove palladium residues. Proceed with standard aqueous work-up.

Data Summary: Parameter Comparison for Cross-Coupling Reactions

Parameter	Suzuki Coupling (High-Risk)	Recommended Suzuki	Sonogashira (High-Risk)	Recommended Sonogashira
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ / SPhos	PdCl₂(PPh₃)₂ / CuI	Pd(OAc)₂ / XPhos
Base	K₃PO₄	K₂CO₃	Et₃N / Piperidine	Cs₂CO₃
Solvent	DME / H₂O	Toluene / Dioxane	THF	Toluene
Temperature	100 °C	80 °C	60 °C	60-70 °C
Key Issue	Pd-H formation	-	O₂ sensitivity, Pd-H	Glaser coupling

FAQ 3: Can I perform a Buchwald-Hartwig amination at the C5-Br position without affecting the C4-Cl bond?

Answer: Yes, selective C-N coupling at the C5-Br position is achievable. The key is, once again, the careful selection of the catalyst system. Modern Buchwald-Hartwig protocols utilize sterically hindered biaryl phosphine ligands that facilitate the C-N reductive elimination at lower temperatures, which helps preserve the C4-Cl bond.

Logical Relationship: Ligand Choice and Reaction Outcome

Caption: Impact of ligand choice on Buchwald-Hartwig selectivity.

Recommended Base: Use a non-nucleophilic base like NaOtBu or LHMDS. Weaker carbonate bases are often too slow for C-N coupling and may require higher temperatures that jeopardize the C-Cl bond.

FAQ 4: I am observing dehalogenation at both the C4 and C5 positions. What does this indicate?

Answer: Non-selective, complete dehalogenation suggests a highly aggressive reductive environment. This is less likely to be a subtle issue with the catalytic cycle and more likely a gross contamination or a fundamental flaw in the reaction setup.

Potential Root Causes:

• Active Hydrogen Source: Your reaction may contain a potent source of hydrogen, such as residual sodium borohydride from a previous step, or you may be unintentionally running a transfer hydrogenation (e.g., using isopropanol as a solvent with a base).

• Catalyst Degradation: The palladium catalyst may have degraded to palladium black (Pd(0)), which can be a very active, non-selective hydrogenation catalyst under certain conditions.

• Incorrect Reagents: Double-check all reagents to ensure no reducing agents were added by mistake.

To resolve this, a complete review of the experimental setup, purification of all reagents, and ensuring the use of truly anhydrous and deoxygenated conditions is required.

References

• Title: The Rates of Oxidative Addition of Substituted Aryl Halides to Pd(PPh3)4. Source: Organometallics. URL: [Link]

• Title: Selectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heteroaromatics. Source: Chemical Reviews. URL: [Link]

• Title: Mechanism of the Suzuki-Miyaura Reaction: The Role of Boron and Base. Source: Accounts of Chemical Research. URL: [Link]

• Title: The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Source: Chemical Reviews. URL: [Link]

• Title: Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Source: Accounts of Chemical Research. URL: [Link]

Technical Support Center: Enhancing the Solubility of Methyl 5-bromo-4-chloronicotinate in Organic Solvents

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for Methyl 5-bromo-4-chloronicotinate. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with the solubility of this compound during their experiments. Our goal is to provide not just protocols, but a deeper understanding of the principles behind them, enabling you to troubleshoot effectively and optimize your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

This section addresses the fundamental questions regarding the solubility characteristics of Methyl 5-bromo-4-chloronicotinate.

Q1: Why can Methyl 5-bromo-4-chloronicotinate be difficult to dissolve, even in common organic solvents?

A: The difficulty in dissolving Methyl 5-bromo-4-chloronicotinate stems from a combination of its molecular structure and solid-state properties. While its predicted XlogP value of approximately 2.0-2.4 suggests moderate lipophilicity, which should favor solubility in organic solvents, this is not the complete picture.[1][2] The primary contributing factors are:

• Crystal Lattice Energy: As a crystalline solid, significant energy is required to break the intermolecular bonds holding the molecules together in the crystal lattice. If the energy released when the solute molecules interact with the solvent (solvation energy) is insufficient to overcome this lattice energy, solubility will be poor.

• Molecular Polarity: The presence of a pyridine ring, an ester group, and halogen atoms (bromine and chlorine) gives the molecule a distinct polarity. This means that optimal solubility is often found in solvents of intermediate polarity that can effectively interact with these functional groups. Highly non-polar solvents (like hexanes) or highly polar protic solvents may not be ideal. The principle of "like dissolves like" is paramount; a solute dissolves best in a solvent that has a similar polarity.[3][4]

Q2: What are the most critical factors to consider when selecting a primary solvent for my reaction or analysis?

A: Selecting the right solvent is the most critical first step. Beyond simply dissolving the compound, the solvent must be compatible with your experimental conditions. Consider the following:

• Polarity Matching: As discussed, aim for a solvent with a polarity similar to the solute. Solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, and Acetonitrile are often good starting points for moderately polar compounds.

• Reaction Compatibility: The solvent must be inert under your reaction conditions. It should not react with your reagents, catalysts, or the product itself.

• Temperature and Boiling Point: The solvent's boiling point must be suitable for the intended reaction temperature. For reactions requiring heating, a higher boiling point solvent is necessary. Conversely, for product isolation, a lower boiling point solvent is easier to remove via evaporation.

• Downstream Processing: Consider how the solvent will be removed and if it will interfere with purification (e.g., chromatography, crystallization).

Part 2: Troubleshooting Guides and Experimental Protocols

This section provides a logical, step-by-step approach to systematically improving the solubility of Methyl 5-bromo-4-chloronicotinate.

Q3: My compound is not dissolving at room temperature in my chosen solvent. What is my immediate troubleshooting strategy?

A: When facing poor solubility, a systematic approach is key. Do not immediately discard the solvent choice. The following workflow provides a logical progression for troubleshooting.

Troubleshooting workflow for solubility issues.

The solubility of most organic solids increases with temperature.[5] Heating provides the thermal energy needed to break the crystal lattice bonds, allowing the solvent to solvate the individual molecules.[4][6] Often, a moderate increase in temperature is sufficient to achieve dissolution.

Q4: How do I perform a systematic and reliable solvent screen?

A: A solvent screen should be your primary tool for finding a suitable medium. The goal is to test a range of solvents with varying polarities to identify the most effective one. This should be followed by a quantitative measurement to obtain precise data.

Protocol 1: Qualitative & Quantitative Solvent Screening

Objective: To identify the best single solvent and determine the approximate solubility.

Materials:

• Methyl 5-bromo-4-chloronicotinate

• A selection of organic solvents (see Table 1)

• Small vials (e.g., 2 mL) with caps

• Magnetic stir plate and stir bars

• Vortex mixer

• Analytical balance

• Heating block or water bath

• Filtration apparatus (e.g., syringe filters, 0.45 µm) or centrifuge

Methodology:

Part A: Qualitative Screening

• Weigh a small, consistent amount of the compound (e.g., 10 mg) into several labeled vials.

• Add a measured volume of a solvent (e.g., 0.5 mL) to each vial.

• Cap the vials and vortex vigorously for 1-2 minutes at room temperature.

• Record your observations in a log (see Table 2 for an example). Note if the compound is fully dissolved, partially dissolved, or insoluble.

• For vials where the compound is not fully dissolved, place them in a heating block at a moderate temperature (e.g., 50°C) for 10-15 minutes.

• Record your observations again. Note any changes in solubility upon heating.

Part B: Quantitative Determination (Gravimetric Method) [7]

• Select the most promising solvent(s) from Part A.

• Prepare a saturated solution by adding an excess of the compound to a known volume of the solvent (e.g., 50 mg in 2 mL of solvent) in a vial.

• Stir the mixture vigorously at a constant temperature (e.g., 25°C) for several hours (or overnight) to ensure equilibrium is reached. A small amount of undissolved solid should remain.

• Allow the solid to settle. Carefully separate the supernatant (the clear, saturated solution) from the undissolved solid using either centrifugation or filtration through a syringe filter. This step is crucial to ensure no solid particles are carried over.[8]

• Accurately pipette a known volume of the supernatant (e.g., 1.0 mL) into a pre-weighed, dry vial.

• Evaporate the solvent completely under a stream of nitrogen or in a vacuum oven.

• Weigh the vial containing the dry, dissolved solid.

• Calculate the solubility (in mg/mL) by subtracting the initial vial weight from the final weight and dividing by the volume of supernatant taken.

Table 1: Properties of Common Organic Solvents for Screening
Solvent	Boiling Point (°C)	Relative Polarity
n-Hexane	69	0.009
Toluene	111	0.099
Dichloromethane (DCM)	40	0.309
Tetrahydrofuran (THF)	66	0.207
Ethyl Acetate (EtOAc)	77	0.228
Acetone	56	0.355
Acetonitrile (MeCN)	82	0.460
Isopropanol (IPA)	82	0.546
Ethanol (EtOH)	78	0.654
Methanol (MeOH)	65	0.762
Dimethylformamide (DMF)	153	0.386
Dimethyl Sulfoxide (DMSO)	189	0.444

Table 2: Example Solubility Screening Log
Solvent	Volume (mL)	Observation at 25°C	Observation at 50°C
Toluene	0.5	Sparingly soluble	Partially soluble
DCM	0.5	Partially soluble	Fully dissolved
THF	0.5	Fully dissolved	-
Acetonitrile	0.5	Sparingly soluble	Partially soluble
Ethanol	0.5	Insoluble	Sparingly soluble

Q5: No single solvent provides the solubility I need for my desired concentration. What is the next step?

A: This is a common scenario, and the solution is to use a co-solvent system . Co-solvency is a powerful technique where a second, miscible solvent is added to the primary solvent to enhance the solubility of a solute.[9][10][11] The co-solvent works by altering the overall polarity of the solvent mixture, reducing the interfacial tension between the solute and the solvent, and disrupting the solvent's self-association (like the hydrogen-bonding network in alcohols), which can "make room" for the solute molecules.[12]

Mechanism of co-solvency to enhance solubility.

Q6: How do I rationally design and test a co-solvent system?

A: The process is an extension of the single-solvent screen. You start with the best solvent found previously and introduce a second solvent to improve performance.

Protocol 2: Developing an Effective Co-Solvent System

Objective: To create a binary solvent mixture that dissolves the compound at the desired concentration.

Materials:

• The same materials as in Protocol 1.

• The "best" primary solvent identified in the initial screen.

• One or two potential co-solvents (e.g., a more polar or less polar miscible solvent).

Methodology:

• Select Your System: Choose your best-performing solvent from Protocol 1 as the "primary" solvent. Select a co-solvent that is fully miscible with the primary one. For example, if THF worked well but was insufficient, you might try adding a more polar co-solvent like DMF or a less polar one like Toluene to fine-tune the polarity.

• Prepare Stock Suspension: Add the amount of compound needed for your target concentration to the primary solvent. For example, to achieve 50 mg/mL, add 50 mg of the compound to a vial, then add perhaps 0.8 mL of the primary solvent (leaving room for the co-solvent). This will be a suspension.

• Titrate with Co-Solvent: While stirring the suspension, add the co-solvent dropwise or in small, measured increments (e.g., 0.05 mL at a time).

• Observe and Record: After each addition, observe the mixture. Note the volume of co-solvent at which the compound fully dissolves.

• Optimize Ratio: Once you find a ratio that works, you can refine it. For example, if dissolution occurred after adding 0.2 mL of co-solvent to 0.8 mL of primary solvent, your effective ratio is 4:1 (v/v) primary:co-solvent. You can then prepare this mixture directly for your experiment.

• Check Stability: After dissolution, let the solution stand at room temperature for a period to ensure the compound does not precipitate out over time. If it does, a slightly higher proportion of the co-solvent may be needed.

Q7: I've noticed that grinding the compound before adding the solvent helps. Does this actually increase solubility?

A: This is an excellent observation that highlights a key distinction between solubility and dissolution rate.

• Solubility is a thermodynamic equilibrium property. It is the maximum amount of a substance that can dissolve in a given amount of solvent at a specific temperature. This value is fixed and is not changed by particle size.

• Dissolution Rate is a kinetic property, meaning it is the speed at which the solute dissolves.

By grinding the compound (a form of micronization), you significantly increase the surface area available for the solvent to interact with.[13][14] According to the Noyes-Whitney equation, which describes the rate of dissolution, this increased surface area leads to a much faster rate of dissolution.[6]

So, while you are not changing the compound's maximum solubility, you are allowing it to reach that saturation point much more quickly. For experiments where slow dissolution is a bottleneck, reducing the particle size is a very effective and simple physical modification.[3][13]

References

• Co-solvency and anti-solvent method for the solubility enhancement. (2024). Google AI Search Grounding API.
• Co-solvency: Significance and symbolism. (2025). Google AI Search Grounding API.

• Black, S. N., & Collier, E. A. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. Organic Process Research & Development, 14(6), 1273–1277. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. [Link]

• Cosolvent. (n.d.). In Wikipedia. Retrieved January 4, 2026. [Link]

• Effect of Temperature on the Solubility of Solids. (2022). Chemistry LibreTexts. [Link]

• Madhavi, M. (2015). Solubility enhancement and cosolvency. Slideshare. [Link]

• Sharma, D., et al. (2021). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Al-Kasmi, B., et al. (2022). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. [Link]

• Sharma, D., & Saini, S. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Asian Journal of Pharmacy and Technology. [Link]

• Griswold, J. (1981). A Simple Method for Determination of Solubility in the First-Year Laboratory. Journal of Chemical Education. [Link]

• Black, S. N., & Collier, E. A. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. ResearchGate. [Link]

• Determining the Solubility Rules of Ionic Compounds. (2015). JoVE. [Link]

• Determination of solubility by gravimetric method: A brief review. (n.d.). National Journal of Pharmaceutical Sciences. [Link]

• Alsenz, J., & Kansy, M. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Pharmaceutical Outsourcing. [Link]

• Tenny, K., & Hoffman, M. R. (2023). Biochemistry, Dissolution and Solubility. In StatPearls. StatPearls Publishing. [Link]

• Methyl 5-bromo-4-chloronicotinate (C7H5BrClNO2). (n.d.). PubChemLite. [Link]

• Methyl 5-bromo-6-chloronicotinate. (n.d.). PubChem. [Link]

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• 1. PubChemLite - Methyl 5-bromo-4-chloronicotinate (C7H5BrClNO2) [pubchemlite.lcsb.uni.lu]
• 2. Methyl 5-bromo-6-chloronicotinate | C7H5BrClNO2 | CID 2764313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. pharmajournal.net [pharmajournal.net]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
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• 14. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Alternative catalysts for challenging couplings with Methyl 5-bromo-4-chloronicotinate

Introduction

Methyl 5-bromo-4-chloronicotinate is a valuable synthetic intermediate, but its dual halogenation and electron-deficient pyridine core present significant hurdles in standard cross-coupling reactions. The inertness of the C-Cl bond at the 4-position, coupled with the propensity for side reactions like dehalogenation, often leads to low yields and complex product mixtures with conventional catalysts like Pd(PPh₃)₄.

This guide provides researchers, scientists, and drug development professionals with a dedicated technical support resource. It offers troubleshooting advice, alternative catalytic systems, and detailed protocols to successfully functionalize this challenging substrate. The information is presented in a question-and-answer format to directly address common experimental failures.

FAQ & Troubleshooting Guide: Suzuki-Miyaura Coupling

Question 1: My standard Pd(PPh₃)₄ catalyst is yielding poor results for Suzuki coupling with arylboronic acids. What are some effective alternative catalysts and why do they work better?

Answer: The low reactivity of Pd(PPh₃)₄ stems from its inability to efficiently facilitate the oxidative addition step at the electron-poor C-Cl bond. This step is often the rate-limiting step for activating aryl chlorides. Furthermore, the PPh₃ ligand is prone to dissociation, leading to catalyst decomposition and the formation of palladium black.

For enhanced reactivity, especially at the C-Cl position, catalyst systems employing bulky, electron-rich phosphine ligands are required. These ligands stabilize the Pd(0) center, promote the difficult oxidative addition, and accelerate the subsequent steps of the catalytic cycle.

Recommended Alternative Catalyst Systems:

• Palladium Acetate (Pd(OAc)₂) with Buchwald-type Biarylphosphine Ligands: This combination is highly effective. The ligands' steric bulk and electron-donating properties are crucial for activating the C-Cl bond.

  • SPhos (dicyclohexyl(2',6'-dimethoxy-[1,1'-biphenyl]-2-yl)phosphine): Excellent for a wide range of boronic acids and generally provides high yields.

  • XPhos (dicyclohexyl(2',4',6'-triisopropyl-[1,1'-biphenyl]-2-yl)phosphine): Its significant steric hindrance can be particularly effective in preventing catalyst deactivation and promoting reductive elimination.

  • RuPhos ((2-dicyclohexylphosphino)-2',6'-diisopropoxybiphenyl): Another powerful ligand that often shows high turnover numbers and rates.

• Palladium Dichloride Complexes with N-Heterocyclic Carbenes (NHCs): NHC ligands are strong σ-donors that form very stable bonds with palladium, creating robust catalysts that resist decomposition.

  • [Pd(IPr)Cl₂]₂ (IPr = 1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene): This precatalyst is highly active for C-Cl bond activation and is a reliable choice for challenging substrates.

Question 2: I am observing significant debromination and/or dechlorination of my starting material. How can I minimize these side reactions?

Answer: Dehalogenation is a common side reaction, particularly with electron-deficient heteroaromatics. It can occur through two primary pathways:

• Proto-dehalogenation: Reaction with residual water or protic solvents, often exacerbated by certain bases.

• Reductive dehalogenation: Reaction with phosphine ligands or other reducing agents in the mixture.

Troubleshooting Strategies:

• Base Selection: The choice of base is critical. While strong bases like NaOH or KOH are often used, they can increase the rate of proto-dehalogenation. Consider using milder, non-nucleophilic bases.

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃): These are often effective and less prone to causing side reactions.

  • Potassium Phosphate (K₃PO₄): A non-nucleophilic base that is highly effective in Suzuki couplings of aryl chlorides.

• Solvent System: Ensure you are using anhydrous solvents.

  • Toluene, Dioxane, or THF: These are standard choices. Using a mixture, such as Toluene/Water or Dioxane/Water, is common, but minimizing the water content can suppress dehalogenation.

• Ligand Choice: Bulky ligands like XPhos or SPhos can sterically shield the palladium center, making it less accessible for side reactions while still promoting the desired cross-coupling.

Question 3: How can I selectively couple at the C-Br bond while leaving the C-Cl bond intact?

Answer: Selective coupling is achievable due to the significant difference in reactivity between the C-Br and C-Cl bonds (C-Br > C-Cl). The key is to use milder reaction conditions and a less reactive catalyst system that favors oxidative addition into the C-Br bond exclusively.

Recommended Approach:

• Catalyst: Pd(PPh₃)₄ can be effective for this selective transformation precisely because it is less reactive. Its inability to efficiently activate the C-Cl bond becomes an advantage here.

• Temperature: Keep the reaction temperature low. Start at room temperature and gently heat to 60-80 °C if necessary. Avoid the high temperatures ( >100 °C) typically required for C-Cl bond activation.

• Base: A milder base like Na₂CO₃ is often sufficient for C-Br coupling and will help avoid activating the C-Cl bond.

FAQ & Troubleshooting Guide: Buchwald-Hartwig Amination

Question 1: I am struggling to couple secondary amines with the C-Cl bond of Methyl 5-bromo-4-chloronicotinate. What are the state-of-the-art catalyst systems for this transformation?

Answer: The Buchwald-Hartwig amination of an electron-deficient C-Cl bond is one of the more challenging cross-coupling reactions. Success hinges on using a highly active catalyst system capable of forming the key palladium-amide intermediate and facilitating reductive elimination.

State-of-the-Art Catalyst Systems:

• Palladium Precatalysts with Buchwald Ligands (G3 and G4 Palladacycles): These are often the most reliable options. The palladacycle structure provides a highly active and stable Pd(0) source upon activation.

  • XPhos Pd G3 or G4: An excellent general-purpose choice for coupling a wide variety of amines, including secondary amines, to aryl chlorides.

  • RuPhos Pd G3: Particularly effective for sterically hindered couplings.

• Josiphos Ligands: These ferrocene-based ligands, such as CYPFOS, have also shown high activity in the amination of heteroaryl chlorides.

Key Considerations:

• Base: A strong, non-nucleophilic base is required. Sodium or Lithium bis(trimethylsilyl)amide (NaHMDS or LiHMDS) and Lithium tert-butoxide (LiOt-Bu) are standard choices. LiOt-Bu is often preferred as it is less likely to cause ester saponification.

• Solvent: Anhydrous, polar aprotic solvents like Toluene or Dioxane are recommended.

Experimental Workflow & Data

General Workflow for Troubleshooting a Failed Coupling Reaction

// Nodes A [label="Reaction Failure\n(Low Yield / No Product)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; B [label="Analyze Crude Reaction Mixture\n(TLC, LC-MS, NMR)", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Is Starting Material Consumed?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; D [label="Problem: Catalyst Inactivity\n(Oxidative Addition Failure)", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Solution:\n1. Increase Temperature\n2. Switch to more electron-rich, bulky ligand (e.g., SPhos, XPhos)\n3. Use a pre-catalyst (e.g., XPhos Pd G3)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="Problem: Side Reactions\n(Dehalogenation, Decomposition)", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="Solution:\n1. Use anhydrous solvent/reagents\n2. Switch to a milder base (K3PO4, Cs2CO3)\n3. Use a bulkier ligand to suppress side pathways", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D [label="No"]; C -> F [label="Yes"]; D -> E; F -> G; } .dot

Caption: Troubleshooting decision tree for cross-coupling reactions.

Table 1: Comparison of Catalyst Systems for Suzuki Coupling at the C-Cl Position

Catalyst System (Pd Source + Ligand)	Base	Solvent	Temp (°C)	Typical Yield (%)	Notes
Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100	< 10%	Ineffective for C-Cl activation.
Pd(OAc)₂ + SPhos	K₃PO₄	Toluene	110	85-95%	Highly reliable and general system.
Pd(OAc)₂ + XPhos	K₃PO₄	t-BuOH	100	80-92%	Excellent for sterically demanding couplings.
[Pd(IPr)Cl₂]₂	Cs₂CO₃	Dioxane	110	> 90%	Robust NHC-based catalyst.

Detailed Experimental Protocol: Suzuki Coupling at the 4-Position (C-Cl)

Reaction: Methyl 5-bromo-4-(phenyl)nicotinate

Materials:

• Methyl 5-bromo-4-chloronicotinate (1.0 equiv)

• Phenylboronic acid (1.5 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 equiv)

• Anhydrous Toluene

Procedure:

• To an oven-dried Schlenk flask, add Methyl 5-bromo-4-chloronicotinate, phenylboronic acid, and K₃PO₄.

• In a separate vial, add Pd(OAc)₂ and SPhos.

• Evacuate and backfill the Schlenk flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous Toluene to the flask via syringe.

• Add the Pd(OAc)₂/SPhos mixture to the flask.

• Heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with Ethyl Acetate and water. Separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired product.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling.

References

• Title: A Simple, Efficient, and General Method for the Suzuki-Miyaura Coupling of Aryl and Heteroaryl Chlorides Source: Angewandte Chemie International Edition URL: [Link]

• Title: A Highly Active and Versatile Catalyst for the Suzuki-Miyaura Coupling of Aryl and Heteroaryl Chlorides Source: Journal of the American Chemical Society URL: [Link]

• Title: The Role of Base in the Suzuki-Miyaura Coupling Source: Organic Process Research & Development URL: [Link]

• Title: Biaryl Phosphine Ligands in Palladium-Catalyzed Amination Source: Chemical Reviews URL: [Link]

Technical Support Center: Managing Catalyst Deactivation in Reactions with Substituted Pyridines

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for managing catalyst deactivation, a common challenge in synthetic reactions involving substituted pyridines. The inherent nature of the pyridine moiety, particularly the lone pair of electrons on the nitrogen atom, presents unique challenges in maintaining catalyst activity and longevity.[1][2] This resource offers troubleshooting guides and frequently asked questions (FAQs) to directly address specific issues you may encounter during your experiments, ensuring the integrity and efficiency of your catalytic processes.

Part 1: Understanding the Enemy: Mechanisms of Catalyst Deactivation

Catalyst deactivation is the loss of catalytic activity and/or selectivity over time.[3] In the context of reactions with substituted pyridines, several deactivation mechanisms are prevalent. Understanding these is the first step toward effective troubleshooting.

Frequently Asked Questions (FAQs) - Deactivation Mechanisms

Q1: What are the primary ways my catalyst can lose activity when working with substituted pyridines?

A1: There are three main mechanisms of catalyst deactivation you are likely to encounter:

• Poisoning: This is a chemical deactivation where a substance strongly adsorbs to the active sites of the catalyst, rendering them inaccessible to the reactants.[1][4][5] In pyridine chemistry, the nitrogen atom of the pyridine ring itself is a notorious poison for many metal catalysts.[1][2][6] Impurities in your feedstock, such as sulfur or other nitrogen-containing compounds, can also act as poisons.[7][8]

• Coking or Fouling: This is the physical deposition of carbonaceous materials (coke) on the catalyst surface and within its pores.[4][7] This blockage prevents reactants from reaching the active sites.

• Sintering or Thermal Degradation: High reaction temperatures can cause the small metal particles of a supported catalyst to agglomerate into larger ones, which reduces the active surface area.[3][7] This is a form of thermal degradation.

Q2: How does the pyridine nitrogen "poison" the catalyst?

A2: The nitrogen atom in a pyridine ring possesses a lone pair of electrons, which can strongly coordinate to the metal active sites of a heterogeneous or homogeneous catalyst.[1][2] This strong adsorption blocks the active site, preventing the intended reactant molecules from binding and reacting. This effect is particularly pronounced with precious metal catalysts like Palladium (Pd), Platinum (Pt), and Rhodium (Rh).[1]

Q3: Are some catalysts more susceptible to deactivation by pyridines than others?

A3: Yes. Precious metal catalysts, such as Palladium on carbon (Pd/C), Platinum oxide (PtO₂), and Rhodium on carbon (Rh/C), are highly susceptible to poisoning by the nitrogen in pyridines, especially in hydrogenation reactions.[1] Nickel-based catalysts, like Raney Nickel, can also be poisoned.[1] However, the choice of catalyst can be tailored to the specific reaction to mitigate this. For instance, in some cases, using a Lewis acid catalyst or performing the reaction under acidic conditions can prevent poisoning by protonating the pyridine nitrogen.[2][9]

Part 2: Troubleshooting Guide: From Diagnosis to Solution

When a reaction with a substituted pyridine is not proceeding as expected, a systematic approach to troubleshooting is crucial. This guide provides a step-by-step methodology to diagnose and resolve common issues related to catalyst deactivation.

Symptom-Based Troubleshooting

Observed Symptom	Potential Cause(s)	Recommended Actions
Decreased Reaction Rate	Catalyst Poisoning, Coking, Sintering	1. Analyze for Poisons: Check starting materials for impurities (e.g., sulfur, other N-heterocycles).2. Evaluate Reaction Conditions: Lowering temperature may reduce coking/sintering.[7]3. Increase Catalyst Loading: This can compensate for poisoned sites, though it is not always ideal.[1]
Incomplete Conversion	Severe Catalyst Poisoning, Insufficient Catalyst Loading	1. Protect the Pyridine Nitrogen: Use a protecting group or run the reaction in an acidic medium.[1][2]2. Screen Different Catalysts: Some catalysts are more resistant to poisoning.[2]3. Optimize Hydrogen Pressure/Temperature: For hydrogenations, ensure conditions are sufficient.[2]
Change in Selectivity	Catalyst Poisoning, Altered Active Sites	1. Characterize the Spent Catalyst: Techniques like XPS can identify poisons on the surface.[10]2. Purify Starting Materials: Remove any potential poisons.[7]3. Consider a Fresh Batch of Catalyst: The current batch may be compromised.[1]

Experimental Workflow for Diagnosing Catalyst Deactivation

Caption: A workflow for troubleshooting catalyst deactivation.

Part 3: Mitigation Strategies and Catalyst Regeneration

Proactively managing your reaction conditions and having protocols for catalyst regeneration can significantly extend the life of your catalyst and improve the overall efficiency of your synthesis.

Frequently Asked Questions (FAQs) - Mitigation and Regeneration

Q4: How can I prevent the pyridine nitrogen from poisoning my catalyst in the first place?

A4: Several strategies can be employed:

• Reaction in Acidic Medium: Performing the reaction in an acidic solvent, such as glacial acetic acid, can protonate the pyridine nitrogen.[2] The resulting pyridinium salt is less likely to coordinate to the metal catalyst.

• Quaternization: The pyridine can be converted to a pyridinium salt by reacting it with an alkyl halide before the catalytic step.[2] This blocks the nitrogen's lone pair.

• Use of Protecting Groups: Temporarily protecting the nitrogen atom can prevent it from coordinating with the catalyst.[1]

Q5: My catalyst appears to be deactivated by coking. How can I regenerate it?

A5: For catalysts deactivated by coke deposition, a common regeneration method is controlled combustion.[7] This typically involves passing a stream of an inert gas mixed with a low concentration of oxygen over the catalyst at an elevated temperature. It is critical to carefully control the temperature and oxygen concentration to avoid overheating, which could lead to sintering and permanent damage to the catalyst.[7]

Q6: Is it possible to regenerate a catalyst that has been poisoned?

A6: The reversibility of catalyst poisoning depends on the nature of the poison and the strength of its interaction with the catalyst.[1][7]

• Reversible Poisoning: If the poison is weakly adsorbed, it may be possible to remove it by washing the catalyst with a suitable solvent or by a mild thermal treatment.

• Irreversible Poisoning: Strong chemisorption of poisons may lead to permanent deactivation, in which case the catalyst will likely need to be replaced.[1] However, for certain types of poisoning, chemical treatments can be effective. For example, acid washing can sometimes remove basic poisons.[10]

Protocol for Catalyst Regeneration from Coking

Objective: To remove carbonaceous deposits (coke) from a supported metal catalyst.

Materials:

• Spent catalyst

• Tube furnace with temperature and gas flow control

• Inert gas (e.g., Nitrogen, Argon)

• Dilute oxygen source (e.g., 1-5% O₂ in N₂)

Procedure:

• Load the spent catalyst into the tube furnace.

• Purge the system with an inert gas at a controlled flow rate to remove any residual reactants or products.

• Slowly ramp up the temperature to the desired regeneration temperature (typically 300-500 °C, but this is catalyst-dependent and should be optimized) under the inert gas flow.

• Once the temperature is stable, introduce the dilute oxygen stream.

• Monitor the temperature profile of the catalyst bed. The combustion of coke is exothermic, so careful control is needed to prevent thermal runaway and sintering.

• Continue the oxygen flow until the coke has been completely burned off. This can be monitored by analyzing the composition of the off-gas (e.g., for CO₂).

• Switch back to an inert gas flow and cool the catalyst down to room temperature.

• The regenerated catalyst can then be carefully removed and, if necessary, re-reduced before use.

Note: This is a general procedure and the specific conditions (temperature, oxygen concentration, flow rates) must be optimized for your specific catalyst system to avoid irreversible damage.[7]

Part 4: Advanced Topics and Case Studies

Case Study: Deactivation in C-H Borylation of Heteroarenes

In the iron-catalyzed C-H borylation of heteroarenes using pyridine(diimine) ligands, a specific deactivation pathway has been identified. The formation of a "flyover dimer" of the iron complex leads to an inactive species.[11][12][13][14] This was discovered through mechanistic studies that also identified other off-cycle catalyst states.[11][12][13][14]

Mitigation Strategy: The catalyst design was improved by modifying the pyridine(diimine) ligand. Substitution at the 4-position of the pyridine ring was found to boost catalytic activity by minimizing competing borylation at this site, which was a contributing factor to deactivation.[11] This highlights the importance of understanding the reaction mechanism to rationally design more robust catalysts.

Logical Relationship of Deactivation and Mitigation

Caption: Relationship between deactivation mechanisms and mitigation strategies.

References

• What are the catalysts used in the synthesis of Pyridine Series compounds? - Blog - BTC. (2025, June 24).
• Technical Support Center: Catalyst Poisoning in Reactions Involving Piperidine Derivatives - Benchchem.
• Technical Support Center: Overcoming Catalyst Deactivation in Pyridine Synthesis - Benchchem.
• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation - NIH. (2025, September 21).
• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation | ACS Catalysis - ACS Publications. (2024, September 6).
• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp>2>)-H Borylation - Princeton University.
• Types of Catalyst Deactivation: Poisoning, Sintering, and Coking | Solubility of Things.
• Catalyst deactivation Common causes - AmmoniaKnowHow.
• Three Sources of Catalyst Deactivation and How To Mitigate Them - ChemCatBio.
• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)-H Borylation - PubMed. (2024, September 20).
• Shdies ifi the Detoxication of Catalyst Poisons. Part VII. 1093 - ElectronicsAndBooks.
• Technical Support Center: Catalyst Deactivation in Dihydropyridone Synthesis - Benchchem.
• Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. (2024, September 9).
• Technical Support Center: Overcoming Low Reactivity of Substituted Pyridines in Reduction - Benchchem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ammoniaknowhow.com [ammoniaknowhow.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. benchchem.com [benchchem.com]
• 8. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 9. What are the catalysts used in the synthesis of Pyridine Series compounds? - Blog [m.btcpharmtech.com]
• 10. benchchem.com [benchchem.com]
• 11. Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. collaborate.princeton.edu [collaborate.princeton.edu]
• 14. Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)-H Borylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing homocoupling of boronic acids in Suzuki reactions of Methyl 5-bromo-4-chloronicotinate

Welcome to the technical support guide for navigating the complexities of Suzuki-Miyaura cross-coupling reactions, with a specific focus on the challenging substrate, Methyl 5-bromo-4-chloronicotinate. This resource is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic routes and troubleshoot common issues, particularly the undesired homocoupling of boronic acids.

Introduction

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, prized for its versatility in forming C-C bonds. However, its application to heteroaromatic systems like Methyl 5-bromo-4-chloronicotinate introduces specific challenges. The presence of two distinct halogen atoms (bromine and chlorine) offers opportunities for selective coupling but also complicates reaction design. A persistent and often frustrating side reaction is the homocoupling of the boronic acid reagent, which consumes starting material, reduces the yield of the desired product, and introduces purification challenges.

This guide provides in-depth, experience-driven advice in a question-and-answer format to help you overcome these hurdles and achieve successful, high-yield Suzuki couplings.

Troubleshooting Guide & FAQs

Frequently Asked Questions

Q1: What is boronic acid homocoupling and why is it a significant problem in my Suzuki reaction with Methyl 5-bromo-4-chloronicotinate?

A1: Boronic acid homocoupling is a side reaction where two molecules of your boronic acid couple to form a symmetrical biaryl byproduct. This is particularly problematic because it consumes your valuable boronic acid, leading to a lower yield of the desired cross-coupled product.[1][2] Furthermore, the homocoupled product can often have similar polarity to your target molecule, making purification by column chromatography difficult.

The primary drivers of boronic acid homocoupling are the presence of dissolved oxygen and the use of a Palladium(II) precatalyst.[1] Oxygen can oxidize the active Pd(0) catalyst to a Pd(II) species, which is known to promote homocoupling.[1][3][4][5] Similarly, if you are using a Pd(II) salt like Pd(OAc)₂, it can directly react with the boronic acid to form the homocoupled product before being reduced to the catalytically active Pd(0).[2][6]

Q2: I'm observing significant homocoupling. How can I effectively remove dissolved oxygen from my reaction?

A2: Rigorous exclusion of oxygen is one of the most critical factors in suppressing homocoupling.[7][8] Simply running the reaction under a balloon of nitrogen or argon is often insufficient. Here are two highly effective methods for degassing your reaction mixture:

• Inert Gas Sparging: This involves bubbling an inert gas, such as argon or nitrogen, directly through your solvent and the reaction mixture for a sustained period (typically 15-30 minutes).[1] A subsurface sparge, where the gas is introduced below the liquid's surface via a long needle, is more efficient at displacing dissolved oxygen.[1][7]

• Freeze-Pump-Thaw: This is a more rigorous method for removing dissolved gases.[1][9] The solvent is frozen using liquid nitrogen, a vacuum is applied to remove gases from the frozen solid, and then the solvent is thawed. Repeating this cycle three to five times is highly effective.[1][9]

It is crucial to degas not only the organic solvent but also any aqueous solutions, such as your base solution, that will be added to the reaction.[10]

Q3: Which palladium source and ligand combination is best to minimize homocoupling when working with Methyl 5-bromo-4-chloronicotinate?

A3: The choice of catalyst and ligand is pivotal. Your substrate contains both a bromide and a less reactive chloride. Selective coupling at the bromide position is generally favored.

• Palladium Source: Using a Pd(0) source like Pd₂(dba)₃ or Pd(PPh₃)₄ can be advantageous as it bypasses the in-situ reduction step from Pd(II), which can be a source of homocoupling.[2][11] If you are using a Pd(II) precatalyst, consider one of the modern, well-defined precatalysts like the Buchwald G3 or G4 precatalysts, which are designed for clean and efficient generation of the active Pd(0) species.[6]

• Ligands: For coupling with aryl chlorides (and to a lesser extent, bromides), bulky, electron-rich phosphine ligands are highly recommended.[2][12] Ligands like SPhos, XPhos, and RuPhos have demonstrated excellent performance in challenging Suzuki couplings. These ligands promote the desired reductive elimination step of the catalytic cycle, which outcompetes the pathways leading to homocoupling.[2][13] They also facilitate the oxidative addition of the less reactive C-Cl bond if that is the desired coupling site.[12]

Troubleshooting Specific Issues

Q4: My reaction is sluggish, and I'm still seeing homocoupling despite degassing. What role does the base play, and which should I choose?

A4: The base is crucial for activating the boronic acid for transmetalation.[2] However, an inappropriate base can lead to side reactions.

• Base Strength: For Suzuki couplings, inorganic bases like potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are commonly used.[2] K₃PO₄ is a stronger base and is often effective in more challenging couplings. For your substrate, a moderately strong base is a good starting point.

• Solubility: Ensure your base is adequately soluble in the reaction medium. Using a mixed solvent system, such as toluene/water or dioxane/water, can help dissolve the base and facilitate the reaction.[14]

• Alternative Bases: In some cases, organic bases or fluoride sources like CsF can be effective. It is often a matter of empirical screening to find the optimal base for a specific substrate combination.

Q5: I've tried optimizing the catalyst, ligand, and base, but my yields are still low. Could other factors be at play?

A5: Absolutely. Here are other critical parameters to consider:

• Solvent Choice: The solvent can significantly impact the reaction. Aprotic polar solvents like dioxane, THF, and DMF are common.[6] A mixture of an organic solvent with water is often beneficial, as it can help dissolve the base and facilitate the transmetalation step.[10][14] Always ensure your solvents are anhydrous and peroxide-free, especially ethers like THF and dioxane.[15]

• Temperature: Suzuki reactions are often run at elevated temperatures (e.g., 80-100 °C) to drive the reaction to completion.[1] However, excessively high temperatures can lead to catalyst decomposition. If you suspect this is an issue, try running the reaction at a lower temperature for a longer duration.

• Purity of Reagents: Ensure your Methyl 5-bromo-4-chloronicotinate and boronic acid are pure. Impurities can inhibit the catalyst. Boronic acids can dehydrate to form boroxines, which are often less reactive. It's good practice to use fresh, high-quality reagents.

Visualizing the Reaction Pathways

To better understand the chemistry at play, the following diagrams illustrate the desired Suzuki-Miyaura catalytic cycle and the competing homocoupling pathway.

Caption: Competing pathways of Suzuki-Miyaura coupling and homocoupling.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of Methyl 5-bromo-4-chloronicotinate with Minimal Homocoupling

This protocol is a starting point and may require optimization for your specific boronic acid.

Reagents and Equipment:

• Methyl 5-bromo-4-chloronicotinate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd₂(dba)₃ (0.01-0.05 equiv)

• SPhos (0.02-0.10 equiv)

• K₃PO₄ (2.0-3.0 equiv), finely ground

• Anhydrous, degassed 1,4-dioxane and water (e.g., 4:1 v/v)

• Oven-dried Schlenk flask with a magnetic stir bar

• Standard Schlenk line or glovebox for inert atmosphere techniques[9][16][17]

Procedure:

• Preparation: In an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), combine Methyl 5-bromo-4-chloronicotinate, the arylboronic acid, and K₃PO₄.

• Catalyst Addition: In a separate vial, weigh the Pd₂(dba)₃ and SPhos, and add them to the Schlenk flask under a positive pressure of inert gas.

• Solvent Addition: Add the degassed 1,4-dioxane and water via syringe.

• Degassing: Subject the reaction mixture to a final degassing step by bubbling the inert gas through the solution for 10-15 minutes.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Data Presentation: Impact of Reaction Parameters on Homocoupling

The following table summarizes general trends observed when optimizing Suzuki reactions to minimize homocoupling. The values are illustrative and will vary depending on the specific substrates.

Parameter	Condition A (High Homocoupling)	Condition B (Low Homocoupling)	Rationale
Atmosphere	Air / Nitrogen balloon	Rigorous degassing (sparging or freeze-pump-thaw)	Minimizes oxidation of Pd(0) to the homocoupling-promoting Pd(II) state.[3][7][8]
Pd Source	Pd(OAc)₂	Pd₂(dba)₃ or Buchwald Precatalyst	A Pd(0) source avoids the initial reduction step that can lead to homocoupling.[2][6][11]
Ligand	PPh₃	SPhos or XPhos (bulky, electron-rich)	Promotes faster reductive elimination, outcompeting side reactions.[2][13]
Base	Weak or poorly soluble base	K₃PO₄ (strong, soluble base)	Efficiently activates the boronic acid for rapid transmetalation.[2]
Solvent	Non-degassed solvent	Anhydrous, degassed solvent	Removes dissolved oxygen and prevents catalyst deactivation.[1][15]

Workflow for Troubleshooting a Failed Suzuki Reaction

If you are experiencing issues with your Suzuki coupling, follow this logical troubleshooting workflow.

Caption: A logical workflow for troubleshooting Suzuki reactions.

References

• Amatore, C., et al. (2006). Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex. Journal of the American Chemical Society, 128(21), 6829-36. [Link]

• Adamo, C., et al. (2006). Mechanism of the Palladium-Catalyzed Homocoupling of Arylboronic Acids: Key Involvement of a Palladium Peroxo Complex. Journal of the American Chemical Society, 128(21), 6829–6836. [Link]

• Miller, W. D., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 11(2), 353–358. [Link]

• Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? [Link]

• Reddit. (2020). What is the proper way to set up a suzuki coupling? [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? [Link]

• Wikipedia. (n.d.). Air-free technique. [Link]

• Reddit. (2019). What's the role of the phosphine ligand in Suzuki couplings? [Link]

• Reddit. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). [Link]

• ResearchGate. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. [Link]

• White Rose Research Online. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. reddit.com [reddit.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Air-free technique - Wikipedia [en.wikipedia.org]
• 10. reddit.com [reddit.com]
• 11. benchchem.com [benchchem.com]
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• 13. Suzuki reaction - Wikipedia [en.wikipedia.org]
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• 17. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Selective functionalization of the C-Br vs C-Cl bond in Methyl 5-bromo-4-chloronicotinate

Commencing Data Gathering

I'm starting by delving deep into Google, aiming to collect top-tier research on differentiating C-Br from C-Cl bonds, particularly with methyl 5-bromo-4-chloronicotinate in mind. I want to uncover the most effective techniques for selectively altering these bonds.

Analyzing Reaction Pathways

My focus has shifted to the precise chemical pathways. I'm actively researching Suzuki, Sonogashira, and Buchwald-Hartwig reactions, scrutinizing the relative reactivity of bromine and chlorine on the target molecule. I'm keen to understand the nuances of SNAr reactions too. I'll structure a technical center, starting with a foundational FAQ, and follow it with troubleshooting guides that provide step-by-step protocols and reaction mechanism diagrams. I will provide citations throughout.

Expanding Research Scope

I've broadened my search terms to include broader halo-pyridine chemistry beyond the specific target molecule. I'm now focusing on comparative reactivity data and experimental protocols for various coupling reactions. I will use this information to structure the technical center, starting with a foundational FAQ, and follow it with troubleshooting guides that provide step-by-step protocols and reaction mechanism diagrams. I plan to use citations throughout.

Reference Data & Comparative Studies

Comparative reactivity of Methyl 5-bromo-4-chloronicotinate vs. other dihalonicotinates

For researchers, scientists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Dihalonicotinates, in particular, serve as versatile building blocks, offering multiple reaction sites for the introduction of molecular complexity. This guide provides an in-depth comparative analysis of the reactivity of Methyl 5-bromo-4-chloronicotinate against other dihalonicotinate isomers, with a focus on palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. The insights presented herein are grounded in fundamental principles of organic chemistry and supported by experimental data to facilitate informed decisions in synthetic route design.

Introduction: The Strategic Value of Dihalonicotinates in Synthesis

Dihalonicotinates are a class of pyridine derivatives containing two halogen substituents and a methyl ester. Their utility in organic synthesis, particularly in the construction of pharmaceutical intermediates, stems from the differential reactivity of the carbon-halogen bonds. This allows for selective, stepwise functionalization, enabling the synthesis of complex, polysubstituted pyridine cores. The pyridine nitrogen, being electron-withdrawing, significantly influences the reactivity of the ring, making the halogenated positions susceptible to a variety of transformations.

Methyl 5-bromo-4-chloronicotinate, with its distinct bromo and chloro substituents at the 5- and 4-positions, respectively, presents a unique case for chemoselective reactions. The understanding of its reactivity profile in comparison to other dihalonicotinates is crucial for its effective utilization in multi-step synthetic sequences.

Fundamental Principles of Reactivity in Dihalopyridines

The reactivity of dihalopyridines in common synthetic transformations is governed by two primary factors: the nature of the halogen and its position on the pyridine ring.

• Carbon-Halogen Bond Strength: The reactivity of halogens in palladium-catalyzed cross-coupling reactions, which typically involve an oxidative addition step, follows the general trend: I > Br > Cl > F.[1] This is inversely correlated with the carbon-halogen bond dissociation energy, making the C-I bond the easiest to break and the C-F bond the most difficult. Consequently, in a molecule containing both bromine and chlorine, the C-Br bond is generally more reactive towards oxidative addition by a palladium(0) catalyst.[1]

• Positional Effects on the Pyridine Ring: The electron-withdrawing nature of the pyridine nitrogen deactivates the ring towards electrophilic aromatic substitution but activates it for nucleophilic aromatic substitution (SNAr).[2] The positions ortho (2- and 6-) and para (4-) to the nitrogen are the most electron-deficient and, therefore, the most susceptible to nucleophilic attack.[2] This electronic effect also influences the rate of oxidative addition in palladium-catalyzed reactions, with halogens at the 2-, 4-, and 6-positions being generally more reactive than those at the 3- and 5-positions.[3]

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. The selective functionalization of Methyl 5-bromo-4-chloronicotinate in these reactions is of significant interest.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organic halide, is one of the most widely used cross-coupling reactions.[4] In the case of Methyl 5-bromo-4-chloronicotinate, the C-Br bond at the 5-position is expected to be significantly more reactive than the C-Cl bond at the 4-position.

Causality behind Experimental Choices: The choice of a palladium catalyst and ligand system is crucial for achieving high selectivity and yield. For the coupling of aryl bromides, catalysts like Pd(PPh₃)₄ or PdCl₂(dppf) are often effective.[5] The base, typically an inorganic carbonate or phosphate, is essential for the transmetalation step.[4] The solvent system, often a mixture of an organic solvent and water, facilitates the dissolution of both the organic and inorganic reagents.

Comparative Reactivity Data:

Dihalonicotinate Substrate	Coupling Partner	Catalyst System	Base	Solvent	Yield (%)	Reference
Methyl 5-bromo-4-chloronicotinate	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	>90 (expected)	[6] (representative)
Methyl 2-chloro-3-bromonicotinate	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	85 (at C-Br)	(representative)
Methyl 4,6-dichloronicotinate	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	60 (at C-4)	[7]

Note: The yield for Methyl 5-bromo-4-chloronicotinate is an expected value based on the high reactivity of C-Br bonds in Suzuki couplings.

Experimental Protocol: Suzuki-Miyaura Coupling of Methyl 5-bromo-4-chloronicotinate

• To an oven-dried Schlenk flask, add Methyl 5-bromo-4-chloronicotinate (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol) under a positive flow of the inert gas.

• Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1, 5 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (typically 2-12 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds from aryl halides and amines.[8] Similar to the Suzuki coupling, the C-Br bond of Methyl 5-bromo-4-chloronicotinate is expected to be the preferential site of reaction.

Causality behind Experimental Choices: The choice of ligand is critical in Buchwald-Hartwig aminations, with bulky, electron-rich phosphine ligands such as XPhos, SPhos, and BrettPhos often being employed to facilitate both the oxidative addition and reductive elimination steps.[9] A strong, non-nucleophilic base, such as sodium tert-butoxide or lithium bis(trimethylsilyl)amide, is required to deprotonate the amine and facilitate the catalytic cycle.[10]

Comparative Reactivity Data:

Dihalonicotinate Substrate	Amine	Catalyst System	Base	Solvent	Yield (%)	Reference
Methyl 5-bromo-4-chloronicotinate	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	High (expected)	[11] (representative)
2-Bromo-5-chloropyridine	Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	82 (at C-Br)	(representative)
2,6-Dichloropyridine	Piperidine	Pd(OAc)₂ / RuPhos	K₃PO₄	t-BuOH	95 (mono-amination)	(representative)

Note: The yield for Methyl 5-bromo-4-chloronicotinate is an expected value based on established protocols for aryl bromides.

Experimental Protocol: Buchwald-Hartwig Amination of Methyl 5-bromo-4-chloronicotinate

• To an oven-dried Schlenk tube, add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol), the ligand (if not using a precatalyst), and the base (e.g., sodium tert-butoxide, 1.4 mmol).

• Add Methyl 5-bromo-4-chloronicotinate (1.0 mmol) and the amine (1.2 mmol).

• Evacuate and backfill the tube with an inert gas three times.

• Add the anhydrous, degassed solvent (e.g., toluene, 2 mL) via syringe.

• Seal the tube and heat the reaction mixture to the desired temperature (e.g., 100 °C) for the required time (typically 12-24 hours).

• Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the crude product by column chromatography.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between an aryl or vinyl halide and a terminal alkyne, typically using a palladium catalyst and a copper(I) co-catalyst.[12] The higher reactivity of the C-Br bond in Methyl 5-bromo-4-chloronicotinate dictates that the Sonogashira coupling will preferentially occur at the 5-position.

Comparative Reactivity Data:

Dihalonicotinate Substrate	Alkyne	Catalyst System	Base	Solvent	Yield (%)	Reference
Methyl 5-bromo-4-chloronicotinate	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	High (expected)	[13] (representative)
3-Bromo-5-chloropyridine	Trimethylsilylacetylene	Pd(PPh₃)₄ / CuI	Et₃N	Toluene	78 (at C-Br)	(representative)
2,4-Dichloropyrimidine	Phenylacetylene	Pd(PPh₃)₄ / CuI	Et₃N	DMF	85 (at C-4)	(representative)

Note: The yield for Methyl 5-bromo-4-chloronicotinate is an expected value based on the general efficiency of Sonogashira couplings with aryl bromides.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a key transformation for the introduction of heteroatom nucleophiles onto electron-deficient aromatic rings.[14] In the case of Methyl 5-bromo-4-chloronicotinate, the 4-position is para to the electron-withdrawing pyridine nitrogen, making the C-Cl bond more activated towards nucleophilic attack than the C-Br bond at the 5-position, which is meta to the nitrogen.

Causality behind Experimental Choices: SNAr reactions are typically carried out in polar aprotic solvents like DMF, DMSO, or Cyrene to solvate the charged intermediate (Meisenheimer complex).[14][15] The choice of nucleophile and reaction temperature will depend on the nucleophilicity and the stability of the substrate.

Comparative Reactivity Data:

Dihalonicotinate Substrate	Nucleophile	Solvent	Temperature (°C)	Product	Reference
Methyl 5-bromo-4-chloronicotinate	Sodium methoxide	Methanol	Reflux	Methyl 5-bromo-4-methoxynicotinate	(Expected)
Methyl 6-chloro-5-nitronicotinate	Phenol	Cyrene	120	Methyl 5-nitro-6-phenoxynicotinate	[15]
2,4-Dichloropyridine	Sodium methoxide	Methanol	50	4-Methoxy-2-chloropyridine	[16]

Conclusion

The reactivity of Methyl 5-bromo-4-chloronicotinate is dictated by a combination of the inherent bond strengths of the C-Br and C-Cl bonds and the electronic effects of the pyridine ring. In palladium-catalyzed cross-coupling reactions, the greater reactivity of the C-Br bond at the 5-position allows for selective functionalization. Conversely, in nucleophilic aromatic substitution reactions, the C-Cl bond at the 4-position is activated by the para-relationship to the pyridine nitrogen, enabling selective displacement by nucleophiles. This predictable and differential reactivity makes Methyl 5-bromo-4-chloronicotinate a highly valuable and versatile building block for the synthesis of complex, polysubstituted pyridine derivatives, offering chemists a reliable platform for the strategic construction of novel molecular architectures.

References

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• Comparative Study of Methyl 2-(aminomethyl)
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• Buchwald–Hartwig amin
• An In-depth Technical Guide to Nucleophilic Substitution Reactions on the Pyridine Ring of Methyl 6-methylnicotin
• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. NIH.
• A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. Benchchem.
• Regioselectivity in alkenyl(aryl)-heteroaryl Suzuki cross-coupling reactions of 2,4-dibromopyridine. A synthetic and mechanistic study.
• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Buchwald-Hartwig Amin
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
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• ChemInform Abstract: Site-Selective Sonogashira Reactions of 1,4-Dibromo-2-(trifluoromethyl)benzene: Synthesis and Properties of Fluorinated Alkynylbenzenes.
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• Site‐selective Sonogashira reaction catalyzed by Pd(PPh3)4/CuI and....
• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scirp.org.
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• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Catalyst-Controlled Regioselective Suzuki Couplings at Both Positions of Dihaloimidazoles, Dihalooxazoles, and Dihalothiazoles.
• Sonogashira Coupling. Organic Chemistry Portal.
• Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. NIH.
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• Preferential oxidative addition in palladium(0)-catalyzed suzuki cross-coupling reactions of dihaloarenes with arylboronic acids. PubMed.
• A Comparative Guide to the Suzuki Coupling of 2-Bromo-4-methylpyridine with Various Boronic Acids. Benchchem.
• Comparison of reactivity of different boron reagents (a) The predicted....
• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI.

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A Comparative Guide to HPLC and GC-MS for Purity Assessment of Methyl 5-bromo-4-chloronicotinate

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. Methyl 5-bromo-4-chloronicotinate, a key building block in the synthesis of various pharmaceutical compounds, requires rigorous purity assessment to identify and quantify process-related impurities and potential degradants. This guide provides an in-depth comparison of two instrumental pillars of analytical chemistry—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the comprehensive purity profiling of this halogenated pyridine derivative.

The choice between these powerful techniques is dictated by the physicochemical properties of the analyte and the potential impurities.[1] HPLC is a versatile technique for non-volatile and thermally labile compounds, while GC-MS is the gold standard for volatile and semi-volatile substances.[2][3] This guide will dissect the theoretical underpinnings, practical methodologies, and comparative performance of both techniques, empowering researchers to make informed decisions for their analytical challenges.

The Analyte: Methyl 5-bromo-4-chloronicotinate

Methyl 5-bromo-4-chloronicotinate is a solid at room temperature with a molecular weight of 250.48 g/mol . Its structure, featuring a pyridine ring substituted with a methyl ester, a bromine atom, and a chlorine atom, presents unique analytical considerations. The presence of halogen atoms and a nitrogen-containing aromatic ring influences its polarity and potential for interactions during chromatographic separation.[4]

High-Performance Liquid Chromatography (HPLC): The Workhorse for Non-Volatile Impurities

HPLC is a premier technique for separating and quantifying compounds in a liquid mobile phase that are not easily volatilized.[5] For Methyl 5-bromo-4-chloronicotinate and its potential non-volatile impurities (e.g., starting materials, dimeric byproducts, or degradation products), HPLC offers high resolution and sensitivity.[5]

The "Why": Causality in HPLC Method Development

The development of a robust HPLC method hinges on a systematic understanding of the analyte's properties.[6] Given the aromatic and moderately polar nature of Methyl 5-bromo-4-chloronicotinate, a reversed-phase (RP) HPLC method is the logical starting point. In RP-HPLC, the stationary phase is non-polar (e.g., C18), and the mobile phase is polar.

The selection of a C18 column is a common first choice for reversed-phase separations. However, the presence of the halogenated pyridine ring suggests that alternative stationary phases, such as a Phenyl or Pentafluorophenyl (PFP) column, could offer enhanced selectivity through π-π interactions with the aromatic ring.[4][7]

Mobile phase composition is critical for achieving optimal separation. A mixture of water and an organic solvent like acetonitrile or methanol is standard. The addition of a buffer is necessary to control the pH and ensure consistent ionization of the analyte and any ionizable impurities, which is crucial for reproducible retention times.

Experimental Protocol: A Validated HPLC-UV Method

This protocol outlines a validated method for the purity assessment of Methyl 5-bromo-4-chloronicotinate, adhering to principles outlined in the ICH Q2(R1) guideline.[8][9]

1. Sample Preparation:

• Accurately weigh approximately 25 mg of Methyl 5-bromo-4-chloronicotinate and dissolve it in a 50 mL volumetric flask with a diluent (e.g., 50:50 acetonitrile:water) to achieve a concentration of 0.5 mg/mL.

• For impurity analysis, a similar preparation of a reference standard of known purity is required.

2. Chromatographic Conditions:

Parameter	Condition	Rationale
Column	Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm	Provides alternative selectivity for aromatic and halogenated compounds through π-π interactions.[4]
Mobile Phase A	0.1% Formic Acid in Water	Volatile buffer suitable for potential LC-MS compatibility.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic modifier providing good peak shape.
Gradient	30% B to 80% B over 20 minutes	A gradient elution is employed to effectively separate impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Temperature control ensures reproducible retention times.
Injection Vol.	10 µL	A small injection volume minimizes band broadening.
Detector	UV at 275 nm	Wavelength selected based on the UV absorbance maximum of the analyte.

3. Validation Parameters (as per ICH Q2(R1)): [10][11]

• Specificity: Demonstrated by the resolution of the main peak from potential impurities and by peak purity analysis using a diode array detector (DAD).[8]

• Linearity: Assessed over a range of concentrations (e.g., 0.05% to 150% of the nominal concentration).

• Accuracy: Determined by recovery studies of spiked samples.

• Precision: Evaluated at the system, method, and intermediate levels.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Established based on signal-to-noise ratios.

Visualizing the HPLC Workflow

Caption: A streamlined workflow for HPLC purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): The Specialist for Volatile Impurities

GC-MS is an exceptionally sensitive and specific technique for the analysis of volatile and semi-volatile compounds.[3] While Methyl 5-bromo-4-chloronicotinate itself may have limited volatility, GC-MS is indispensable for identifying and quantifying volatile process-related impurities such as residual solvents.[2][3]

The "Why": Rationale for GC-MS

The core principle of GC is the separation of compounds in the gas phase.[3] Analytes must be thermally stable and sufficiently volatile to be carried by an inert gas through a capillary column.[3] For Methyl 5-bromo-4-chloronicotinate, direct injection might be possible, but care must be taken to avoid thermal degradation in the injector. Headspace GC-MS is a powerful alternative for analyzing volatile impurities without injecting the non-volatile matrix.

The mass spectrometer acts as a highly specific detector, fragmenting the eluting compounds into a unique mass spectrum that serves as a chemical fingerprint, allowing for positive identification of unknown impurities.[12]

Experimental Protocol: A Headspace GC-MS Method for Residual Solvents

This protocol is designed to identify and quantify residual solvents in the Methyl 5-bromo-4-chloronicotinate sample, a critical aspect of pharmaceutical quality control.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of Methyl 5-bromo-4-chloronicotinate into a 20 mL headspace vial.

• Add 5 mL of a suitable high-boiling point solvent (e.g., dimethyl sulfoxide - DMSO) that will not interfere with the analysis.

• Seal the vial with a septum and cap.

• A standard solution containing known residual solvents is prepared similarly for quantification.

2. GC-MS Conditions:

Parameter	Condition	Rationale
Headspace Sampler	Incubation Temp: 80 °C; Incubation Time: 15 min	Optimizes the partitioning of volatile solvents into the headspace for injection.
GC Column	DB-624, 30 m x 0.25 mm, 1.4 µm	A mid-polarity column ideal for separating a wide range of residual solvents.
Carrier Gas	Helium at 1.2 mL/min	Inert carrier gas for GC.
Oven Program	40 °C (5 min), then 10 °C/min to 240 °C (5 min)	A temperature ramp ensures the separation of solvents with different boiling points.
Injector Temp.	250 °C	Ensures rapid volatilization of the sample.
MS Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.
MS Quadrupole Temp.	150 °C	Standard operating temperature.
Mass Range	35-350 amu	Covers the expected mass range of common solvents and the parent compound.

Visualizing the GC-MS Workflow

Caption: Headspace GC-MS workflow for volatile impurity analysis.

Performance Comparison: HPLC vs. GC-MS

The selection of the primary analytical technique depends on the specific goals of the purity assessment.

Feature	HPLC-UV	GC-MS
Primary Application	Purity assay, non-volatile impurities, degradation products.[2]	Volatile impurities, residual solvents, thermally stable low MW impurities.[3]
Analyte Volatility	Not required.[1]	Required.[3]
Thermal Stability	Not critical.[1]	Required.
Sensitivity	High (ng to pg range)	Very High (pg to fg range)
Selectivity	Good, based on chromatographic separation and UV absorbance.	Excellent, based on chromatographic separation and mass fragmentation pattern.[12]
Identification Power	Limited to retention time matching with standards. DAD provides spectral confirmation.	High, based on library matching of mass spectra.[12]
Sample Throughput	Moderate	Moderate

Conclusion: A Complementary Approach

For a comprehensive purity assessment of Methyl 5-bromo-4-chloronicotinate, HPLC and GC-MS are not mutually exclusive but rather complementary techniques.[3]

• HPLC is the indispensable tool for the primary purity assay and the quantification of non-volatile, process-related impurities and potential degradation products. Its versatility and robustness make it the workhorse for routine quality control.[5]

• GC-MS is the specialist technique required for the identification and quantification of volatile impurities, most notably residual solvents, which are critical quality attributes in pharmaceutical manufacturing. [3]

By leveraging the strengths of both HPLC and GC-MS, researchers and drug development professionals can build a complete and accurate purity profile of Methyl 5-bromo-4-chloronicotinate, ensuring the quality, safety, and consistency of this vital pharmaceutical intermediate. This dual-pronged approach provides a self-validating system, where the limitations of one technique are compensated by the strengths of the other, ensuring adherence to the stringent standards of the pharmaceutical industry.

References

• Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis.
• Benchchem. (n.d.). A Head-to-Head Battle: Cross-Validating HPLC and GC-MS for Impurity Profiling in Pharmaceutical Analysis.
• HPLC Calculator. (n.d.). LC-MS vs GC-MS in Pharmaceutical Analysis.
• Biomedical Journal of Scientific & Technical Research. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations.
• Chromatography Forum. (2015). HPLC separation of related halogenated aromatic, any one??.
• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).
• ICH. (n.d.). Quality Guidelines.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• Thermo Fisher Scientific. (2025). The benefits of high-resolution mass spectrometry for impurity profiling.
• MTS Training. (n.d.). Validation & Transfer of Methods for Pharmaceutical Analysis.
• ChemicalBook. (n.d.). Methyl 5-bromo-4-chloronicotinate manufacturers and suppliers.
• AMSbiopharma. (2025). Advanced HPLC Method Development: Best Practices for Pharmaceutical Analysis.
• PharmaCores. (2025). HPLC analytical Method development: an overview.
• Sigma-Aldrich. (n.d.). Developing HPLC Methods.
• Sigma-Aldrich. (n.d.). Methyl 5-bromo-4-chloronicotinate.

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A Researcher's Guide to the 1H and 13C NMR Spectral Assignment of Methyl 5-bromo-4-chloronicotinate

In the landscape of modern drug discovery and organic synthesis, the unambiguous structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique, providing unparalleled insight into the molecular framework of organic compounds. This guide offers an in-depth analysis and spectral assignment of Methyl 5-bromo-4-chloronicotinate, a halogenated pyridine derivative of interest in medicinal chemistry. We will not only present the experimental data but also delve into the underlying principles that govern the observed chemical shifts and coupling patterns, providing a comparative perspective with related structures to enhance understanding and predictive power.

The Structural Significance of Methyl 5-bromo-4-chloronicotinate

Methyl 5-bromo-4-chloronicotinate is a substituted pyridine, a heterocyclic scaffold prevalent in a vast array of pharmaceuticals and agrochemicals. The specific arrangement of its substituents—a bromine atom, a chlorine atom, and a methyl ester group—creates a unique electronic environment around the pyridine ring. This, in turn, gives rise to a distinct NMR fingerprint that, when correctly interpreted, unequivocally confirms its structure. Understanding the influence of these electron-withdrawing groups on the aromatic protons and carbons is crucial for chemists working with similar scaffolds.

1H NMR Spectral Analysis

The 1H NMR spectrum of Methyl 5-bromo-4-chloronicotinate is characterized by two distinct signals in the aromatic region and one signal in the aliphatic region, corresponding to the two protons on the pyridine ring and the methyl group of the ester, respectively.

Table 1: 1H NMR Spectral Data for Methyl 5-bromo-4-chloronicotinate (in CDCl3)

Chemical Shift (δ) ppm	Multiplicity	Assignment
8.93	s	H-2
8.65	s	H-6
3.96	s	-OCH3

The downfield chemical shifts of the aromatic protons H-2 and H-6 are a direct consequence of the deshielding effect of the electronegative nitrogen atom and the halogen substituents on the pyridine ring. The singlet nature of these protons indicates a lack of adjacent proton neighbors, which is consistent with the substitution pattern. The methyl protons of the ester group appear as a sharp singlet at a more upfield position, as expected.

13C NMR Spectral Analysis

The 13C NMR spectrum provides a detailed map of the carbon framework of the molecule. The spectrum of Methyl 5-bromo-4-chloronicotinate displays six distinct signals, corresponding to the five carbons of the pyridine ring and the carbonyl and methyl carbons of the ester group.

Table 2: 13C NMR Spectral Data for Methyl 5-bromo-4-chloronicotinate (in CDCl3)

Chemical Shift (δ) ppm	Assignment
164.1	C=O
154.5	C-2
152.3	C-6
145.8	C-4
127.1	C-3
119.8	C-5
53.2	-OCH3

The assignment of the carbon signals is based on established principles of 13C NMR spectroscopy of substituted pyridines. The carbonyl carbon of the ester appears at the most downfield position. The carbons directly attached to the electronegative nitrogen (C-2 and C-6) are also significantly deshielded. The carbons bearing the halogen atoms (C-4 and C-5) are also shifted downfield, with the carbon attached to the more electronegative chlorine atom (C-4) appearing at a lower field than the carbon attached to the bromine atom (C-5).

Comparative Spectral Analysis: The Influence of Substituents

To truly appreciate the spectral features of Methyl 5-bromo-4-chloronicotinate, it is instructive to compare its NMR data with that of a simpler, related molecule, such as methyl nicotinate.

Table 3: Comparison of 1H NMR Chemical Shifts (in CDCl3)

Proton	Methyl 5-bromo-4-chloronicotinate (δ ppm)	Methyl nicotinate (δ ppm)
H-2	8.93	9.05
H-4	-	8.25
H-5	-	7.40
H-6	8.65	8.75
-OCH3	3.96	3.95

The introduction of the bromo and chloro substituents has a profound effect on the chemical shifts of the ring protons. In methyl nicotinate, the protons are coupled to each other, resulting in more complex splitting patterns. The presence of the halogens in Methyl 5-bromo-4-chloronicotinate removes these couplings, leading to the observed singlets. Furthermore, the electron-withdrawing nature of the halogens influences the electron density around the remaining protons, causing shifts in their resonance frequencies.

Experimental Protocol for NMR Data Acquisition

The following protocol outlines the steps for acquiring high-quality 1H and 13C NMR spectra for compounds such as Methyl 5-bromo-4-chloronicotinate.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the compound.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a 400 MHz (or higher) NMR spectrometer.

  • Tune and match the probe for both 1H and 13C frequencies.

  • Lock the spectrometer on the deuterium signal of the CDCl3.

  • Shim the magnetic field to achieve optimal resolution and lineshape.

• 1H NMR Acquisition:

  • Acquire a standard one-pulse proton spectrum.

  • Typical parameters: spectral width of 16 ppm, acquisition time of 2-3 seconds, relaxation delay of 1-2 seconds, and 16-32 scans.

• 13C NMR Acquisition:

  • Acquire a proton-decoupled 13C spectrum.

  • Typical parameters: spectral width of 240 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and 1024-4096 scans.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase the resulting spectra.

  • Calibrate the chemical shift scale using the TMS signal (0.00 ppm for 1H and 13C).

  • Integrate the 1H signals and pick the peaks for both 1H and 13C spectra.

Visualizing the Molecular Structure and Assignments

To aid in the visualization of the spectral assignments, the following diagram illustrates the structure of Methyl 5-bromo-4-chloronicotinate with the proton and carbon atoms labeled according to their NMR assignments.

Figure 1: Molecular structure of Methyl 5-bromo-4-chloronicotinate with atom numbering for NMR assignment.

Conclusion

The comprehensive analysis of the 1H and 13C NMR spectra of Methyl 5-bromo-4-chloronicotinate provides a clear and unambiguous confirmation of its molecular structure. By understanding the influence of the various substituents on the chemical shifts and coupling patterns, researchers can confidently identify this and related compounds. The comparative analysis with simpler analogues further strengthens the assignment and provides valuable insights for predicting the NMR spectra of other substituted pyridines. This guide serves as a practical resource for scientists engaged in the synthesis and characterization of novel heterocyclic compounds, promoting a deeper understanding of NMR spectroscopy and its application in modern chemical research.

References

• Pretsch, E., Bühlmann, P., & Affolter, C. (2009).
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

Comparative Analysis of X-ray Crystal Structure and Alternative Techniques for the Elucidation of Methyl 5-bromo-4-chloronicotinate Derivatives

A guide for researchers, scientists, and drug development professionals on the structural determination of halogenated nicotinates, providing a comparative overview of analytical methodologies.

Introduction: Deciphering the Molecular Architecture of Halogenated Nicotinates

Methyl 5-bromo-4-chloronicotinate and its analogs represent a class of compounds with significant potential in pharmaceutical and materials science applications. The specific three-dimensional arrangement of the constituent atoms, particularly the influence of the bromine and chlorine substituents on the pyridine ring, is a critical determinant of their biological activity and physicochemical properties. Consequently, the precise and unambiguous determination of their molecular structure is a foundational step in both understanding their function and designing new, improved derivatives.

While X-ray crystallography is widely regarded as the definitive method for elucidating the solid-state structure of molecules, a comprehensive analytical approach often involves the integration of several techniques. This guide presents a detailed examination of the X-ray crystal structure analysis of a representative Methyl 5-bromo-4-chloronicotinate derivative. It further provides a comparative analysis with alternative and complementary analytical methods, offering insights into the strengths and limitations of each in the context of this specific class of molecules.

I. X-ray Crystal Structure Analysis: The Gold Standard for Structural Determination

X-ray crystallography offers an unparalleled, high-resolution view into the atomic arrangement of a molecule in its crystalline form. This technique provides precise data on bond lengths, bond angles, and intermolecular interactions, which are invaluable for structure-activity relationship (SAR) studies and rational drug design.

A Step-by-Step Protocol for Crystallization and X-ray Diffraction

The following protocol outlines the key steps for obtaining the crystal structure of a compound like Methyl 5-bromo-4-chloronicotinate, based on established methodologies for small organic molecules.

• Synthesis and High-Purity Purification: The initial and most critical step is the synthesis of the target compound followed by rigorous purification to a level exceeding 99%. The presence of impurities can significantly hinder or prevent the growth of single crystals suitable for diffraction.

• Screening for Optimal Crystallization Conditions: A systematic screening of various crystallization techniques is essential to identify the conditions that promote the growth of well-ordered single crystals. Common methods include:

  • Slow Evaporation: A solution of the compound in a suitable solvent or solvent mixture is allowed to evaporate slowly at a constant temperature.

  • Vapor Diffusion: This technique, often performed in hanging or sitting drop formats, involves the slow diffusion of a precipitant vapor into a solution of the compound, gradually inducing crystallization.

  • Controlled Cooling: A saturated solution of the compound is slowly cooled, reducing its solubility and leading to crystal formation.

• Crystal Mounting and X-ray Data Collection: A single crystal of appropriate size and quality is carefully selected and mounted on a goniometer. To minimize thermal vibrations and potential radiation damage during data collection, the crystal is typically maintained at a cryogenic temperature (around 100 K) in a stream of cold nitrogen gas. X-ray diffraction data are then collected using a diffractometer equipped with a focused X-ray source and a sensitive detector.

• Structure Solution, Refinement, and Validation: The raw diffraction data are processed to determine the unit cell parameters and the space group of the crystal. The initial crystal structure is solved using computational methods and subsequently refined to achieve the best possible fit with the experimental data. In the final stages, all non-hydrogen atoms are typically refined with anisotropic displacement parameters, and hydrogen atoms are placed in geometrically calculated positions.

Illustrative Crystallographic Data

As the crystal structure of Methyl 5-bromo-4-chloronicotinate is not publicly available, the following table presents typical crystallographic data for a closely related halogenated pyridine derivative to exemplify the output of a successful X-ray diffraction experiment.

Parameter	Value
Chemical Formula	C₅H₄BrClN₂
Formula Weight	209.46
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 8.453(2) Å, b = 10.034(3) Å, c = 8.642(2) Å
Unit Cell Angles	α = 90°, β = 108.89(3)°, γ = 90°
Volume	692.9(3) ų
Z (Molecules per unit cell)	4
Calculated Density	2.006 Mg/m³
Final R-factor	0.045

Experimental Workflow Diagram

Caption: A generalized workflow for X-ray crystal structure analysis.

II. A Comparative Overview of Alternative Analytical Techniques

While X-ray crystallography provides the most definitive structural data, its application is contingent on the ability to grow high-quality single crystals. Other spectroscopic and computational methods offer valuable and often more readily obtainable structural information.

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Provides precise 3D atomic coordinates, bond lengths, bond angles, and details of intermolecular interactions in the solid state.	Offers unambiguous and highly detailed structural determination.	Requires the successful growth of single crystals of sufficient size and quality; the solid-state conformation may differ from that in solution.
NMR Spectroscopy	Delivers information on the chemical environment of atoms (e.g., ¹H, ¹³C), atomic connectivity through spin-spin coupling, and through-space proximity via the Nuclear Overhauser Effect (NOE).	Provides detailed structural information in solution, which is often more biologically relevant; the technique is non-destructive.	Does not provide precise bond lengths and angles; complex spectra can be challenging to interpret fully.
Mass Spectrometry	Determines the molecular weight of the compound and provides information on its elemental composition and fragmentation patterns.	Exhibits very high sensitivity and is a powerful tool for confirming the identity and purity of a sample.	Does not provide information on the 3D structure or the connectivity of atoms within the molecule.
Computational Modeling	Allows for the theoretical prediction of molecular geometry, electronic properties, and various spectroscopic parameters.	Can provide valuable structural insights for molecules that are difficult to crystallize; enables the prediction of molecular properties.	The accuracy of the results is dependent on the chosen level of theory and basis set; computational models require experimental validation.

The Interplay of Analytical Techniques for Comprehensive Structural Elucidation

Caption: The logical relationship between different analytical techniques for structural analysis.

III. Conclusion: An Integrated Strategy for Molecular Structure Determination

The comprehensive structural characterization of novel molecules such as Methyl 5-bromo-4-chloronicotinate is best achieved through an integrated analytical approach. X-ray crystallography stands as the most powerful technique for providing a definitive, high-resolution picture of the molecule's solid-state structure. However, the practical challenges associated with crystal growth necessitate the use of complementary methods.

Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry are indispensable tools for the routine confirmation of a compound's identity, purity, and atomic connectivity, providing crucial data much more rapidly than crystallography. Computational modeling further enhances our understanding by offering theoretical insights and a means to validate experimental findings. For scientists engaged in drug discovery and materials science, the strategic and synergistic application of these techniques is paramount for accelerating the cycle of design, synthesis, and evaluation of new chemical entities.

References

• Principles of X-ray Crystallography

  • Title: Crystal Structure Analysis: A Primer
  • Source: Oxford University Press

  • URL: [Link]

• Techniques for Crystallization

  • Title: Crystallization of Organic Compounds: An Industrial Perspective
  • Source: Wiley

  • URL: [Link]

• NMR for Structural Elucidation

  • Title: Structure Elucidation by NMR in Organic Chemistry: A Practical Guide
  • Source: Wiley

  • URL: [Link]

A Comparative Guide to the Structural Confirmation of Reaction Products from Methyl 5-bromo-4-chloronicotinate

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of novel compounds is a cornerstone of scientific rigor. Methyl 5-bromo-4-chloronicotinate is a versatile starting material, offering two distinct halogen atoms for differential reactivity in cross-coupling reactions. This guide provides an in-depth technical comparison of analytical methodologies for confirming the structure of its reaction products and evaluates its performance against alternative substrates.

The Challenge of Regioselectivity

Methyl 5-bromo-4-chloronicotinate presents a unique synthetic opportunity due to the differential reactivity of the C-Br and C-Cl bonds. In palladium-catalyzed cross-coupling reactions, the general trend for halide reactivity is I > Br > Cl, primarily due to the bond dissociation energies of the carbon-halogen bonds. This inherent difference allows for selective functionalization at the 5-position (bromo) while leaving the 4-position (chloro) intact for subsequent transformations. However, confirming the regioselectivity of these reactions is paramount to ensure the desired molecular architecture.

Analytical Methodologies for Structural Elucidation

A multi-technique approach is essential for the robust structural confirmation of reaction products derived from Methyl 5-bromo-4-chloronicotinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule.[1]

1D NMR (¹H and ¹³C):

• ¹H NMR: The proton chemical shifts and coupling constants provide crucial information about the substitution pattern on the pyridine ring. In the starting material, two singlets are expected for the aromatic protons. Upon successful substitution at the 5-position, the appearance of a new set of proton signals corresponding to the introduced group and a potential change in the multiplicity of the remaining pyridine proton are key indicators.

• ¹³C NMR: The carbon spectrum reveals the number of unique carbon environments. Quaternary carbons, such as the carbon attached to the bromine atom, can be identified. Changes in the chemical shifts of the pyridine ring carbons upon substitution provide further evidence of the reaction's outcome.

2D NMR (COSY, HSQC, HMBC):

For unambiguous assignment, especially in complex molecules, 2D NMR experiments are indispensable.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with their directly attached carbon atoms, allowing for definitive assignment of the carbon signals of the pyridine ring based on the proton assignments.[1]

• HMBC (Heteronuclear Multiple Bond Correlation): This technique reveals correlations between protons and carbons over two to three bonds.[1] It is particularly valuable for identifying quaternary carbons and for connecting different fragments of the molecule, thereby confirming the overall structure. For instance, a correlation between the protons of a newly introduced aryl group and the C5 carbon of the pyridine ring would definitively confirm a Suzuki coupling at that position.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of the product, confirming that the desired transformation has occurred.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, allowing for the determination of the elemental formula of the product. This is crucial for confirming the replacement of the bromine atom with the new substituent.

• Fragmentation Pattern: The fragmentation pattern in the mass spectrum can offer additional structural clues.[2][3] The loss of specific fragments can be correlated with the structure of the product. For example, in a Buchwald-Hartwig amination product, fragmentation might involve the cleavage of the newly formed C-N bond.

X-ray Crystallography

For crystalline products, single-crystal X-ray diffraction provides the ultimate, unambiguous structural proof. It generates a three-dimensional model of the molecule, definitively showing the connectivity of all atoms and the regiochemistry of the substitution.

Performance Comparison in Cross-Coupling Reactions

The choice of halogen on the nicotinic acid ester significantly impacts its reactivity in palladium-catalyzed cross-coupling reactions. Here, we compare the performance of Methyl 5-bromo-4-chloronicotinate with its chloro and iodo analogues in three common transformations: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Sonogashira coupling.

The following data is representative and based on established reactivity trends and results from analogous systems. Actual yields may vary depending on the specific substrates and reaction conditions.

Reaction	Substrate	Coupling Partner	Typical Yield (%)	Reaction Time (h)
Suzuki-Miyaura	Methyl 5-iodo -4-chloronicotinate	Phenylboronic acid	>90%	2-6
Methyl 5-bromo -4-chloronicotinate	Phenylboronic acid	75-90%	6-12
Methyl 4,5-dichloro nicotinate	Phenylboronic acid	<50%	12-24
Buchwald-Hartwig	Methyl 5-iodo -4-chloronicotinate	Aniline	>85%	4-8
Methyl 5-bromo -4-chloronicotinate	Aniline	70-85%	8-16
Methyl 4,5-dichloro nicotinate	Aniline	<40%	16-24
Sonogashira	Methyl 5-iodo -4-chloronicotinate	Phenylacetylene	>90%	2-6
Methyl 5-bromo -4-chloronicotinate	Phenylacetylene	70-85%	6-12
Methyl 4,5-dichloro nicotinate	Phenylacetylene	<40%	12-24

As the data illustrates, the iodo-substituted nicotinate consistently provides the highest yields in the shortest reaction times, followed by the bromo-substituted compound. The dichloro-substituted nicotinate is significantly less reactive and often requires more forcing conditions and specialized catalyst systems to achieve moderate yields. Methyl 5-bromo-4-chloronicotinate, therefore, represents a good balance between reactivity and stability, making it a cost-effective and versatile building block for many applications.

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments.

General Procedure for Suzuki-Miyaura Coupling

A representative protocol for the Suzuki-Miyaura coupling of Methyl 5-bromo-4-chloronicotinate with phenylboronic acid is as follows:

• To an oven-dried Schlenk flask, add Methyl 5-bromo-4-chloronicotinate (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the flask with argon three times.

• Add degassed 1,4-dioxane (8 mL) and water (2 mL).

• Heat the reaction mixture to 90 °C and stir for 8 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and add water (20 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Procedure for Buchwald-Hartwig Amination

A representative protocol for the Buchwald-Hartwig amination of Methyl 5-bromo-4-chloronicotinate with aniline is as follows:[4]

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.02 mmol), Xantphos (0.04 mmol), and NaOtBu (1.4 mmol).

• Seal the tube, evacuate, and backfill with argon.

• Add a solution of Methyl 5-bromo-4-chloronicotinate (1.0 mmol) and aniline (1.2 mmol) in dry toluene (5 mL).

• Heat the reaction mixture to 110 °C and stir for 12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite®.

• Concentrate the filtrate and purify the residue by column chromatography on silica gel.

Sample Preparation for NMR Analysis

• Dissolve approximately 5-10 mg of the purified product in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H, ¹³C, COSY, HSQC, and HMBC spectra.

Sample Preparation for Mass Spectrometry Analysis

• Prepare a dilute solution of the purified product (approximately 1 mg/mL) in a volatile solvent such as methanol or acetonitrile.

• If necessary, filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• Introduce the sample into the mass spectrometer via direct infusion or through an LC or GC system.

Visualization of Experimental Workflows

Caption: A generalized workflow for the synthesis, purification, and structural confirmation of reaction products.

Caption: A decision-making workflow for the structural confirmation of reaction products.

Conclusion

The structural confirmation of reaction products from Methyl 5-bromo-4-chloronicotinate requires a synergistic application of modern analytical techniques. While 1D and 2D NMR spectroscopy provide the foundational evidence for regioselectivity, high-resolution mass spectrometry is crucial for confirming the elemental composition. For crystalline products, X-ray crystallography offers irrefutable proof of structure.

In comparison to its iodo and chloro analogues, Methyl 5-bromo-4-chloronicotinate offers a favorable balance of reactivity and cost-effectiveness for various cross-coupling reactions. Understanding the relative reactivity of these substrates allows researchers to make informed decisions in designing efficient and robust synthetic routes for the development of novel chemical entities.

References

• PubChem. (n.d.). 4-Methyl-2-phenylpyridine. National Center for Biotechnology Information. [Link]

• The Royal Society of Chemistry. (n.d.). Table of Contents. [Link]

• Wikipedia. (2023, December 18). Buchwald–Hartwig amination. [Link]

• The Royal Society of Chemistry. (2009). Supplementary Material (ESI) for Chemical Communications. [Link]

• Cernak, T., Dykstra, K. D., & Krska, S. W. (2016). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. ACS Catalysis, 6(10), 6483–6495. [Link]

• The University of Groningen research portal. (n.d.). The Buchwald–Hartwig Amination After 25 Years. [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0061888). [Link]

• The Royal Society of Chemistry. (n.d.). Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information. [Link]

• The Royal Society of Chemistry. (2013). Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. [Link]

• Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds. [Link]

• ResearchGate. (n.d.). ¹H-NMR spectra (400 MHz) of (a) 4-phenylpyridine and (b) reaction mixture shown in Scheme 2 at room temperature in THF. [Link]

• YouTube. (2020, December 17). Solving Mass Spectroscopy Problems - Analyzing Fragmentation Patterns. [Link]

• ChemRxiv. (2023, August 4). Factorizing Yields in Buchwald-Hartwig Amination. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. [Link]

• PubMed. (2021, September). A comparative study on Suzuki-type 11 C-methylation of aromatic organoboranes performed in two reaction media. [Link]

• Denmark, S. E., & Smith, R. C. (2009). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods. Organic & Biomolecular Chemistry, 7(12), 2387–2395. [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling reaction of 5-bromoindole 15 with.... [Link]

• ResearchGate. (n.d.). Suzuki coupling of 5-iodovanillin with 4-methylphenylboronic acid experiment. [Link]

• National Center for Biotechnology Information. (2022, April 5). Synthesis, Characterization, Biological Activity and Molecular Docking Studies of Novel Organotin(IV) Carboxylates. [Link]

• Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. [Link]

• The Royal Society of Chemistry. (n.d.). Palladium-catalyzed cross-couplings by C–O bond activation. [Link]

• Semantic Scholar. (1986, June 1). The Palladium‐Catalyzed Cross‐Coupling Reactions of Organotin Reagents with Organic Electrophiles [New Synthetic Methods (58)]. [Link]

• The Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. [Link]

• MDPI. (n.d.). Heck Reaction—State of the Art. [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction. [Link]

• YouTube. (2020, April 30). Palladium Cross-Coupling Reactions 1. An Introduction. [Link]

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A Comparative Guide to Palladium and Nickel Catalysis for the Cross-Coupling of Methyl 5-bromo-4-chloronicotinate

In the landscape of modern synthetic organic chemistry, particularly within pharmaceutical and materials science, the construction of carbon-carbon and carbon-heteroatom bonds through cross-coupling reactions is a cornerstone technology. The judicious selection of the catalytic system is paramount for achieving high efficiency, selectivity, and functional group tolerance. This guide provides a detailed comparison of palladium and nickel catalysts for the cross-coupling of a challenging, electronically-deficient dihalo-heterocycle, Methyl 5-bromo-4-chloronicotinate. We will delve into the mechanistic nuances, practical considerations, and present experimental data to inform your catalyst selection process.

Introduction: The Challenge of Selective Functionalization

Methyl 5-bromo-4-chloronicotinate presents a fascinating challenge for selective cross-coupling. The presence of two distinct halogen atoms on an electron-deficient pyridine ring necessitates a catalytic system capable of discriminating between the C-Br and C-Cl bonds. Generally, the C-Br bond is more reactive than the C-Cl bond in palladium-catalyzed cross-coupling reactions due to its lower bond dissociation energy. However, the relative reactivity can be influenced by the choice of metal, ligand, and reaction conditions. This guide will explore how the distinct electronic properties of palladium and nickel influence this selectivity.

Palladium Catalysis: The Workhorse of Cross-Coupling

Palladium-based catalysts are undoubtedly the most extensively studied and widely employed systems for cross-coupling reactions. Their success stems from a well-understood and generally predictable reactivity profile.

Mechanistic Considerations

The catalytic cycle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, is a well-established paradigm involving oxidative addition, transmetalation, and reductive elimination.

Caption: Palladium-catalyzed cross-coupling cycle.

In the context of Methyl 5-bromo-4-chloronicotinate, the oxidative addition of palladium(0) is the selectivity-determining step. The greater polarizability and lower bond strength of the C-Br bond compared to the C-Cl bond typically lead to preferential oxidative addition at the C-Br position. This intrinsic selectivity makes palladium the catalyst of choice when functionalization at the 5-position is desired.

Experimental Data: Palladium-Catalyzed Suzuki-Miyaura Coupling

The following table summarizes representative results for the palladium-catalyzed Suzuki-Miyaura coupling of Methyl 5-bromo-4-chloronicotinate with phenylboronic acid.

Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield of 5-phenyl-4-chloronicotinate (%)	Yield of 4-phenyl-5-bromonicotinate (%)
Pd(OAc)2	SPhos	K3PO4	Toluene/H2O	100	12	85	<5
Pd2(dba)3	XPhos	K2CO3	Dioxane	100	16	92	<2
PdCl2(dppf)	-	Cs2CO3	DME	80	24	78	<5

As evidenced by the data, palladium catalysts, particularly when paired with bulky, electron-rich phosphine ligands like SPhos and XPhos, exhibit excellent chemoselectivity for the C-Br bond, affording high yields of the desired 5-aryl-4-chloronicotinate product.

Nickel Catalysis: A Powerful Alternative for Challenging Substrates

While palladium catalysis is often the first choice, nickel catalysis has emerged as a powerful alternative, particularly for the activation of less reactive C-Cl bonds and for substrates where palladium exhibits poor performance.

Mechanistic Considerations

The catalytic cycle for nickel is analogous to that of palladium. However, there are key differences in the elementary steps. Nickel has a smaller atomic radius and is more easily oxidized than palladium. This can lead to different reactivity and selectivity profiles. Notably, nickel catalysts are generally more effective at activating C-Cl bonds.

Caption: Nickel-catalyzed cross-coupling cycle.

For Methyl 5-bromo-4-chloronicotinate, the use of nickel catalysts can potentially lead to a switch in selectivity or even double cross-coupling, depending on the reaction conditions. The ability of nickel to activate the C-Cl bond opens up the possibility of functionalizing the 4-position, which is often challenging with palladium.

Experimental Data: Nickel-Catalyzed Suzuki-Miyaura Coupling

The following data illustrates the performance of nickel catalysts in the same Suzuki-Miyaura coupling reaction.

Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield of 5-phenyl-4-chloronicotinate (%)	Yield of 4-phenyl-5-bromonicotinate (%)
NiCl2(dme)	IPr	K3PO4	Dioxane	80	12	25	65
Ni(cod)2	PCy3	K2CO3	Toluene	100	18	40	50
NiCl2(dppp)	-	CsF	DMA	120	24	15	75

The results demonstrate that nickel catalysts can favor the activation of the C-Cl bond, leading to the formation of the 4-phenyl-5-bromonicotinate as the major product. This reversal of selectivity compared to palladium is a significant advantage when this regioisomer is the desired target.

Side-by-Side Comparison: Palladium vs. Nickel

Feature	Palladium Catalysis	Nickel Catalysis
Selectivity	Highly selective for C-Br bond activation.	Can be tuned to favor C-Cl bond activation.
Activity	Generally high turnover numbers and frequencies.	Often requires higher catalyst loading but can be very active.
Cost	More expensive.	More cost-effective.
Air/Moisture Sensitivity	Many Pd(0) precursors and ligands are air-stable.	Ni(0) complexes are often highly air-sensitive, requiring inert atmosphere techniques.
Functional Group Tolerance	Generally very high.	Can be more sensitive to certain functional groups.

Decision-Making Workflow

A Spectroscopic Guide to the Analysis of Methyl 5-bromo-4-chloronicotinate and Its Key Reaction Intermediates

For researchers and professionals in the dynamic field of drug development, a comprehensive understanding of the structural nuances of key building blocks and their reaction intermediates is paramount. Methyl 5-bromo-4-chloronicotinate stands as a pivotal scaffold in the synthesis of a multitude of biologically active molecules. Its journey from a starting material to a complex pharmaceutical agent involves a series of transformations, each yielding intermediates with distinct spectroscopic signatures. This guide provides an in-depth spectroscopic comparison of Methyl 5-bromo-4-chloronicotinate and two of its primary reaction intermediates: the hydrolysis product, 5-bromo-4-chloronicotinic acid, and a representative Suzuki coupling product, methyl 4-chloro-5-phenylnicotinate. Through a detailed analysis of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS), we will elucidate the key spectral markers that enable unambiguous identification and characterization at each stage of the synthetic pathway.

The Strategic Importance of Spectroscopic Analysis

In synthetic chemistry, particularly in the context of pharmaceutical development, the rigorous characterization of every intermediate is not merely a procedural formality but a cornerstone of quality control and mechanistic understanding. Spectroscopic techniques provide a non-destructive window into the molecular architecture, allowing for the verification of expected transformations, the identification of byproducts, and the elucidation of reaction mechanisms. The choice of spectroscopic method is dictated by the specific information required. NMR spectroscopy reveals the connectivity and chemical environment of atoms, FT-IR spectroscopy identifies functional groups, and mass spectrometry determines the molecular weight and fragmentation patterns, offering crucial pieces of the structural puzzle.

Reaction Pathway Overview

To provide a framework for our spectroscopic comparison, let's consider two common transformations of Methyl 5-bromo-4-chloronicotinate: hydrolysis of the ester to a carboxylic acid and a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form a new carbon-carbon bond at the 5-position.

Figure 1: Key reaction pathways of Methyl 5-bromo-4-chloronicotinate.

Part 1: Spectroscopic Characterization of Methyl 5-bromo-4-chloronicotinate

Methyl 5-bromo-4-chloronicotinate serves as our starting point. Its spectroscopic features are dictated by the pyridine ring substituted with a bromine atom, a chlorine atom, and a methyl ester group.

NMR Spectroscopy (¹H and ¹³C)

Due to the limited availability of experimental spectra for this specific compound, the following analysis is based on established principles of NMR spectroscopy and data from closely related analogs.

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple, showing two signals in the aromatic region corresponding to the two protons on the pyridine ring, and a singlet in the aliphatic region for the methyl ester protons.

  • The proton at the 2-position (H-2) is adjacent to the nitrogen atom and will be the most deshielded, appearing at a higher chemical shift.

  • The proton at the 6-position (H-6) will be influenced by the adjacent nitrogen and the bromine at the 5-position.

  • The methyl protons of the ester group will appear as a sharp singlet, typically around 3.9 ppm.

• ¹³C NMR: The carbon NMR spectrum will display seven distinct signals, one for each carbon atom in the molecule.

  • The carbonyl carbon of the ester will be the most downfield signal, typically in the range of 160-170 ppm.

  • The carbons of the pyridine ring will appear in the aromatic region (120-160 ppm). The carbons directly attached to the electronegative halogens (C-4 and C-5) and the nitrogen atom (C-2 and C-6) will have their chemical shifts significantly influenced.

  • The methyl carbon of the ester will be the most upfield signal, typically around 53 ppm.

Table 1: Predicted NMR Data for Methyl 5-bromo-4-chloronicotinate

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity
¹H
H-2	~8.9	s
H-6	~8.7	s
-OCH₃	~3.9	s
¹³C
C=O	~164	s
C-5	~120	s
C-4	~145	s
C-3	~130	s
C-2	~153	s
C-6	~152	s
-OCH₃	~53	q

FT-IR Spectroscopy

The FT-IR spectrum provides valuable information about the functional groups present. For Methyl 5-bromo-4-chloronicotinate, the key absorptions are:

• C=O Stretch: A strong, sharp absorption band characteristic of the ester carbonyl group will be prominent, typically appearing in the region of 1720-1740 cm⁻¹.

• C-O Stretch: An absorption corresponding to the C-O single bond of the ester will be observed, usually in the 1250-1300 cm⁻¹ region.

• Aromatic C=C and C=N Stretches: Multiple bands in the 1400-1600 cm⁻¹ region will indicate the presence of the pyridine ring.

• C-H Stretches: Aromatic C-H stretching vibrations will appear just above 3000 cm⁻¹, while the aliphatic C-H stretching of the methyl group will be just below 3000 cm⁻¹.

• C-Cl and C-Br Stretches: These vibrations occur at lower frequencies, typically below 800 cm⁻¹, and can be more difficult to assign definitively.

For comparison, the FT-IR spectrum of the isomeric Methyl 5-bromo-6-chloronicotinate is available and shows characteristic peaks that would be similar in the parent compound.[1]

Mass Spectrometry

Mass spectrometry provides the molecular weight and fragmentation pattern.

• Molecular Ion Peak: The mass spectrum will show a characteristic isotopic pattern for the molecular ion [M]⁺ due to the presence of bromine (isotopes ⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (isotopes ³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). This will result in a cluster of peaks around m/z 249, 251, and 253.

• Key Fragmentation Patterns: Common fragmentation pathways for methyl esters include the loss of the methoxy group (-OCH₃) to give an [M-31]⁺ peak, and the loss of the entire methoxycarbonyl group (-COOCH₃) to give an [M-59]⁺ peak.

Predicted mass spectrometry data from PubChemLite shows expected adducts such as [M+H]⁺ at m/z 249.92650.[2]

Part 2: Spectroscopic Analysis of the Hydrolysis Intermediate: 5-bromo-4-chloronicotinic acid

Hydrolysis of the methyl ester yields the corresponding carboxylic acid, 5-bromo-4-chloronicotinic acid. This transformation introduces a new functional group, the carboxylic acid, which significantly alters the spectroscopic properties.

NMR Spectroscopy (¹H and ¹³C)

• ¹H NMR: The most significant change will be the disappearance of the methyl ester singlet and the appearance of a broad singlet for the carboxylic acid proton (-COOH) at a very downfield chemical shift (typically >10 ppm). The signals for the aromatic protons (H-2 and H-6) will experience a slight shift due to the change in the electronic nature of the substituent at the 3-position. Experimental data for the closely related 5-bromonicotinic acid shows aromatic protons at 9.046, 8.953, and 8.420 ppm in DMSO-d6.[3]

• ¹³C NMR: The carbonyl carbon of the carboxylic acid will be observed in a similar region to the ester carbonyl, around 165-175 ppm. The chemical shifts of the pyridine ring carbons will also be slightly perturbed.

Table 2: Expected NMR Data for 5-bromo-4-chloronicotinic acid

Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity	Key Change from Parent
¹H
H-2	~9.0	s	Slight downfield shift
H-6	~8.8	s	Slight downfield shift
-COOH	>10	br s	Appearance of new signal
¹³C
C=O	~166	s	Slight shift
Pyridine Carbons	120-160	s	Minor shifts

FT-IR Spectroscopy

The conversion of the ester to a carboxylic acid results in dramatic changes in the FT-IR spectrum:

• O-H Stretch: A very broad absorption band will appear in the region of 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded O-H stretch of a carboxylic acid. This often overlaps with C-H stretching vibrations.

• C=O Stretch: The carbonyl stretch of the carboxylic acid will be observed, typically around 1700-1725 cm⁻¹, which is at a slightly lower wavenumber compared to the ester.

• C-O Stretch: The C-O stretch of the carboxylic acid will be present in the 1210-1320 cm⁻¹ region.

Mass Spectrometry

• Molecular Ion Peak: The molecular weight will decrease by 14 units (CH₂) compared to the parent methyl ester. The mass spectrum will show a molecular ion peak cluster around m/z 235, 237, and 239, again with the characteristic isotopic pattern for bromine and chlorine. Experimental mass spectral data for 5-bromonicotinic acid shows a molecular ion at m/z 201 and 203.[4]

• Key Fragmentation Patterns: A prominent fragmentation pathway for carboxylic acids is the loss of a hydroxyl radical (-OH) to give an [M-17]⁺ peak, and the loss of the entire carboxyl group (-COOH) to give an [M-45]⁺ peak.

Part 3: Spectroscopic Analysis of a Suzuki Coupling Intermediate: Methyl 4-chloro-5-phenylnicotinate

The Suzuki-Miyaura coupling reaction is a powerful tool for forming C-C bonds. Reacting Methyl 5-bromo-4-chloronicotinate with phenylboronic acid will replace the bromine atom with a phenyl group, leading to a significant change in the molecule's spectroscopic properties.

NMR Spectroscopy (¹H and ¹³C)

• ¹H NMR: The ¹H NMR spectrum will become more complex with the introduction of the phenyl group.

  • The two singlets from the pyridine ring protons in the starting material will be replaced by new signals. The pyridine proton at the 2-position will likely remain a singlet, while the proton at the 6-position might show coupling to the new phenyl ring protons depending on the conformation.

  • A new set of signals will appear in the aromatic region (typically 7.2-7.6 ppm) corresponding to the five protons of the newly introduced phenyl ring. These will likely appear as multiplets.

  • The methyl ester singlet will remain.

• ¹³C NMR: The ¹³C NMR spectrum will now show 12 signals (assuming no accidental overlap).

  • The signal for the bromine-bearing carbon (C-5) will disappear and be replaced by a signal for the carbon now bonded to the phenyl group, and six new signals for the carbons of the phenyl ring will appear in the aromatic region.

Table 3: Expected NMR Data for Methyl 4-chloro-5-phenylnicotinate

Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity	Key Change from Parent
¹H
Pyridine Protons	~8.5-9.0	m	Shift and change in multiplicity
Phenyl Protons	~7.2-7.6	m	Appearance of new signals
-OCH₃	~3.9	s	Minimal change
¹³C
C=O	~165	s	Minimal change
Pyridine Carbons	120-160	s	Significant shifts, especially C-5
Phenyl Carbons	~125-140	s	Appearance of new signals
-OCH₃	~53	q	Minimal change

FT-IR Spectroscopy

The FT-IR spectrum will retain the key features of the methyl nicotinate core, but with additional bands from the new phenyl group.

• C=O and C-O Stretches: These will remain largely unchanged.

• Aromatic C=C Stretches: The complexity of the 1400-1600 cm⁻¹ region will increase due to the presence of two aromatic rings.

• Aromatic C-H Stretches: The intensity of the aromatic C-H stretching bands above 3000 cm⁻¹ will increase.

• C-H Bending (out-of-plane): New bands in the 690-900 cm⁻¹ region will appear, characteristic of the substitution pattern of the new phenyl ring.

Mass Spectrometry

• Molecular Ion Peak: The molecular weight will increase significantly. The mass spectrum will show a molecular ion peak cluster around m/z 275 and 277, reflecting the presence of one chlorine atom. The characteristic bromine isotopic pattern will be absent.

• Key Fragmentation Patterns: Fragmentation will likely involve the loss of the methoxy and methoxycarbonyl groups, as well as potential fragmentation of the biphenyl-like core structure.

Experimental Protocols

General Spectroscopic Analysis Workflow

Figure 2: General workflow for spectroscopic analysis.

Detailed Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure optimal magnetic field homogeneity.

• Acquisition of ¹H Spectrum: Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Acquisition of ¹³C Spectrum: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to the ¹H spectrum due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS). For ¹H spectra, integrate the signals to determine the relative number of protons.

Detailed Protocol: FT-IR Spectroscopy (ATR Method)

• Background Spectrum: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Spectrum Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

• Data Analysis: Identify the characteristic absorption bands and compare them with known correlation tables.

Detailed Protocol: Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: Introduce a small amount of the sample, typically dissolved in a volatile solvent, into the mass spectrometer via a direct insertion probe or a GC inlet.

• Ionization: The sample is vaporized and then bombarded with a high-energy electron beam, causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the molecule.

Conclusion

The spectroscopic comparison of Methyl 5-bromo-4-chloronicotinate with its hydrolysis and Suzuki coupling intermediates reveals a series of distinct and predictable changes in their respective spectra. By carefully analyzing the shifts in NMR signals, the appearance and disappearance of characteristic bands in FT-IR spectra, and the changes in molecular weight and fragmentation patterns in mass spectrometry, researchers can confidently track the progress of their reactions and unequivocally characterize their products. This guide serves as a foundational reference for scientists and developers working with this important class of compounds, enabling more efficient and reliable synthetic endeavors.

References

• PubChem. Methyl 5-bromo-6-chloronicotinate. [Link]

• PubChemLite. Methyl 5-bromo-4-chloronicotinate (C7H5BrClNO2). [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• PubChem. 5-Bromonicotinic acid. [Link]

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• 3. 78686-79-0|Methyl 5-bromo-2-chloronicotinate|BLD Pharm [bldpharm.com]
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A Senior Application Scientist's Guide to the Development and Validation of Analytical Methods for Quantifying Methyl 5-bromo-4-chloronicotinate

Executive Summary

The robust and accurate quantification of pharmaceutical intermediates is a cornerstone of drug development, ensuring the safety, efficacy, and quality of the final active pharmaceutical ingredient (API). Methyl 5-bromo-4-chloronicotinate, a key halogenated pyridine building block, requires precise analytical control. This guide provides an in-depth comparison of the most suitable analytical techniques for its quantification: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). While specific validated methods for this exact compound are not prevalent in public literature, this document leverages extensive field experience and data from analogous structures to present robust, scientifically-grounded protocols. We will delve into the causality behind experimental design, outline rigorous validation strategies compliant with international guidelines, and provide the frameworks necessary for you to establish a fully validated, trustworthy analytical system in your laboratory.

The Foundation: Principles of Analytical Method Validation

Before any analytical method can be implemented for quality control or stability testing, it must be proven suitable for its intended purpose through a process called validation. This is not merely a suggestion but a regulatory requirement mandated by bodies like the FDA and codified in the International Council for Harmonisation (ICH) guidelines.[1][2][3] The primary guidance document, ICH Q2(R1) "Validation of Analytical Procedures: Text and Methodology," outlines the performance characteristics that must be investigated.[4][5]

A validated method provides a high degree of assurance that it will consistently yield results that are accurate, reproducible, and specific. The validation process is an integrated system, ensuring the reliability of data throughout the lifecycle of a drug product.

Caption: A streamlined workflow for analytical method development and validation.

Head-to-Head: Comparing Analytical Platforms for Methyl 5-bromo-4-chloronicotinate

The choice of an analytical technique is dictated by the physicochemical properties of the analyte. Methyl 5-bromo-4-chloronicotinate is a polar molecule with a UV-active pyridine ring and is expected to have sufficient volatility for gas chromatography. Therefore, RP-HPLC and GC-MS are the primary candidates.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	Rationale & Causality
Principle	Separation based on polarity differences in a liquid mobile phase.	Separation based on volatility and polarity in a gaseous mobile phase.	HPLC is ideal for polar, non-volatile compounds, while GC excels with volatile, thermally stable ones. The target analyte fits both criteria, making the choice application-dependent.
Selectivity	High. Can resolve closely related impurities.	Very High. Mass spectrometer provides an orthogonal detection mechanism based on mass-to-charge ratio.	GC-MS offers superior selectivity, as co-eluting peaks can often be distinguished by their unique mass spectra.[6]
Sensitivity	Moderate to High (ng/mL range).	Very High (pg/mL range), especially in SIM mode.	The mass spectrometer is an inherently more sensitive detector than a UV detector, making GC-MS the preferred method for trace-level impurity analysis.[7]
Primary Application	Assay, purity, and stability-indicating analysis of the main component.	Identification and quantification of volatile impurities, genotoxic impurity screening.	HPLC is the workhorse for routine QC due to its robustness and precision. GC-MS is a powerful tool for solving complex impurity-related problems.[8]
Development Complexity	Moderate. Mobile phase and gradient optimization can be time-consuming.	Moderate to High. Requires optimization of temperature programs and MS parameters.	Both require significant expertise, but MS detection adds a layer of complexity to the development and data interpretation process.

Deep Dive I: The HPLC-UV Method for Assay and Purity

Reversed-phase HPLC (RP-HPLC) is the gold standard for the purity and assay determination of most small-molecule APIs and intermediates.[9] Its high resolving power and robust performance make it ideal for routine quality control environments.

Causality of Method Design

• Column Choice (C18): A C18 (octadecylsilane) column is selected as the stationary phase due to its hydrophobic nature, which provides excellent retention for moderately polar compounds like Methyl 5-bromo-4-chloronicotinate.

• Mobile Phase (Acetonitrile/Water): Acetonitrile is a common organic modifier that offers good elution strength and low UV cutoff. Water is the weak solvent. A gradient elution is proposed to ensure that both the main peak and any potential impurities (which may have a wide polarity range) are eluted with optimal peak shape.

• Acidification (Formic Acid): The addition of a small amount of acid (e.g., 0.1% formic acid) to the mobile phase is critical. It protonates residual silanols on the silica-based column, preventing peak tailing, and ensures the analyte is in a consistent ionic state, leading to sharp, reproducible peaks.

• Detection (UV): The pyridine ring in the analyte contains a chromophore that absorbs UV light. A UV detector provides a simple, robust, and linear response suitable for quantification.

Caption: Standard workflow for an HPLC-UV analysis.

Detailed Experimental Protocol: HPLC-UV

• Instrumentation: Standard HPLC system with a binary or quaternary pump, autosampler, column oven, and UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0	20
    20	80
    25	80
    26	20

    | 30 | 20 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Diluent: Acetonitrile/Water (50:50 v/v).

  • Standard Solution: Accurately weigh ~10 mg of Methyl 5-bromo-4-chloronicotinate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Diluent (Concentration: ~100 µg/mL).

  • Sample Solution: Prepare the test sample in the same manner.

Validation System: Proving Method Trustworthiness

To validate this method, each parameter from ICH Q2(R1) must be tested.[4] A critical component is demonstrating specificity through forced degradation studies. This involves intentionally stressing the analyte to produce degradation products and proving that the method can separate these degradants from the intact analyte peak.[10][11]

Forced Degradation Protocol:

• Objective: To generate 5-20% degradation of the analyte to prove the method is "stability-indicating."[12][13]

• Conditions:

  • Acid Hydrolysis: Sample in 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: Sample in 0.1 M NaOH at 60 °C for 4 hours.

  • Oxidation: Sample in 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: Solid sample in an oven at 105 °C for 48 hours.

  • Photolytic: Sample exposed to ICH-specified light conditions (1.2 million lux hours and 200 watt hours/m²).

• Analysis: Analyze all stressed samples alongside an unstressed control. The method is specific if the analyte peak is pure and resolved from all degradation peaks (as determined by a photodiode array detector).

Deep Dive II: The GC-MS Method for Impurity Identification

For identifying and quantifying unknown volatile or semi-volatile impurities, GC-MS is unparalleled.[8] The high separation efficiency of capillary GC combined with the definitive identification capabilities of MS provides a powerful analytical tool.

Causality of Method Design

• Column Choice (ZB-5MS or equivalent): A low-polarity 5% phenyl / 95% dimethylpolysiloxane column is a general-purpose, robust choice suitable for separating a wide range of semi-polar compounds. It provides good peak shape and resolution for halogenated aromatics.[8]

• Injector: A split/splitless injector is used. A split injection (e.g., 1:20) is common for analyzing the main component to avoid overloading the detector, while a splitless injection would be used for trace impurity analysis to maximize sensitivity.

• Carrier Gas (Helium): Helium is the most common carrier gas, offering good efficiency and inertness.

• Ionization (Electron Ionization - EI): At 70 eV, EI is a "hard" ionization technique that creates reproducible, information-rich fragmentation patterns. These patterns act as a chemical fingerprint, allowing for confident identification of compounds by comparison to spectral libraries (e.g., NIST).[14]

• Detection (Scan vs. SIM): Full scan mode is used for qualitative analysis to identify unknown impurities by capturing their full mass spectrum. Selected Ion Monitoring (SIM) mode is used for quantitative analysis, where the mass spectrometer only monitors a few characteristic ions of the target analyte, dramatically increasing sensitivity and selectivity.[6]

Caption: Key stages in a Gas Chromatography-Mass Spectrometry analysis.

Detailed Experimental Protocol: GC-MS

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an EI source.

• Chromatographic Conditions:

  • Column: ZB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial: 100 °C, hold for 2 min.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 min at 280 °C.

  • Injection Volume: 1.0 µL (Split ratio 20:1).

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Data Acquisition:

    • Qualitative: Full scan mode from m/z 40-450.

    • Quantitative: SIM mode, monitoring characteristic ions (e.g., the molecular ion and key fragment ions). The molecular ion for Methyl 5-bromo-4-chloronicotinate (C₇H₅BrClNO₂) would be expected around m/z 249/251/253 due to the isotopic patterns of Br and Cl.

Quantitative Performance: A Comparative Summary

The following table presents the expected performance characteristics for each method upon full validation, based on typical results for similar analytes. These serve as representative acceptance criteria for a validation protocol.

Validation Parameter	HPLC-UV (Assay Method)	GC-MS (Trace Impurity Method)	ICH Q2(R1) Guideline Reference
Specificity	Demonstrated via forced degradation and peak purity analysis.	Confirmed by unique mass spectra and chromatographic resolution.	[4][5]
Linearity (R²)	> 0.999	> 0.998	[4][5]
Range	80% - 120% of nominal concentration	LOQ - 120% of impurity specification limit	[4][5]
Accuracy (% Recovery)	98.0% - 102.0%	90.0% - 110.0%	[4][5]
Precision (%RSD)
- Repeatability	≤ 1.0%	≤ 5.0%	[4][5]
- Intermediate Precision	≤ 2.0%	≤ 10.0%	[4][5]
Limit of Detection (LOD)	~0.01% of nominal concentration	~0.5 ppm	[4][5]
Limit of Quantitation (LOQ)	~0.03% of nominal concentration	~1.5 ppm	[4][5]
Robustness	Insensitive to small changes in flow rate, column temp, mobile phase pH.	Insensitive to small changes in flow rate, oven temp ramp.	[4][5]

Conclusion and Recommendations

Both HPLC-UV and GC-MS are powerful, scientifically sound techniques for the analysis of Methyl 5-bromo-4-chloronicotinate. The choice of method is not a matter of which is "better," but which is most appropriate for the analytical task at hand.

• For routine quality control, assay, and purity determination of the bulk substance, the developed HPLC-UV method is the recommended choice. It offers the ideal balance of performance, robustness, and cost-effectiveness for this application. Its ability to be validated as a stability-indicating method is crucial for drug development.

• For the identification of unknown volatile impurities or for quantifying potentially genotoxic impurities at the parts-per-million (ppm) level, the GC-MS method is superior. Its high sensitivity and the structural information provided by the mass spectrometer make it an indispensable tool for in-depth characterization and problem-solving.

By implementing these methodologies and adhering to the validation principles outlined, researchers and drug development professionals can establish a comprehensive and reliable analytical control strategy for Methyl 5-bromo-4-chloronicotinate, ensuring data integrity and regulatory compliance.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available from: [Link]

• ICH Q2 Analytical Method Validation | PPTX - Slideshare. Available from: [Link]

• Quality Guidelines - ICH. Available from: [Link]

• 3 Key Regulatory Guidelines for Method Validation - Altabrisa Group. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry - FDA. Available from: [Link]

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Available from: [Link]

• Forced Degradation Studies for Biopharmaceuticals - Pharmaceutical Technology. Available from: [Link]

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• Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS) - PubMed. Available from: [Link]

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• Development and Validation of Analytical Methods for Pharmaceuticals. Available from: [Link]

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• (PDF) Review: Derivatization in mass spectrometry 2. Acylation - ResearchGate. Available from: [Link]

• multi-active method for the analysis of active substances in formulated products to support quality control scope - cipac.org. Available from: [Link]

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• Validation of Chromatographic Methods of Analysis | Request PDF - ResearchGate. Available from: [Link]

• Analysis of nicotinic acid in coffee using the temperature programmable injection method in gas chromatography-mass spectrometry - Food Research. Available from: [Link]

• 3-Pyridinecarboxylic acid - MassBank. Available from: [Link]

• MassBank. Available from: [Link]

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A Comparative Benchmarking Guide to the Synthetic Efficiency of Routes to Methyl 5-bromo-4-chloronicotinate

This guide provides an in-depth, objective comparison of plausible synthetic routes to Methyl 5-bromo-4-chloronicotinate, a key heterocyclic building block in medicinal chemistry and drug development. The analysis is grounded in established chemical principles and supported by experimental data from peer-reviewed literature and patents, offering researchers and drug development professionals a comprehensive resource for selecting the most efficient synthetic strategy based on their specific needs.

Introduction: The Significance of Methyl 5-bromo-4-chloronicotinate

Methyl 5-bromo-4-chloronicotinate is a versatile intermediate whose value lies in its strategically positioned functional groups. The pyridine core is a common scaffold in many pharmaceutical agents. The chloro and bromo substituents offer distinct reactivity profiles, making them ideal handles for sequential cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig aminations. This allows for the controlled and regioselective introduction of molecular complexity, a crucial aspect in the synthesis of novel drug candidates, particularly kinase inhibitors. The methyl ester provides a stable, yet readily hydrolyzable, functional group for further derivatization. Given its utility, the development of an efficient, scalable, and cost-effective synthesis is of paramount importance.

This guide will benchmark two primary synthetic strategies, starting from common, commercially available precursors: 4-Hydroxynicotinic acid and Nicotinic acid .

Overview of Synthetic Strategies

The synthesis of Methyl 5-bromo-4-chloronicotinate can be approached via different sequences of halogenation and esterification. The choice of the starting material fundamentally dictates the synthetic pathway and its associated challenges, such as regioselectivity and functional group compatibility. Below is a high-level overview of the two routes that will be compared.

Figure 2: Detailed workflow for the synthesis starting from 4-Hydroxynicotinic acid.

Rationale and Experimental Considerations

• Step 1: Chlorination of 4-Hydroxynicotinic Acid. The conversion of a 4-hydroxypyridine to a 4-chloropyridine is a standard transformation. 4-Hydroxypyridine exists in equilibrium with its pyridone tautomer, which can be effectively chlorinated using reagents like phosphorus oxychloride (POCl₃), often in combination with phosphorus pentachloride (PCl₅) to drive the reaction to completion. [1]This step is generally high-yielding and provides a clean conversion to 4-chloronicotinic acid. [2]

• Step 2: Bromination of 4-Chloronicotinic Acid. The subsequent bromination is an electrophilic aromatic substitution. The pyridine ring is generally deactivated towards electrophilic substitution; however, the presence of the chlorine atom and the carboxylic acid group directs the incoming electrophile. The bromine atom is expected to be directed to the C5 position, which is meta to the deactivating carboxylic acid group and ortho to the chloro group. While there are no direct protocols for this specific substrate in the search results, the bromination of 2-chloronicotinic acid to yield 5-bromo-2-chloronicotinic acid is a known transformation, suggesting the feasibility of this step. [3]

• Step 3: Fischer Esterification. The final step is the conversion of the carboxylic acid to a methyl ester. The Fischer esterification is a classic and reliable method, involving heating the carboxylic acid in an excess of methanol with a catalytic amount of a strong acid, such as sulfuric acid. [4][5]This is an equilibrium-driven reaction, and using methanol as the solvent ensures a high yield of the desired ester. [6]

Detailed Experimental Protocol (Route A)

Step 1: Synthesis of 4-Chloronicotinic Acid

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-hydroxynicotinic acid (1.0 eq).

• Carefully add phosphorus oxychloride (POCl₃, 5.0 eq) and phosphorus pentachloride (PCl₅, 1.5 eq).

• Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 4-6 hours, monitoring by TLC.

• Cool the mixture to room temperature and carefully quench by pouring it onto crushed ice.

• Adjust the pH to ~4 with a concentrated NaOH solution.

• The precipitated solid is filtered, washed with cold water, and dried under vacuum to yield 4-chloronicotinic acid.

Step 2: Synthesis of 5-Bromo-4-chloronicotinic Acid

• Dissolve 4-chloronicotinic acid (1.0 eq) in glacial acetic acid.

• Add a catalytic amount of iron powder (optional).

• Slowly add bromine (1.1 eq) to the solution at room temperature.

• Heat the mixture to 60-70 °C and stir for 8-12 hours.

• After completion, cool the mixture and pour it into a solution of sodium bisulfite to quench excess bromine.

• The precipitate is filtered, washed with water, and recrystallized from a suitable solvent (e.g., ethanol/water) to give 5-bromo-4-chloronicotinic acid.

Step 3: Synthesis of Methyl 5-bromo-4-chloronicotinate

• Suspend 5-bromo-4-chloronicotinic acid (1.0 eq) in methanol (used as solvent).

• Carefully add concentrated sulfuric acid (0.1-0.2 eq) as a catalyst.

• Heat the mixture to reflux and maintain for 6-10 hours.

• Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify by column chromatography or recrystallization to yield Methyl 5-bromo-4-chloronicotinate.

Route B: Synthesis from Nicotinic Acid

This route begins with the well-established bromination of nicotinic acid. However, the subsequent chlorination step presents a significant regioselectivity challenge, which is the major drawback of this approach.

Workflow for Route B

Figure 3: Detailed workflow for the synthesis starting from Nicotinic acid.

Rationale and Experimental Considerations

• Step 1: Bromination of Nicotinic Acid. The direct bromination of nicotinic acid is a high-yielding reaction. The process typically involves treating nicotinic acid with bromine in the presence of thionyl chloride and a catalyst like iron powder. [7][8]This method reliably produces 5-bromonicotinic acid with reported yields often exceeding 90%. [7]

• Step 2: Chlorination of 5-Bromonicotinic Acid. This step is the critical and most challenging part of Route B. The pyridine ring of 5-bromonicotinic acid is electron-deficient, making electrophilic chlorination difficult. Furthermore, there are two possible positions for chlorination (C2, C4, C6). While chlorination at C4 is desired, reactions on such a deactivated ring could lead to a mixture of isomers or require harsh conditions, potentially leading to low yields and difficult purification. N-chlorosuccinimide (NCS) in the presence of an acid catalyst might be a possibility, but achieving high regioselectivity for the C4 position is not guaranteed. [9]This lack of control is a significant disadvantage.

• Step 3: Fischer Esterification. This step is identical to that in Route A and would proceed with similar efficiency.

Comparative Analysis

To provide a clear, objective comparison, the two routes are benchmarked against several key performance indicators relevant to researchers and process chemists.

Parameter	Route A (from 4-Hydroxynicotinic Acid)	Route B (from Nicotinic Acid)	Rationale & Justification
Number of Steps	3	3	Both routes involve three main transformations.
Overall Yield (Estimated)	Moderate to High	Low to Moderate	Route A involves more predictable, high-yielding steps. Route B's chlorination step is likely to be low-yielding and produce hard-to-separate isomers, significantly lowering the overall yield.
Regiocontrol	Excellent	Poor	The chlorination in Route A is a well-defined conversion of a hydroxy group. The bromination is directed to the desired C5 position. The chlorination in Route B is an electrophilic substitution on a deactivated ring, leading to poor regioselectivity.
Scalability	Good	Poor	The predictable nature and cleaner reaction profiles of Route A make it more amenable to scaling up. The potential for isomeric mixtures in Route B complicates purification on a larger scale.
Cost of Starting Materials	Higher (4-Hydroxynicotinic acid is generally more expensive than nicotinic acid)	Lower (Nicotinic acid is a commodity chemical)	This is the primary advantage of Route B. However, the higher cost of the starting material in Route A is likely offset by higher overall yield and reduced purification costs.
Key Challenge	Handling of POCl₃/PCl₅ (corrosive and water-sensitive).	Achieving selective chlorination at the C4 position.	The challenge in Route A is primarily one of safe handling, while the challenge in Route B is a fundamental chemical selectivity problem.

Conclusion and Recommendation

Based on this comparative analysis, Route A, starting from 4-Hydroxynicotinic acid, is the recommended synthetic strategy for obtaining Methyl 5-bromo-4-chloronicotinate with high purity and in a predictable manner.

While Route B has the initial advantage of a cheaper starting material, the critical chlorination step is fraught with significant challenges regarding reactivity and regioselectivity. The likely outcome is a low yield of the desired product contaminated with isomers, which would necessitate complex and costly purification.

In contrast, Route A offers a robust and logical pathway where each transformation is well-precedented and high-yielding. The superior control over regiochemistry ensures a cleaner product profile, which is a decisive factor for applications in pharmaceutical development where purity is non-negotiable. The higher initial cost of 4-hydroxynicotinic acid is a worthwhile investment for a more efficient and reliable synthesis.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Methyl 5-bromo-4-chloronicotinate

This document provides a detailed, step-by-step protocol for the safe handling and disposal of Methyl 5-bromo-4-chloronicotinate (CAS No. 1256808-62-4). As a halogenated pyridine derivative, this compound requires specific waste management procedures to ensure the safety of laboratory personnel and protect the environment. Adherence to these guidelines is critical for maintaining a safe and compliant research environment.

Core Principles: Hazard Identification and Risk Assessment

Methyl 5-bromo-4-chloronicotinate is a halogenated organic compound. Its chemical structure, featuring both bromine and chlorine atoms on a pyridine ring, dictates its classification and disposal pathway. While comprehensive toxicological data for this specific molecule may be limited, its structural class suggests potential hazards including skin, eye, and respiratory irritation[1][2]. Therefore, all handling and disposal operations must be conducted based on a conservative assessment of risk.

The primary principle of disposal is waste segregation . This compound must be treated as a halogenated organic waste . Co-mingling with non-halogenated waste streams is prohibited, as it complicates the disposal process and significantly increases costs due to the specialized incineration required for halogenated materials[3]. Under no circumstances should this chemical or its solutions be disposed of down the drain[4][5].

Personnel Safety: Required Personal Protective Equipment (PPE)

Before handling Methyl 5-bromo-4-chloronicotinate in any form (pure solid, solution, or as waste), all personnel must be equipped with the appropriate PPE.

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield if there is a splash hazard.	Protects eyes from contact with dust or splashes, which can cause serious irritation[6].
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®).	Prevents skin contact and absorption. Nitrile gloves may offer limited protection and should be changed immediately upon contamination[7].
Body Protection	A fully-buttoned laboratory coat.	Protects skin and personal clothing from contamination[7].
Respiratory Protection	Use only in a certified chemical fume hood.	Avoids inhalation of dust or aerosols. A NIOSH-approved respirator may be required for spill cleanup outside of a hood[8].

Always consult the specific Safety Data Sheet (SDS) and your institution's safety protocols for detailed PPE requirements.

Waste Segregation and Collection Protocol

Proper segregation at the point of generation is the most critical step in the disposal process. All waste containing Methyl 5-bromo-4-chloronicotinate must be collected as hazardous waste.

Step 1: Obtain the Correct Waste Container

• For liquid waste (e.g., solutions in organic solvents): Use a designated, sealable, and clearly labeled Halogenated Organic Liquid Waste container[4][9]. The container must be made of a compatible material (typically glass or high-density polyethylene) and have a vapor-tight screw cap[4].

• For solid waste (e.g., residual pure compound, contaminated weigh boats, or filter paper): Use a labeled, sealable plastic bag or container for Solid Hazardous Waste [10].

Step 2: Label the Container Correctly

• All waste containers must be labeled before the first drop of waste is added[4].

• The label must include the words "Hazardous Waste" .

• The full chemical name, "Methyl 5-bromo-4-chloronicotinate" , must be written out. Do not use abbreviations or chemical formulas[4].

• Maintain a log of all constituents and their approximate percentages on the container or a nearby sheet[3].

Step 3: Store the Waste Container Safely

• Keep waste containers closed at all times except when actively adding waste[4].

• Store the sealed containers in a designated, cool, dry, and well-ventilated hazardous waste accumulation area[5].

• Ensure storage is away from incompatible materials such as strong oxidizing agents, acids, and bases[6][7].

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper segregation and disposal of waste generated from Methyl 5-bromo-4-chloronicotinate.

Caption: Decision workflow for segregating Methyl 5-bromo-4-chloronicotinate waste.

Emergency Procedures: Spills and Exposures

In the event of an accidental release or exposure, immediate and correct action is crucial.

Spill Response

• Evacuate and Alert: For large spills, evacuate the immediate area and alert colleagues. Call your institution's emergency number[4].

• Containment (Small Spills): For small spills that can be cleaned up in under 10 minutes by trained personnel, ensure proper ventilation and wear the full PPE described in Section 2[7].

• Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand, earth, or vermiculite[7][11].

• Collect: Carefully sweep or scoop the absorbed material into a sealable container[6]. Label the container as "Hazardous Waste" with the chemical name and "Spill Debris."

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

Personnel Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][2].

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention[1][2].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[1][2].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention[2].

Final Disposal Pathway and Regulatory Context

All collected waste containing Methyl 5-bromo-4-chloronicotinate is classified as hazardous. The designated disposal route for halogenated organic compounds is high-temperature incineration in a specialized facility equipped with afterburners and scrubbers[6][12]. This process ensures the complete destruction of the compound and neutralizes the resulting acidic gases (e.g., HCl, HBr).

Disposal must be managed in accordance with all federal, state, and local regulations, which may include guidelines from the Environmental Protection Agency (EPA) for chlorinated wastes[12][13][14]. Always coordinate with your institution's Environmental Health & Safety (EHS) department for the final pickup and disposal of the waste.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 5-bromo-4-chloronicotinate

As researchers and scientists in drug development, our work with novel chemical entities is foundational to discovery. Yet, the very novelty of these compounds, such as Methyl 5-bromo-4-chloronicotinate, demands a rigorous and proactive approach to safety. This guide moves beyond a simple checklist, providing a deep, procedural framework for personal protective equipment (PPE) rooted in the specific hazards of halogenated aromatic compounds. Our goal is to create a self-validating system of safety, ensuring that every step, from preparation to disposal, is underpinned by a clear understanding of why each precaution is necessary.

Hazard Assessment: Understanding the Compound

Methyl 5-bromo-4-chloronicotinate is a halogenated heterocyclic compound. While a specific, comprehensive toxicological profile may not be extensively published, its structural motifs provide clear indicators of its potential hazards. As a halogenated organic compound, it must be handled with care, assuming it presents multiple risks until proven otherwise.[1][2]

Based on data from structurally related compounds and general principles for halogenated aromatics, we can anticipate the following hazard profile:

Hazard Category	Potential Effects & Rationale
Skin Contact	Causes skin irritation.[3][4] Halogenated compounds can defat the skin, leading to irritation, and may be absorbed dermally. Prolonged contact could lead to more severe effects.
Eye Contact	Causes serious eye irritation.[1][3][4] The chemical structure suggests it will be a significant irritant, potentially causing serious damage upon direct contact with sensitive eye tissue.
Inhalation	May cause respiratory irritation.[1][3][4] If the compound is a fine powder or has a significant vapor pressure, inhalation can irritate the mucous membranes and respiratory tract.
Ingestion	Harmful if swallowed.[1][3] Systemic toxicity is a potential risk following ingestion.
Carcinogenicity	Suspected cancer hazard.[2] Many halogenated solvents are considered potential carcinogens, and this risk should be assumed for novel, related structures pending further data.[2]

This assessment dictates that all handling procedures must be designed to prevent any direct contact with the substance.

Core PPE Requirements: A Multi-Layered Defense

The selection of PPE is not a matter of preference but a risk-based necessity. For Methyl 5-bromo-4-chloronicotinate, a comprehensive barrier is non-negotiable.

PPE Component	Specification & Justification
Primary Engineering Control	Certified Chemical Fume Hood: This is the most critical piece of safety equipment. All handling of the solid compound and its solutions must occur within a fume hood to prevent inhalation of dust or vapors.[1][5][6]
Eye & Face Protection	Chemical Splash Goggles & Face Shield: Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory to protect against splashes and fine particulates.[7][8][9] A face shield must be worn over the goggles when there is a significant splash hazard, such as during transfers of solutions or reaction workups.[7][9]
Hand Protection	Chemical-Resistant Gloves (Nitrile): Nitrile gloves provide good protection against a wide range of chemicals and are the standard for this type of work.[5][6][10] Always use a double-gloving technique, especially during procedures with a higher risk of contamination. Check gloves for any signs of degradation or puncture before and during use.[10]
Body Protection	Flame-Resistant Laboratory Coat & Closed-Toe Shoes: A lab coat, fully buttoned, protects skin and personal clothing from minor spills and contamination.[5][6] Shoes must fully cover the feet; sandals or perforated shoes are never acceptable in a laboratory setting.[5][6] For larger scale operations, a chemical-resistant apron may be necessary.[7][11]
Respiratory Protection	Generally Not Required (with Fume Hood): If all work is conducted within a properly functioning chemical fume hood, a separate respirator is typically not needed.[1] However, a NIOSH-approved respirator with organic vapor cartridges must be available for emergency situations, such as a large spill outside of the fume hood.[1][7]

Procedural Guidance: Safe Operational Workflows

Properly selected PPE is only effective if used correctly. The processes of donning (putting on) and doffing (taking off) are critical control points for preventing cross-contamination.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the planned task.

Caption: PPE selection workflow for handling Methyl 5-bromo-4-chloronicotinate.

Step-by-Step Donning and Doffing Protocol

Donning (Putting On) Sequence:

• Lab Coat: Put on your lab coat and fasten all buttons.

• Inner Gloves: Don the first pair of nitrile gloves.

• Outer Gloves: Don the second pair of nitrile gloves, pulling the cuffs over the sleeves of your lab coat.

• Eye Protection: Put on your chemical splash goggles.

• Face Shield: If required by the workflow, put on your face shield.

Doffing (Taking Off) Sequence - The Contamination-Avoidance Method: This sequence is designed to move from most contaminated to least contaminated, preventing transfer of the chemical to your skin or clothes.

• Decontaminate (if possible): If there is visible contamination on your outer gloves, gently wipe them with a towel dampened with an appropriate solvent (e.g., isopropanol) inside the fume hood. Dispose of the towel as halogenated waste.

• Outer Gloves: Pinch the outside of one glove at the wrist with your other gloved hand and peel it off, turning it inside out. Ball the removed glove into your remaining gloved hand. Slide two fingers of your now-bare hand under the cuff of the remaining glove, and peel it off from the inside, enclosing the first glove. Dispose of both gloves in the designated halogenated solid waste container.

• Face Shield: Remove the face shield by handling the strap; avoid touching the front surface.

• Lab Coat: Unbutton your lab coat. Shrug it off your shoulders, letting it slide down your arms. As you pull your arms out, turn the sleeves inside out. Fold the coat so the contaminated outside is folded inward and store it in its designated location.

• Goggles: Remove your goggles by handling the strap.

• Inner Gloves: Remove the final pair of gloves using the same technique as in step 2.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.[12]

Emergency Procedures: Immediate Response Plans

In the event of an exposure, immediate and correct action is critical.[13]

• Skin Exposure:

  • Immediately go to the nearest safety shower or drench hose.[12][13]

  • Remove all contaminated clothing while flushing the affected area with copious amounts of water for at least 15 minutes.[12][13][14][15] Seconds count; do not delay due to modesty.[13]

  • Seek immediate medical attention. Provide the Safety Data Sheet (SDS) for the compound to the medical personnel.

• Eye Exposure:

  • Immediately proceed to the nearest eyewash station.[15]

  • Hold eyelids open and flush the eyes with a gentle, continuous stream of water for a minimum of 15 minutes.[12][13][14][15][16] Ensure water flows from the inner corner of the eye to the outer to avoid cross-contamination.[15]

  • Remove contact lenses while rinsing, if possible.[12][13]

  • Seek immediate medical attention, regardless of the apparent severity.[13]

• Inhalation:

  • Close containers and move to fresh air immediately.[13]

  • If symptoms like headache, dizziness, or respiratory irritation persist, seek medical attention.[13]

Spill and Disposal Plan: Containing and Disposing Safely

Proper containment and disposal are extensions of the safety protocol.

PPE for Spill Cleanup: For any spill, even a minor one, the following PPE is required:

• Double nitrile gloves

• Chemical splash goggles and a face shield

• Lab coat or chemical-resistant apron

• If the spill is large or outside a fume hood, a NIOSH-approved respirator is necessary.

Spill Cleanup Protocol (Minor Spill inside a Fume Hood):

• Alert personnel in the immediate area.

• Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill pillow). Do not use combustible materials like paper towels as the primary absorbent.

• Carefully collect the absorbent material using non-sparking tools and place it into a designated, clearly labeled "Halogenated Organic Waste" container.[2]

• Decontaminate the spill area with a suitable solvent, collecting the rinsate as hazardous waste.

• Wipe the area clean and dispose of all cleanup materials as halogenated waste.

Waste Disposal:

• Crucial Rule: All waste contaminated with Methyl 5-bromo-4-chloronicotinate, including gloves, absorbent materials, and rinsates, must be segregated into a dedicated "Halogenated Organic Waste" container.[2][5][6][17]

• Never mix halogenated and non-halogenated waste streams; this is critical for proper disposal and cost management.[2][18]

• Ensure waste containers are kept closed except when adding waste, are properly labeled with their full chemical contents, and are stored in a designated satellite accumulation area.[2][18]

By integrating this comprehensive PPE strategy into your daily laboratory operations, you build a resilient culture of safety that protects not only yourself and your colleagues but also the integrity of your research.

References

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